N-Acetyl-D-methionine-d4

Core Science & Biosynthesis

What is N-Acetyl-D-methionine-d4 and its chemical properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-D-methionine-d4 is the deuterium-labeled form of N-Acetyl-D-methionine, a derivative of the essential amino acid methionine. Stable isotope-labeled compounds like N-Acetyl-D-methionine-d4 are invaluable tools in metabolic research, proteomics, and drug development. The incorporation of deuterium (B1214612) (a stable, non-radioactive isotope of hydrogen) allows for the precise tracking and quantification of molecules in complex biological systems using mass spectrometry-based techniques. This guide provides a comprehensive overview of the chemical properties of N-Acetyl-D-methionine-d4, detailed experimental methodologies, and relevant biochemical pathways.

Chemical Properties

The primary difference between N-Acetyl-D-methionine-d4 and its non-labeled counterpart lies in its molecular weight due to the presence of four deuterium atoms. The core chemical structure and reactivity are otherwise identical.

Quantitative Data Summary

Property	N-Acetyl-D-methionine-d4	N-Acetyl-D-methionine	N-Acetyl-DL-methionine
Molecular Formula	C₇H₉D₄NO₃S	C₇H₁₃NO₃S	C₇H₁₃NO₃S[1]
Molecular Weight	195.28 g/mol	191.25 g/mol	191.25 g/mol [1][2]
CAS Number	1329496-63-5 (d4)	1509-92-8	1115-47-5[1][2][3]
Appearance	White to off-white solid	White to off-white solid	White to off-white crystalline powder[1]
Melting Point	Data not available	104-106 °C	114 - 117 °C[4]
Solubility	Data not available	Data not available	Water: 125 mg/mL (with sonication)[5]; DMSO: 100 mg/mL (with sonication)[5]; Soluble in ethanol (B145695) and ethyl acetate[6].
Stability	Stable under normal conditions[3]	Stable under normal conditions[3]	Stable under normal conditions.[3] Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (N-Acetyl-DL-methionine in DMSO-d6):

  • 8.16 ppm (d): Amide proton (NH)

  • 4.28 ppm (m): Alpha-proton (CH)

  • 2.48 ppm (t): Methylene protons (CH₂) adjacent to the sulfur atom

  • 2.04 ppm (s): Methyl protons (CH₃) of the acetyl group

  • 1.93 - 1.82 ppm (m): Methylene protons (CH₂) beta to the carboxyl group.[7]

Mass Spectrometry (MS):

• The mass spectrum of N-acetyl-methionine shows a molecular ion peak corresponding to its molecular weight. Fragmentation patterns can be complex but often involve the loss of the acetyl group and cleavage of the amino acid side chain.[8][9] The deuterated form will show a corresponding mass shift.

Experimental Protocols

Stable isotope-labeled amino acids are frequently used in metabolic flux analysis and proteomics. Below is a detailed, adapted methodology for a metabolic flux analysis experiment using a deuterated amino acid like N-Acetyl-D-methionine-d4.

Protocol: Metabolic Flux Analysis using N-Acetyl-D-methionine-d4

Objective: To trace the metabolic fate of methionine in a cellular model to understand its contribution to downstream metabolic pathways.

Materials:

• Cell culture medium deficient in methionine

• N-Acetyl-D-methionine-d4

• Cell line of interest (e.g., human cancer cell line)

• Standard cell culture reagents and equipment

• Liquid chromatography-mass spectrometry (LC-MS) system

• Solvents for metabolite extraction (e.g., 80% methanol)

Methodology:

• Cell Culture and Labeling:

  • Culture cells in standard medium to the desired confluence.

  • For the experiment, switch the cells to a methionine-deficient medium supplemented with a known concentration of N-Acetyl-D-methionine-d4.

  • Incubate the cells for various time points to allow for the uptake and metabolism of the labeled amino acid.

• Metabolite Extraction:

  • At each time point, rapidly wash the cells with ice-cold saline.

  • Quench metabolism and extract metabolites by adding ice-cold 80% methanol.

  • Scrape the cells and collect the cell lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the metabolite extracts using a high-resolution LC-MS system.

  • Use a chromatography method suitable for separating polar metabolites, such as hydrophilic interaction liquid chromatography (HILIC).

  • The mass spectrometer will detect the mass-to-charge ratio (m/z) of the metabolites, allowing for the identification of deuterated and non-deuterated forms.

• Data Analysis:

  • Process the LC-MS data to identify and quantify the isotopologues of methionine and its downstream metabolites.

  • Calculate the fractional labeling of each metabolite at each time point.

  • Use metabolic modeling software to fit the labeling data and estimate the metabolic fluxes through the relevant pathways.

Signaling and Metabolic Pathways

N-Acetyl-D-methionine, as a derivative of methionine, plays a crucial role in the central metabolic pathway known as one-carbon metabolism. This pathway is fundamental for the synthesis of nucleotides, amino acids, and for methylation reactions that are critical for epigenetic regulation and other cellular processes.[10][11]

One-Carbon Metabolism Pathway

The following diagram illustrates the central role of methionine in the one-carbon metabolism pathway.

References

• 1. CAS 1115-47-5: N-Acetyl-DL-methionine | CymitQuimica [cymitquimica.com]
• 2. N-Acetyl- D , L -Methionine United States Pharmacopeia (USP) Reference Standard 1115-47-5 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. N-Acetyl-DL-methionine | CAS No- 1115-47-5 | Simson Pharma Limited [simsonpharma.com]
• 9. researchgate.net [researchgate.net]
• 10. DOT Language | Graphviz [graphviz.org]
• 11. academic.oup.com [academic.oup.com]

Synthesis and Purification of N-Acetyl-D-methionine-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of N-Acetyl-D-methionine-d4, a deuterated derivative of N-Acetyl-D-methionine. This isotopically labeled compound is a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard in mass spectrometry-based applications. This document outlines a recommended synthesis pathway, detailed experimental protocols, and purification methodologies.

Overview of the Synthesis Strategy

The synthesis of N-Acetyl-D-methionine-d4 can be achieved through the N-acetylation of D-methionine using a deuterated acetyl source. A common and efficient method involves the use of acetic anhydride-d6. An alternative, though more complex, route involves the acetylation of DL-methionine followed by enzymatic resolution to isolate the desired D-enantiomer. This guide will focus on the direct acetylation of D-methionine.

The overall reaction is as follows:

D-Methionine + Acetic Anhydride-d6 → N-Acetyl-D-methionine-d4 + Acetic Acid-d4

Experimental Protocols

Synthesis of N-Acetyl-D-methionine-d4

This protocol is adapted from established methods for the N-acetylation of amino acids.[1][2]

Materials:

• D-methionine

• Acetic anhydride-d6

• Aqueous alkali solution (e.g., sodium hydroxide)

• Ethyl acetate

• Deionized water

• Activated carbon

• Sulfuric acid

Procedure:

• Dissolution: Dissolve D-methionine in an aqueous alkali solution at a temperature between 20°C and 60°C.[1] The pH of the solution should be maintained between 6.5 and 10.0.[1]

• Acetylation: Slowly add 1.05 to 1.70 molar equivalents of acetic anhydride-d6 to the stirred solution.[1] Maintain the temperature and pH throughout the addition.

• Reaction Monitoring: The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Acidification: Upon completion of the reaction, acidify the mixture to a pH of approximately 1.8 with sulfuric acid.[1] This will cause the N-Acetyl-D-methionine-d4 to separate.

• Extraction: Extract the product into an organic solvent such as ethyl acetate.[1] Perform multiple extractions to ensure complete recovery.

• Washing and Drying: Combine the organic extracts and wash with a small amount of water. Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude N-Acetyl-D-methionine-d4.

Purification of N-Acetyl-D-methionine-d4

Purification is critical to obtain the desired high-purity product. A combination of crystallization and chromatographic techniques is recommended.

Crystallization is an effective method for the initial purification of the crude product.[1][2]

Procedure:

• Dissolution: Dissolve the crude N-Acetyl-D-methionine-d4 in a minimal amount of hot deionized water or a suitable organic solvent like ethyl acetate.[1][2]

• Decolorization: If the solution is colored, add a small amount of activated carbon and heat for a short period.[1]

• Filtration: Filter the hot solution to remove the activated carbon and any other insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[1]

For achieving high purity, preparative reverse-phase HPLC can be employed.

Procedure:

• Column: A suitable reverse-phase column (e.g., C18) should be used.

• Mobile Phase: A gradient of acetonitrile (B52724) in water with an acidic modifier (e.g., formic acid or trifluoroacetic acid) is a common mobile phase for separating N-acetylated amino acids.[3]

• Sample Preparation: Dissolve the partially purified product in the mobile phase.

• Injection and Fraction Collection: Inject the sample onto the column and collect fractions corresponding to the product peak.

• Solvent Removal: Combine the pure fractions and remove the solvent by lyophilization or rotary evaporation to obtain the final purified N-Acetyl-D-methionine-d4.

Data Presentation

Reaction Parameters

Parameter	Value	Reference
Starting Material	D-Methionine	N/A
Acetylating Agent	Acetic Anhydride-d6	N/A
Molar Ratio (Acet. Agent:Amino Acid)	1.05 - 1.70	[1]
Reaction Temperature	20 - 60 °C	[1]
Reaction pH	6.5 - 10.0	[1]
Expected Yield (based on non-deuterated)	> 90%	[1]

Purification Parameters

Purification Method	Solvent/Mobile Phase	Expected Purity
Crystallization	Water or Ethyl Acetate	> 98%
Preparative HPLC	Acetonitrile/Water with Formic Acid	> 99%

Analytical Data (Reference for N-Acetyl-DL-methionine)

Analytical Technique	Observed Data
¹H NMR (400 MHz, DMSO-d6)	δ 8.16 (d, 1H), 4.28 (m, 1H), 2.48 (t, 2H), 2.04 (s, 3H), 1.93 (s, 3H), 1.85 (m, 2H)
Mass Spectrometry (ESI-MS)	m/z 192.06 [M+H]⁺, 214.04 [M+Na]⁺

Note: The analytical data for the d4-labeled compound is expected to be similar, with a mass shift corresponding to the deuterium (B1214612) labeling and potential subtle changes in the NMR spectrum.

Visualization of Experimental Workflow

Caption: Workflow for the synthesis and purification of N-Acetyl-D-methionine-d4.

Alternative Pathway: Enzymatic Resolution

An alternative approach begins with the more readily available N-Acetyl-DL-methionine. This racemic mixture can be resolved using an aminoacylase (B1246476) enzyme, which selectively hydrolyzes the N-acetyl group from the L-enantiomer, leaving the desired N-Acetyl-D-methionine intact.

Caption: Enzymatic resolution pathway for obtaining N-Acetyl-D-methionine.

Conclusion

This technical guide provides a framework for the synthesis and purification of N-Acetyl-D-methionine-d4. The direct acetylation of D-methionine with a deuterated acetylating agent is a straightforward approach. Subsequent purification by crystallization and preparative HPLC is essential to achieve high purity for research and development applications. The provided protocols, data, and workflows are intended to serve as a valuable resource for scientists and professionals in the field of drug development and metabolic research. It is recommended to perform small-scale pilot reactions to optimize conditions before scaling up the synthesis.

References

• 1. US4011263A - Process for the production of n-acetyl-l-methionine - Google Patents [patents.google.com]
• 2. US2745873A - Process of producing nu-acetyl methionine - Google Patents [patents.google.com]
• 3. N-Acetyl-methionine | SIELC Technologies [sielc.com]

A Technical Guide to Sourcing N-Acetyl-D-methionine-d4 for Research and Development

This guide provides an in-depth overview of the commercial suppliers, availability, and procurement of N-Acetyl-D-methionine-d4, a deuterated stable isotope-labeled compound. It is intended for researchers, scientists, and professionals in drug development who require this material for their work.

Commercial Availability and Supplier Information

N-Acetyl-D-methionine-d4 is a specialized chemical used primarily in research settings, often as an internal standard for mass spectrometry-based quantitative analysis. While a number of suppliers offer the non-deuterated form, N-Acetyl-D-methionine, the deuterated (d4) variant is available from a more select group of vendors specializing in stable isotopes.

The following table summarizes the available commercial information for N-Acetyl-D-methionine-d4. Please note that pricing for such specialized compounds is often not listed publicly and typically requires a direct inquiry or quote from the supplier.

Supplier	Product Name	Catalog Number	Available Quantities	Purity	Pricing
Fisher Scientific (distributing for CDN Isotopes)	N-Acetyl-D-Methionine-3,3,4,4-d4	D-8385	50 mg[1]	Not specified	Price on Request
Alfa Chemistry	N-Acetyl-D-methionine-d4	ISM1694	Not specified	Not specified	Price on Request
Sigma-Aldrich (Merck)	N-Acetyl-D-methionine	A1501	5 g	~99%	Price on Request[2]
Bioaustralis Fine Chemicals	N-Acetyl D-amino acid set (includes N-Acetyl-D-methionine)	BIA-AS6035	1 mg, 5 mg	>95% by HPLC	Price on Request[3]

Note: The listings from Sigma-Aldrich and Bioaustralis are for the non-deuterated compound but are included as these suppliers are common sources for related chemicals and may offer custom synthesis of the deuterated form upon request.

Procurement Workflow

The process of acquiring a specialized research chemical like N-Acetyl-D-methionine-d4 involves several key steps, from initial supplier identification to final receipt and quality verification. The following diagram illustrates a typical procurement workflow for a research laboratory or drug development institution.

Caption: A logical workflow for the procurement of N-Acetyl-D-methionine-d4.

Experimental Applications and Quality Control

Common Applications:

N-Acetyl-D-methionine-d4 is the deuterium-labeled version of N-Acetyl-D-methionine. Its primary application in research and drug development is as an internal standard . In quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), an internal standard is crucial for accurate quantification. The deuterated form is chemically identical to the endogenous (non-labeled) analyte but has a different mass. This allows it to be distinguished by the mass spectrometer, enabling precise correction for sample loss during preparation and variations in instrument response.

N-Acetyl-D-methionine itself may be used as a substrate to identify, differentiate, and characterize certain enzymes like N-acylamino acid racemases and N-acyl-D-amino acid amidohydrolases[2].

Quality Control and Experimental Protocols:

For any research application, verifying the quality and identity of the supplied chemical is a critical first step.

• Certificate of Analysis (COA): Reputable suppliers will provide a COA for each batch of the compound[4]. This document is essential and contains critical data regarding the chemical's identity, purity, and physical properties. Key information to review on a COA includes:

  • Identity Confirmation: Data from techniques like NMR (Nuclear Magnetic Resonance) or MS (Mass Spectrometry) confirming the molecular structure.

  • Purity Assessment: Typically determined by HPLC (High-Performance Liquid Chromatography) or GC (Gas Chromatography), providing the percentage purity of the compound[3].

  • Isotopic Enrichment: For a deuterated standard, the COA should specify the degree of deuterium (B1214612) incorporation and the position of the labels.

  • Physical Properties: Such as appearance, melting point, and solubility.

• Storage and Handling: Proper storage is vital to maintain the stability and integrity of the compound. For N-Acetyl-D-methionine, recommended storage temperatures are often -20°C for long-term stability[2]. The material should be stored in a tightly sealed container in a dry and well-ventilated place.

• Solution Preparation: For experimental use, the compound is typically dissolved in a suitable solvent. N-Acetyl-L-methionine, a related compound, is soluble in DMSO[5]. The specific solubility of the d4-variant should be confirmed from the supplier's technical datasheet. When preparing stock solutions, it is advisable to aliquot them to avoid repeated freeze-thaw cycles, which can degrade the compound[5].

References

• 1. N-Acetyl-D-Methionine-3,3,4,4-d4, CDN 0.05 g | Buy Online | CDN | Fisher Scientific [fishersci.se]
• 2. ~99%, suitable for ligand binding assays | Sigma-Aldrich [sigmaaldrich.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. N-Acetyl-DL-methionine | CAS No- 1115-47-5 | Simson Pharma Limited [simsonpharma.com]
• 5. selleckchem.com [selleckchem.com]

A Technical Guide to the Isotopic Purity and Enrichment of N-Acetyl-D-methionine-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity and enrichment of N-Acetyl-D-methionine-d4. This deuterated analogue of N-Acetyl-D-methionine serves as a valuable tool in metabolic research, pharmacokinetic studies, and as an internal standard in mass spectrometry-based quantitative analyses. Understanding its isotopic characteristics is paramount for the accurate interpretation of experimental results.

Quantitative Data on Isotopic Purity and Enrichment

The isotopic purity and enrichment of N-Acetyl-D-methionine-d4 are critical parameters that define its quality and suitability for various applications. These are typically determined by the manufacturer and provided in a Certificate of Analysis (CoA). While a specific CoA for every batch should be consulted, the following table summarizes typical specifications for N-Acetyl-D-methionine-d4, based on commercially available standards.

Parameter	Specification	Method of Analysis
Isotopic Enrichment (Atom % D)	≥ 99%	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Chemical Purity	≥ 96%	High-Performance Liquid Chromatography (HPLC), NMR Spectroscopy
Deuterium (B1214612) Incorporation	d4	Mass Spectrometry
Appearance	White to off-white solid	Visual Inspection

Table 1: Typical specifications for N-Acetyl-D-methionine-d4.

Synthesis and Isotopic Labeling

The synthesis of N-Acetyl-D-methionine-d4 involves the introduction of four deuterium atoms into the N-Acetyl-D-methionine molecule. While specific synthetic routes are often proprietary, a general and plausible method involves the acetylation of D-methionine followed by or concurrent with deuteration of the ethyl side chain.

A representative synthesis approach is the acetylation of D-methionine using a deuterated acetylating agent or deuteration of the resulting N-acetylated compound. One common method for deuteration of amino acids involves an acid-catalyzed exchange reaction in the presence of a deuterium source. For instance, heating the amino acid in acetic anhydride (B1165640) and monodeuterated acetic acid can lead to deuteration at the α-carbon[1]. For labeling on the ethyl side chain as in N-Acetyl-D-methionine-d4, a starting material already containing the deuterium labels would typically be used.

Metabolic Fate of N-Acetyl-D-methionine

N-Acetyl-D-methionine, when introduced into a biological system, undergoes enzymatic conversion. The primary enzyme responsible for its metabolism is aminoacylase (B1246476) 1 (ACY1), which catalyzes the deacetylation of N-acetylated amino acids to yield the corresponding amino acid and acetate[2]. The metabolic fate of the resulting D-methionine is of particular interest. Unlike the L-enantiomer, D-amino acids are typically metabolized by D-amino acid oxidase. However, studies on deuterated D-methionine have shown that subsequent to the initial oxidative deamination, the reamination to give L-methionine is rapid[3]. The L-isomer is metabolically equivalent to free L-methionine[4].

The diagram below illustrates the key steps in the metabolic processing of N-Acetyl-D-methionine.

Caption: Metabolic pathway of N-Acetyl-D-methionine.

Experimental Protocols for Isotopic Purity and Enrichment Analysis

The determination of isotopic purity and enrichment of N-Acetyl-D-methionine-d4 is crucial for its use in quantitative studies. The two primary analytical techniques for this purpose are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS) Protocol

High-resolution mass spectrometry (HR-MS) is a powerful tool for determining the isotopic distribution of a labeled compound.

Sample Preparation:

• Prepare a stock solution of N-Acetyl-D-methionine-d4 in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a working concentration of 1-10 µg/mL with the same solvent.

• Prepare a similar solution of unlabeled N-Acetyl-D-methionine as a reference standard.

Instrumentation and Analysis:

• Utilize a high-resolution mass spectrometer, such as an Orbitrap or TOF instrument, coupled to a liquid chromatography (LC) system.

• Inject the prepared samples onto an appropriate LC column (e.g., C18) for separation.

• Acquire full scan mass spectra in positive or negative ion mode, depending on which provides better sensitivity for the analyte.

• Analyze the mass spectra of both the labeled and unlabeled compounds to determine the mass shift and the isotopic distribution.

Data Analysis:

• Extract the ion chromatograms for the molecular ions of both the unlabeled (M+0) and labeled (M+4) N-Acetyl-D-methionine.

• From the mass spectra, determine the relative intensities of the isotopologues (M+0, M+1, M+2, M+3, M+4, etc.).

• Calculate the isotopic enrichment by comparing the measured isotopic distribution of the labeled compound with the theoretical distribution, correcting for the natural abundance of isotopes (e.g., ¹³C, ¹⁵N, ³³S, ³⁴S).

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy provides information on the specific sites of deuterium incorporation and can be used to quantify the isotopic enrichment.

Sample Preparation:

• Dissolve 5-10 mg of N-Acetyl-D-methionine-d4 in a suitable deuterated solvent (e.g., DMSO-d6 or D₂O).

• Transfer the solution to an NMR tube.

Instrumentation and Analysis:

• Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Acquire a ²H (deuterium) NMR spectrum to directly observe the deuterium signals.

Data Analysis:

• In the ¹H NMR spectrum, identify the signals corresponding to the protons at the positions where deuterium has been incorporated. The reduction in the integral of these signals compared to a known internal standard or a signal from an unlabeled portion of the molecule can be used to estimate the isotopic enrichment.

• In the ²H NMR spectrum, the presence of signals at the expected chemical shifts confirms the positions of deuteration. The integrals of these signals can be used for quantification.

Experimental Workflow for Stable Isotope Tracing

N-Acetyl-D-methionine-d4 can be used as a tracer to study methionine metabolism and its contribution to various metabolic pathways. The following diagram outlines a general experimental workflow for a stable isotope tracing study in a cell culture model.

Caption: A general workflow for a stable isotope tracing experiment.

This workflow can be adapted for in vivo studies, where N-Acetyl-D-methionine-d4 would be administered to an animal model, and tissues or biofluids would be collected for analysis at different time points. The analysis of deuterated methionine and its metabolites can provide valuable insights into the pharmacokinetics and metabolic fate of this important amino acid derivative[5]. Recent advances also allow for the imaging of deuterated amino acid uptake in live cells using techniques like stimulated Raman scattering (SRS) microscopy[6][7].

References

• 1. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection of N-acetyl methionine in human and murine brain and neuronal and glial derived cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A deuterium surface coil NMR study of the metabolism of D-methionine in the liver of the anesthetized rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative metabolism of L-methionine and N-acetylated derivatives of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic studies of methionine in rats using deuterium-labeled methionine quantitative assessment of remethylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Imaging the uptake of specific amino acids by deuterium labeling and stimulated Raman scattering [spiedigitallibrary.org]

N-Acetyl-D-methionine-d4 stability and storage conditions

An In-depth Technical Guide on the Stability and Storage of N-Acetyl-D-methionine-d4

For researchers, scientists, and drug development professionals, understanding the stability and optimal storage conditions of isotopically labeled compounds is critical for ensuring experimental accuracy and the long-term viability of research materials. This guide provides a comprehensive overview of the stability and recommended storage for N-Acetyl-D-methionine-d4, based on available data for analogous compounds.

Introduction to N-Acetyl-D-methionine-d4

N-Acetyl-D-methionine-d4 is a stable, isotopically labeled derivative of the amino acid D-methionine. The deuterium (B1214612) labels are typically located on the carbon atoms adjacent to the sulfur atom. Stable isotope-labeled compounds are invaluable in drug metabolism, pharmacokinetic studies, and as internal standards in quantitative mass spectrometry assays due to their chemical identity with the unlabeled counterpart, with the key difference being a higher mass. While the deuterium labeling is generally not expected to significantly alter the chemical properties, it is crucial to handle and store these compounds appropriately to maintain their structural and isotopic integrity.

Recommended Storage Conditions

Parameter	Recommendation	Rationale	Source(s)
Temperature	Store in a cool, dry place. Refrigeration is often recommended.	To minimize the rate of potential degradation reactions.	[1]
Atmosphere	Keep container tightly closed. Store in a well-ventilated area.	To prevent moisture absorption and oxidation.	[2]
Light	Protect from light.	Methionine and its derivatives can be susceptible to photodegradation.	[3]
Incompatibilities	Avoid strong oxidizing agents.	The thioether group in the methionine side chain is susceptible to oxidation.	[4]

Chemical Stability and Potential Degradation Pathways

The chemical stability of N-Acetyl-D-methionine-d4 is primarily influenced by the methionine side chain and the N-acetyl group. The main degradation pathways are anticipated to be oxidation and, under more extreme conditions, hydrolysis.

Oxidation

The most significant degradation pathway for methionine and its derivatives is the oxidation of the sulfur atom in the thioether side chain.[2][5] This can occur in the presence of various oxidizing agents, including atmospheric oxygen, peroxides, and under conditions of light exposure.[2][6] The primary oxidation product is methionine sulfoxide, which can be further oxidized to methionine sulfone under stronger conditions. The oxidation of methionine residues in therapeutic proteins is a major concern in the pharmaceutical industry as it can affect their biological activity and stability.[2][7]

Hydrolysis

The N-acetyl amide bond and the carboxylic acid ester (if applicable) in N-acetylated amino acids can undergo hydrolysis. However, this process typically requires harsh conditions, such as strong acids or bases, or high temperatures, and is generally not a concern under recommended storage conditions.[1]

The potential degradation pathways are illustrated in the diagram below.

Potential Degradation Pathways

Proposed Experimental Protocol for Stability Testing

A comprehensive stability study for N-Acetyl-D-methionine-d4 would involve assessing its purity under various environmental conditions over time. A general workflow for such a study is outlined below.

Method

A stability-indicating high-performance liquid chromatography (HPLC) method coupled with mass spectrometry (MS) would be the preferred analytical technique. This allows for the separation of the parent compound from potential degradants and their identification and quantification.

Experimental Workflow

The following diagram illustrates a typical workflow for a stability study.

Stability Testing Workflow

Stress Conditions

To accelerate degradation and identify potential pathways, stress testing could include:

• Elevated Temperatures: e.g., 40°C, 60°C.

• High Humidity: e.g., 75% RH.

• Light Exposure: Photostability testing according to ICH guidelines.

• pH Extremes: Exposure to acidic and basic solutions.

• Oxidative Stress: Exposure to a dilute solution of hydrogen peroxide.

Conclusion

While specific stability data for N-Acetyl-D-methionine-d4 is not extensively published, by understanding the chemistry of the parent molecule and related compounds, a robust storage and handling strategy can be implemented. The primary stability concern is the oxidation of the methionine side chain. Therefore, storing the compound in a cool, dry, dark place in a tightly sealed container is paramount to ensure its long-term integrity. For critical applications, it is recommended that users perform their own stability assessments under their specific storage and experimental conditions.

References

• 1. A kinetic study of the hydrolysis of N-acetyl dehydroalanine methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suppression of Methionine Oxidation of a Pharmaceutical Antibody Stored in a Polymer-Based Syringe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSpace [scholarbank.nus.edu.sg]
• 4. N-Acetyl-L-methionine | 65-82-7 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Kinetic Modeling of Methionine Oxidation in Monoclonal Antibodies from Hydrogen Peroxide Spiking Studies | PDA Journal of Pharmaceutical Science and Technology [journal.pda.org]
• 7. Influence of methionine oxidation on the aggregation of recombinant human growth hormone - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of N-Acetyl-D-methionine-d4 in Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-D-methionine-d4 (d4-NAc-D-Met) is a stable isotope-labeled derivative of the essential amino acid methionine. In metabolic research, it serves as a powerful tracer to investigate the intricate network of biochemical reactions known as one-carbon metabolism. This pathway is fundamental to numerous cellular processes, including nucleotide synthesis, amino acid homeostasis, and epigenetic regulation through methylation. The incorporation of a deuterium-labeled methyl group allows for the precise tracking of the metabolic fate of methionine and its contribution to various downstream metabolites and macromolecules. This technical guide provides an in-depth overview of the application of N-Acetyl-D-methionine-d4 in metabolic research, including data presentation, experimental protocols, and visualization of relevant pathways and workflows.

While specific quantitative data and detailed experimental protocols for N-Acetyl-D-methionine-d4 are not extensively available in publicly accessible literature, this guide will draw upon established methodologies for closely related deuterated and other isotopically labeled methionine analogs to provide a comprehensive framework for its use.

Core Concepts in Isotope Tracer-Based Metabolic Research

Stable isotope tracers, such as N-Acetyl-D-methionine-d4, are non-radioactive compounds where one or more atoms have been replaced with a heavier isotope. When introduced into a biological system, these labeled molecules participate in metabolic reactions alongside their unlabeled counterparts. Analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy can distinguish between the labeled and unlabeled forms, allowing researchers to trace the flow of atoms through metabolic pathways. This approach, known as metabolic flux analysis, provides quantitative insights into the rates of metabolic reactions.

N-Acetyl-D-methionine is a biologically available form of methionine.[1] The N-acetyl group can be removed by acylases, releasing methionine to enter its metabolic pathways. The D-isomer is of particular interest for studying specific enzymatic activities and metabolic routes that may differ from those of the naturally occurring L-isomer. The deuterium-labeled methyl group (-CD3) on the sulfur atom is the key feature of d4-NAc-D-Met, enabling the tracing of one-carbon unit transfers.

Data Presentation: Quantitative Insights from Related Tracers

A comparative study on the metabolism of N-acetylated derivatives of D- and L-methionine in rats using N-[1-14C]acetyl-D-methionine and 35S-labeled N-acetyl-L-methionine offers relevant quantitative data.[2] These findings can be extrapolated to understand the general metabolic distribution of the N-acetyl-D-methionine backbone.

Table 1: Metabolic Fate of the Acetate (B1210297) Moiety of N-Acetyl-D-methionine in Rats Over 24 Hours [2]

Isotope Tracer	Route of Administration	% of Administered 14C Recovered as 14CO2
N-[1-14C]acetyl-D-methionine	Oral	Not readily metabolized
N-[1-14C]acetyl-D-methionine	Intraperitoneal	Not readily metabolized
Sodium [1-14C]acetate	Oral	Equivalent to N-[1-14C]acetyl-L-methionine
Sodium [1-14C]acetate	Intraperitoneal	Equivalent to N-[1-14C]acetyl-L-methionine

Table 2: Tissue Distribution and Excretion of 35S from Labeled Methionine Compounds in Rats After 168 Hours [2]

Isotope Tracer	% of Administered 35S in Urine and Feces
35S-labeled N-acetyl-L-methionine	30%
35S-labeled L-methionine	30%

These data suggest that while the L-form of N-acetyl-methionine is readily metabolized, the acetate group of the D-form is not significantly catabolized to CO2.[2] However, the sulfur-containing portion of the molecule is expected to enter the methionine metabolic pool.

Another relevant quantitative finding comes from a study that detected endogenous N-acetyl-methionine (NAM) in human and murine brain tissue. This research established the rate of NAM formation from methionine in cultured human oligodendroglioma cells.[3]

Table 3: Rate of N-Acetyl-methionine (NAM) Formation [3]

Cell Line	Precursor	Initial Rate of NAM Formation (atom percent excess per minute)
Human Oligodendroglioma	Methionine	0.44 ± 0.064

This indicates that the acetylation of methionine is a rapid process in certain cell types, suggesting that exogenously supplied N-Acetyl-D-methionine-d4 can be readily deacetylated to release deuterated D-methionine into the metabolic system.

Experimental Protocols

The following are detailed methodologies for key experiments utilizing stable isotope-labeled methionine analogs, which can be adapted for studies with N-Acetyl-D-methionine-d4.

Protocol 1: Cell Culture Labeling for Metabolic Flux Analysis via LC-MS/MS

This protocol is adapted from methodologies for stable isotope labeling in cell culture (SILAC) and metabolic flux analysis using labeled amino acids.[4][5]

Objective: To trace the incorporation of the deuterated methyl group from N-Acetyl-D-methionine-d4 into downstream metabolites of one-carbon metabolism in cultured cells.

Materials:

• Mammalian cell line of interest (e.g., HeLa, HEK293T)

• Complete growth medium (e.g., DMEM)

• Methionine-free medium

• Dialyzed fetal bovine serum (dFBS)

• N-Acetyl-D-methionine-d4

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Centrifuge tubes

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Cell Culture: Grow cells to ~80% confluency in complete growth medium.

• Methionine Depletion: Wash the cells twice with warm PBS. Replace the complete medium with methionine-free medium supplemented with 10% dFBS and incubate for 30-60 minutes to deplete intracellular methionine pools.[4]

• Isotope Labeling: Replace the depletion medium with methionine-free medium supplemented with 10% dFBS and a known concentration of N-Acetyl-D-methionine-d4 (e.g., 200 µM).

• Time-Course Experiment: Harvest cells at various time points (e.g., 0, 2, 4, 8, 24 hours) to monitor the kinetics of label incorporation.

• Cell Harvesting:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold 80% methanol to the culture dish to quench metabolism and extract metabolites.

  • Scrape the cells and collect the cell lysate in a centrifuge tube.

• Metabolite Extraction:

  • Vortex the cell lysate vigorously.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant containing the extracted metabolites.

• Sample Preparation for LC-MS/MS:

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the sample into the LC-MS/MS system.

  • Use a suitable chromatography method (e.g., reversed-phase or HILIC) to separate the metabolites.

  • Set up the mass spectrometer to detect the mass-to-charge ratios (m/z) of the expected labeled and unlabeled metabolites (e.g., methionine, S-adenosylmethionine (SAM), S-adenosylhomocysteine (SAH), and methylated macromolecules). The d4 label will result in a +4 Da mass shift in the intact molecule and a +3 Da shift in the transferred methyl group.

Protocol 2: In Vivo Metabolism Study in Rodent Models via NMR Spectroscopy

This protocol is based on studies of deuterated D-methionine metabolism in rats using in vivo NMR spectroscopy.[6]

Objective: To non-invasively monitor the metabolism of N-Acetyl-D-methionine-d4 in the liver of a live, anesthetized animal.

Materials:

• Laboratory rats

• Anesthetic (e.g., isoflurane)

• N-Acetyl-D-methionine-d4 solution for injection

• NMR spectrometer equipped for in vivo studies with a surface coil

• Animal monitoring equipment (respiration, temperature)

Procedure:

• Animal Preparation: Anesthetize the rat and maintain anesthesia throughout the experiment. Shave the abdomen to ensure good contact with the NMR surface coil.

• NMR Setup: Position the rat in the NMR spectrometer with the surface coil placed over the liver.

• Baseline Spectrum Acquisition: Acquire a baseline 2H (deuterium) NMR spectrum to establish the background signal.

• Tracer Administration: Administer a bolus of N-Acetyl-D-methionine-d4 solution via intravenous or intraperitoneal injection.

• Time-Resolved NMR Spectroscopy: Acquire a series of 2H NMR spectra at regular intervals (e.g., every 5-10 minutes) for several hours.

• Data Processing and Analysis:

  • Process the NMR spectra to identify and quantify the signals from N-Acetyl-D-methionine-d4 and its deuterated metabolites.

  • The chemical shifts of the deuterium (B1214612) signals will allow for the identification of different metabolic products.

  • The signal intensities over time will provide kinetic information on the rates of metabolic conversion.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key metabolic pathways and experimental workflows relevant to the use of N-Acetyl-D-methionine-d4.

Caption: Metabolic fate of N-Acetyl-D-methionine-d4 in one-carbon metabolism.

Caption: General experimental workflow for metabolic studies using N-Acetyl-D-methionine-d4.

Conclusion

N-Acetyl-D-methionine-d4 is a valuable tool for dissecting the complexities of one-carbon metabolism. While direct experimental data for this specific tracer is limited, the established methodologies for other deuterated and isotopically labeled methionine analogs provide a robust framework for its application. By employing the experimental protocols and analytical approaches outlined in this guide, researchers can effectively trace the metabolic fate of the deuterated methyl group, quantify metabolic fluxes, and gain deeper insights into the regulation of one-carbon metabolism in health and disease. The continued development of high-resolution mass spectrometry and advanced NMR techniques will further enhance the utility of stable isotope tracers like N-Acetyl-D-methionine-d4 in advancing our understanding of cellular metabolism.

References

• 1. Human Metabolome Database: Showing metabocard for N-Acetyl-L-methionine (HMDB0011745) [hmdb.ca]
• 2. Comparative metabolism of L-methionine and N-acetylated derivatives of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detection of N-acetyl methionine in human and murine brain and neuronal and glial derived cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Newly Synthesized Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. NMR Based Methods for Metabolites Analysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Metabolism of N-acetylated D-amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acetylated D-amino acids (NADAs) are a class of molecules increasingly recognized for their diverse physiological roles and potential therapeutic applications. While D-amino acids themselves are no longer considered merely "unnatural" isomers but active participants in biological processes, their N-acetylated counterparts add another layer of complexity and regulatory potential. This technical guide provides a comprehensive overview of the core metabolic pathways governing NADAs, detailing the key enzymes involved, their kinetics, and the experimental methodologies used to study them. Furthermore, it explores the emerging understanding of NADA-related signaling pathways and their implications for drug development.

Core Metabolic Pathways

The metabolism of N-acetylated D-amino acids is primarily governed by a balance between their synthesis and degradation, catalyzed by specific enzymes.

Biosynthesis: N-Acetylation of D-amino Acids

The primary route for the formation of NADAs is the N-acetylation of free D-amino acids. This reaction is catalyzed by D-amino acid N-acetyltransferase (DANAT) (EC 2.3.1.36), which utilizes acetyl-CoA as the acetyl group donor.[1][2]

Reaction: Acetyl-CoA + D-amino acid ⇌ CoA + N-acetyl-D-amino acid[1][2]

In organisms like Saccharomyces cerevisiae, this process is considered a detoxification mechanism, converting potentially toxic D-amino acids into a form that can be more readily managed or expelled by the cell.[3] The kinetic mechanism for the S. cerevisiae enzyme (Hpa3p) has been proposed as an ordered bi-bi mechanism, where acetyl-CoA binds first, followed by the D-amino acid, and after the reaction, the N-acetyl-D-amino acid is released, followed by CoA.[4]

Degradation of N-acetylated D-amino Acids

The breakdown of NADAs occurs through two main enzymatic pathways: deacetylation followed by oxidative deamination, or direct oxidative deamination of the N-acetylated form.

N-acyl-D-amino acid deacylase (also known as D-acylase or N-acyl-D-amino acid amidohydrolase) (EC 3.5.1.81) is a key enzyme that hydrolyzes the N-acyl group from a variety of N-acylated D-amino acids, yielding a free D-amino acid and a carboxylate.[5][6] This enzyme is a hydrolase that acts on carbon-nitrogen bonds in linear amides and requires a zinc cofactor.[5]

Reaction: N-acyl-D-amino acid + H₂O ⇌ D-amino acid + Carboxylate[5]

These enzymes exhibit broad substrate specificity, acting on N-acyl derivatives of neutral D-amino acids.[7]

D-amino acid oxidase (DAAO) (EC 1.4.3.3) is a flavoenzyme that catalyzes the oxidative deamination of D-amino acids to their corresponding α-keto acids, ammonia (B1221849), and hydrogen peroxide.[6][8][9] While its primary substrates are free D-amino acids, its activity on N-acetylated D-amino acids is less well-characterized. The N-acetylation may alter the substrate affinity and catalytic efficiency of DAAO.

Reaction: D-amino acid + H₂O + O₂ → α-keto acid + NH₃ + H₂O₂[8]

Quantitative Data on Enzyme Kinetics

A critical aspect of understanding NADA metabolism is the quantitative analysis of the enzymes involved. The following tables summarize available kinetic parameters. Note: Data for a wide range of N-acetylated D-amino acid substrates is limited in the current literature.

Table 1: Kinetic Parameters of D-amino Acid N-acetyltransferase (DANAT) from Saccharomyces cerevisiae (Hpa3p)

D-Amino Acid Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)
D-Phenylalanine	0.23	1.8	7800
D-Tryptophan	0.11	1.6	14500
D-Leucine	0.45	1.5	3300
D-Methionine	0.55	1.7	3100
D-Alanine	2.5	1.2	480

Data extrapolated from studies on S. cerevisiae D-amino acid N-acetyltransferase.[4]

Table 2: Kinetic Parameters of N-acyl-D-amino Acid Deacylase

N-acetyl-D-amino Acid Substrate	Enzyme Source	K_m_ (mM)	V_max_ (µmol/min/mg)
N-acetyl-D-methionine	Alcaligenes xylosoxydans	10.2	1250
N-acetyl-D-phenylalanine	Alcaligenes xylosoxydans	4.5	980
N-acetyl-D-leucine	Alcaligenes xylosoxydans	8.3	1100

This table presents representative data; substrate specificities can vary between enzymes from different sources.[10]

Table 3: Apparent Kinetic Parameters of Human D-amino Acid Oxidase (hDAAO) with D-amino Acids

D-Amino Acid Substrate	Apparent K_m_ (mM)	Apparent k_cat_ (s⁻¹)	Apparent k_cat_/K_m_ (M⁻¹s⁻¹)
D-Alanine	1.8	15.2	8444
D-Serine	7.7	10.5	1364
D-Phenylalanine	0.38	25.0	65789
D-Methionine	1.2	18.5	15417

Note: This data is for the free D-amino acids. The kinetic parameters for N-acetylated D-amino acids as substrates for DAAO are not extensively documented.[6]

Signaling Pathways and Biological Roles

N-acetylated amino acids are emerging as important signaling molecules, influencing a range of physiological processes.

N-acetyl-L-glutamate (NAG) and the Urea (B33335) Cycle

N-acetyl-L-glutamate is a crucial allosteric activator of carbamoyl (B1232498) phosphate (B84403) synthetase I (CPS1), the rate-limiting enzyme of the urea cycle. The binding of NAG to CPS1 initiates the first step of the cycle, which is essential for the detoxification of ammonia in the liver.

References

• 1. Biotransformation of D-methionine into L-methionine in the cascade of four enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D-amino-acid N-acetyltransferase - Wikipedia [en.wikipedia.org]
• 3. Physiological role of D-amino acid-N-acetyltransferase of Saccharomyces cerevisiae: detoxification of D-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-amino acid N-acetyltransferase of Saccharomyces cerevisiae: a close homologue of histone acetyltransferase Hpa2p acting exclusively on free D-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-acyl-D-amino-acid deacylase - Wikipedia [en.wikipedia.org]
• 6. Biochemical Properties of Human D-Amino Acid Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-acyl-D-amino-acid deacylase - Creative Biogene [microbialtec.com]
• 8. Frontiers | Assays of D-Amino Acid Oxidase Activity [frontiersin.org]
• 9. Assays of D-Amino Acid Oxidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. azom.com [azom.com]

A Comprehensive Technical Guide to the Material Safety Data Sheet (MSDS) and Safe Handling of N-Acetyl-D-methionine-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal of N-Acetyl-D-methionine-d4. The information presented is compiled from publicly available Material Safety Data Sheets (MSDS) for structurally similar, non-deuterated forms such as N-Acetyl-DL-methionine and N-Acetyl-L-methionine. While the deuterated form is not expected to have significantly different chemical properties in terms of safety, it is crucial to handle all laboratory chemicals with the utmost care and to consult the specific MSDS provided by the supplier.

Hazard Identification and Classification

N-Acetyl-D-methionine-d4 is generally not classified as a hazardous substance.[1][2][3] However, as with any chemical, it may cause irritation upon contact with the skin, eyes, or respiratory system.[4][5]

GHS Hazard Statements:

• H315: Causes skin irritation.[4][5]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.[4][5]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

• P264: Wash skin thoroughly after handling.[5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of N-Acetyl-methionine compounds.

Property	Value
Molecular Formula	C7H9D4NO3S
Molecular Weight	195.28 g/mol (calculated for d4 variant)
Appearance	Off-white or white powder/solid.[1][6]
Melting Point	104 - 115 °C.[1][6]
Solubility	Soluble in water.[7]
Odor	Odorless or characteristic.[1][8]
pH	No data available.
Boiling Point	No data available.
Flash Point	No data available.

Toxicological Data

The toxicological data for N-Acetyl-DL-methionine is summarized below. It is important to handle the deuterated compound with the same level of care.

Test	Result	Species
Acute Oral Toxicity (LD50)	> 5,000 mg/kg.[8][9][10][11]	Rat
Acute Inhalation Toxicity (LC50)	> 5.25 mg/L (4 h).[8][9][10][11]	Rat
Skin Corrosion/Irritation	No skin irritation.[3]	Rabbit

First Aid Measures

In case of exposure, follow the first aid measures outlined below.

First Aid Procedures for Exposure

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure laboratory safety.

Safe Handling and Storage Guidelines

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling N-Acetyl-D-methionine-d4.

Recommended Personal Protective Equipment

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Accidental Release Cleanup Workflow

Fire Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][12]

• Specific Hazards: Thermal decomposition may produce irritating gases and vapors, including carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[1][6][12]

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[1][6][13]

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.[1][6][8][10][11]

• Incompatible Materials: Strong oxidizing agents.[1][6][10][11][14]

• Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon oxides, nitrogen oxides, and sulfur oxides.[6]

Disposal Considerations

Dispose of this material and its container in accordance with local, regional, and national regulations. It is recommended to use a licensed disposal company.[6] Do not let the product enter drains.[6]

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. merck.com [merck.com]
• 4. N-acetyl-D-methionine | C7H13NO3S | CID 6991987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. CAS 1115-47-5: N-Acetyl-DL-methionine | CymitQuimica [cymitquimica.com]
• 8. merck.com [merck.com]
• 9. merck.com [merck.com]
• 10. merck.com [merck.com]
• 11. merck.com [merck.com]
• 12. N-Acetyl-L-methionine - Safety Data Sheet [chemicalbook.com]
• 13. fengchengroup.com [fengchengroup.com]
• 14. N-Acetyl-L-Methionine - CD Formulation [formulationbio.com]

Unraveling the In Vivo Journey of N-Acetyl-D-methionine-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the current understanding of the biological fate of N-Acetyl-D-methionine, with a specific focus on its deuterated analog, N-Acetyl-D-methionine-d4. While specific in vivo data for the deuterated form is not available in current literature, this document synthesizes information on the metabolism of the non-labeled D-isomer and provides a comprehensive framework of experimental protocols for its detailed in vivo investigation. Evidence strongly suggests that N-Acetyl-D-methionine is metabolically robust, with limited conversion to methionine, and is primarily cleared from the body via renal excretion. The deuterium (B1214612) labeling in N-Acetyl-D-methionine-d4 serves as a powerful tool for tracing its pharmacokinetic profile, enabling precise quantification in biological matrices. This guide offers detailed methodologies for conducting in vivo studies in animal models, including administration, sample collection, and advanced analytical techniques for the detection and quantification of the deuterated compound. Furthermore, it provides visual representations of the presumed metabolic pathway and experimental workflows to aid in the design and execution of future research in this area.

Introduction

N-acetylated amino acids are of significant interest in various fields, including nutrition, pharmacology, and clinical diagnostics. The acetylation of the amino group can alter the physicochemical properties of the parent amino acid, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. While L-amino acids and their N-acetylated derivatives are generally well-utilized by the body, the metabolic fate of D-amino acid enantiomers and their N-acetylated counterparts is often distinct.

N-Acetyl-D-methionine is the N-acetylated form of D-methionine. The introduction of a stable isotope label, deuterium (d4), creates N-Acetyl-D-methionine-d4, a valuable tracer for in vivo metabolic and pharmacokinetic studies. The deuterium atoms do not significantly alter the chemical properties of the molecule but allow for its unambiguous detection and quantification using mass spectrometry-based methods. This guide provides an in-depth overview of the expected biological fate of N-Acetyl-D-methionine-d4 and detailed protocols to facilitate its study.

Presumed Biological Fate of N-Acetyl-D-methionine

Based on available literature for N-acetylated D-amino acids and D-methionine, the in vivo disposition of N-Acetyl-D-methionine is characterized by poor metabolic conversion and subsequent elimination.

Absorption and Distribution

Following administration, N-Acetyl-D-methionine-d4 is expected to be absorbed into the systemic circulation. The extent of absorption may vary depending on the route of administration (e.g., oral, intravenous). Once in the bloodstream, it will distribute to various tissues. Specific transporters for N-acetylated amino acids are not well-characterized, and its distribution may be governed by passive diffusion and general amino acid transport systems with low affinity for D-isomers.

Metabolism: Resistance to Deacetylation and Conversion

The primary metabolic pathway for N-acetylated amino acids is deacetylation to the parent amino acid and acetate (B1210297), a reaction catalyzed by acylases. However, studies have shown that the acetate moiety of N-acetyl-D-methionine is not readily metabolized to CO2 in rats, in stark contrast to its L-isomer. Furthermore, nutritional studies in rats have demonstrated no growth response to dietary supplementation with N-acetyl-D-methionine, indicating its low bioavailability as a methionine source. This suggests that the deacetylation of N-Acetyl-D-methionine by renal acylases is an inefficient process.

It is hypothesized that N-Acetyl-D-methionine is largely resistant to metabolic transformation in vivo.

Excretion: The Primary Route of Elimination

Given its resistance to metabolism, the primary route of elimination for N-Acetyl-D-methionine-d4 is expected to be renal excretion. The compound is likely filtered by the glomerulus and excreted in the urine largely unchanged. This is supported by findings that inborn errors of metabolism, which lead to the accumulation of certain amino acids, result in the increased urinary excretion of their corresponding N-acetyl derivatives.

Quantitative Data Summary

Specific quantitative pharmacokinetic data for N-Acetyl-D-methionine-d4 are not currently available in the public domain. The following table provides a template for the types of quantitative data that should be collected in future in vivo studies.

Pharmacokinetic Parameter	Description	Expected Value/Trend for N-Acetyl-D-methionine-d4
Cmax	Maximum plasma concentration	Dependent on dose and route of administration
Tmax	Time to reach Cmax	Dependent on route of administration
AUC	Area under the plasma concentration-time curve	Proportional to the dose
t1/2	Elimination half-life	Expected to be relatively short due to rapid renal clearance
CL	Clearance	Expected to be high, approaching renal blood flow
Vd	Volume of distribution	Expected to be relatively low, indicating limited tissue distribution
fe	Fraction of dose excreted unchanged in urine	Expected to be high (>90%)

Experimental Protocols

The following protocols provide a framework for conducting in vivo studies to determine the biological fate of N-Acetyl-D-methionine-d4.

Animal Model

• Species: Sprague-Dawley rats (male, 8-10 weeks old) are a commonly used model for pharmacokinetic studies.

• Housing: Animals should be housed in metabolic cages to allow for the separate collection of urine and feces.

• Acclimation: Animals should be acclimated to the housing conditions for at least one week prior to the experiment.

• Diet: A standard chow diet and water should be provided ad libitum.

Administration of N-Acetyl-D-methionine-d4

• Formulation: Dissolve N-Acetyl-D-methionine-d4 in a sterile, isotonic vehicle suitable for the chosen route of administration (e.g., saline for intravenous injection).

• Dose: The dose will depend on the specific objectives of the study and the sensitivity of the analytical method. A typical starting dose for a pharmacokinetic study in rats could be in the range of 1-10 mg/kg.

• Routes of Administration:

  • Intravenous (IV) Bolus: Administer the formulated compound as a single bolus injection into the tail vein. This route ensures 100% bioavailability and is ideal for determining clearance and volume of distribution.

  • Oral Gavage (PO): Administer the formulated compound directly into the stomach using a gavage needle. This route is used to assess oral bioavailability.

Sample Collection

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or a cannulated vessel at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, and 480 minutes post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Urine and Feces Collection:

  • Collect urine and feces from the metabolic cages over a 24 or 48-hour period post-dose.

  • Measure the total volume of urine and the total weight of feces.

  • Homogenize feces in a suitable solvent.

  • Store urine and fecal homogenate samples at -80°C until analysis.

Sample Analysis: LC-MS/MS Method for N-Acetyl-D-methionine-d4 Quantification

• Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of stable isotope-labeled compounds in biological matrices.

• Sample Preparation:

  • Thaw plasma, urine, or fecal homogenate samples on ice.

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard (e.g., N-Acetyl-D-methionine-d8 or a structurally similar deuterated compound).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC Conditions:

  • Column: A C18 reversed-phase column is suitable for the separation of N-Acetyl-D-methionine-d4.

  • Mobile Phase: A gradient elution with a mixture of water and acetonitrile (B52724) containing a small amount of formic acid (e.g., 0.1%) is typically used.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

• MS/MS Conditions:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally used for the analysis of amino acid derivatives.

  • Detection: Use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for N-Acetyl-D-methionine-d4 and the internal standard.

    • Precursor Ion (Q1): The protonated molecular ion [M+H]+ of N-Acetyl-D-methionine-d4.

    • Product Ion (Q3): A characteristic fragment ion generated by the collision-induced dissociation of the precursor ion.

Visualizations

Presumed Metabolic Pathway of N-Acetyl-D-methionine

Caption: Presumed in vivo fate of N-Acetyl-D-methionine-d4.

Experimental Workflow for In Vivo Study

Caption: Workflow for a typical in vivo pharmacokinetic study.

Conclusion

While direct experimental data on the in vivo biological fate of N-Acetyl-D-methionine-d4 is lacking, the available evidence for the non-labeled D-isomer strongly suggests a profile of high metabolic stability and primary elimination via renal excretion. The deuterium label provides an invaluable tool for definitively tracing and quantifying this molecule in complex biological systems. The experimental protocols and analytical methods detailed in this guide provide a robust framework for researchers to elucidate the complete pharmacokinetic profile of N-Acetyl-D-methionine-d4. Such studies are crucial for understanding its potential applications in various scientific and clinical contexts. Future research should focus on generating the quantitative data outlined in this guide to provide a definitive understanding of the in vivo journey of this intriguing molecule.

Protocols & Analytical Methods

Utilizing N-Acetyl-D-methionine-d4 as an Internal Standard for Accurate Quantification by LC-MS/MS

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide on the application of N-Acetyl-D-methionine-d4 as an internal standard for the precise and accurate quantification of N-acetylmethionine and related compounds in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Stable isotope-labeled internal standards are crucial for correcting variations in sample preparation and analytical instrumentation, thereby ensuring the reliability of quantitative LC-MS/MS assays. N-Acetyl-D-methionine-d4, a deuterated analog of N-acetylmethionine, serves as an ideal internal standard due to its chemical and physical similarity to the analyte of interest. Its distinct mass allows for co-elution with the analyte while being separately detected by the mass spectrometer, enabling accurate quantification across a range of concentrations.

Experimental Protocols

A robust LC-MS/MS method for the analysis of N-acetylmethionine using N-Acetyl-D-methionine-d4 involves several key steps, from sample preparation to data acquisition and analysis. The following protocols are based on established methodologies for the analysis of amino acids and their derivatives in biological samples.[1]

Sample Preparation: Protein Precipitation

This protocol is suitable for plasma, serum, and cell culture media.

• Thaw frozen samples on ice.

• Pipette 100 µL of the sample (calibrator, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the N-Acetyl-D-methionine-d4 internal standard working solution (concentration to be optimized based on expected analyte levels).

• Vortex the mixture for 10 seconds.

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid).

• Vortex for 15 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

The following are representative LC parameters that can be optimized for specific instrumentation and applications.

Parameter	Recommended Condition
Column	C18 Reverse-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	2% B for 1 min, ramp to 95% B over 5 min, hold for 2 min, return to 2% B and re-equilibrate for 3 min

Mass Spectrometry (MS/MS) Conditions

Mass spectrometry parameters, particularly the Multiple Reaction Monitoring (MRM) transitions, must be optimized for the specific instrument being used. The following are hypothetical, yet plausible, MRM transitions for N-Acetylmethionine and its deuterated internal standard.

Analyte/Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Acetylmethionine	192.1	132.1	15
N-Acetylmethionine (Qualifier)	192.1	61.1	25
N-Acetyl-D-methionine-d4	196.1	136.1	15
N-Acetyl-D-methionine-d4 (Qualifier)	196.1	64.1	25

Note: These MRM transitions are illustrative and require experimental verification on the specific mass spectrometer being used.

Data Presentation: Quantitative Performance

A validated LC-MS/MS method using N-Acetyl-D-methionine-d4 as an internal standard should demonstrate excellent linearity, precision, accuracy, and recovery. The following tables represent the expected performance of a well-optimized assay.

Table 1: Linearity and Sensitivity

Parameter	Result
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Signal-to-Noise at LLOQ	> 10

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	3	< 10	90 - 110	< 15	85 - 115
Mid QC	100	< 10	90 - 110	< 15	85 - 115
High QC	800	< 10	90 - 110	< 15	85 - 115

Table 3: Recovery

Analyte	Low Concentration	High Concentration
N-Acetylmethionine	85 - 115%	85 - 115%

Visualization of Experimental Workflow and Metabolic Pathway

Experimental Workflow

The overall process from sample receipt to data analysis can be visualized as a streamlined workflow.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for N-Acetyl-D-methionine-d4 in Metabolic Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic tracer studies using stable isotope-labeled compounds are a cornerstone of modern biomedical research, enabling the elucidation of complex metabolic pathways and the quantification of metabolic fluxes. N-Acetyl-D-methionine-d4 (d4-NAM) is a valuable tool for investigating the metabolism of D-amino acids and the methionine metabolic network. The N-acetylation can enhance bioavailability and cellular uptake, while the D-enantiomer allows for the specific investigation of pathways involved in D-amino acid metabolism, which are increasingly recognized for their physiological and pathological significance. The deuterium (B1214612) (d4) labeling provides a stable isotopic signature for tracing the fate of the methionine backbone through various biochemical transformations using mass spectrometry.

This document provides a detailed protocol for the use of d4-NAM in metabolic tracer studies with cultured mammalian cells, from experimental design and cell culture to sample preparation and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Rationale for Use

• Tracing D-amino acid metabolism: The D-form of methionine allows for the specific interrogation of D-amino acid metabolic pathways, which are distinct from the canonical L-amino acid pathways.

• Enhanced Stability and Uptake: N-acetylation can protect the amino acid from degradation and may facilitate its transport into cells.

• Stable Isotope Labeling: The d4 label is non-radioactive and provides a distinct mass shift for tracking the methionine backbone through metabolic pathways.

Key Metabolic Pathways

Upon entering the cell, N-Acetyl-D-methionine-d4 is expected to be deacetylated by intracellular aminoacylases to yield D-methionine-d4. The primary metabolic fate of D-methionine is its oxidative deamination by D-amino acid oxidase (DAO), a peroxisomal enzyme, to produce α-keto-γ-(methylthio)butyrate-d4 (KMTB-d4), ammonia, and hydrogen peroxide. KMTB-d4 can then be transaminated to form L-methionine-d4, which can subsequently enter the canonical methionine cycle.

Metabolic pathway of N-Acetyl-D-methionine-d4.

Experimental Protocols

Cell Culture and Labeling

This protocol is designed for adherent mammalian cells cultured in 6-well plates. Adjustments may be necessary for other cell types or culture formats.

Experimental workflow for metabolic tracer studies.

Materials:

• N-Acetyl-D-methionine-d4

• Mammalian cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Ice-cold 0.9% NaCl solution

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• 6-well cell culture plates

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80% confluency on the day of the experiment.

• Prepare Labeling Medium: Prepare fresh culture medium containing the desired concentration of N-Acetyl-D-methionine-d4. A typical starting concentration is between 50 and 200 µM.

• Cell Washing: When cells reach the desired confluency, aspirate the culture medium and wash the cells twice with pre-warmed PBS.

• Labeling: Add the labeling medium to the cells and incubate for the desired time points (e.g., 0, 1, 4, 8, 24 hours).

• Metabolite Extraction:

  • Aspirate the labeling medium.

  • Wash the cells twice with ice-cold 0.9% NaCl solution.

  • Add 1 mL of ice-cold 80% methanol to each well.

  • Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

  • Vortex vigorously and incubate at -20°C for at least 30 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant (containing the metabolites) to a new tube and dry under a stream of nitrogen or using a vacuum concentrator.

• Sample Normalization: The remaining protein pellet can be used for normalization. Resuspend the pellet in a suitable buffer and determine the protein concentration using a standard assay (e.g., BCA assay).

LC-MS/MS Analysis

Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 5% acetonitrile in water with 0.1% formic acid).

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• A suitable column for polar metabolite analysis, such as a HILIC column.

Proposed LC-MS/MS Parameters (Illustrative Example):

Parameter	Setting
Column	HILIC, e.g., SeQuant ZIC-pHILIC
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 9.8
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)

Proposed MRM Transitions for d4-Labeled Metabolites (Theoretical):

The following table provides theoretical Multiple Reaction Monitoring (MRM) transitions for the detection of N-Acetyl-D-methionine-d4 and its key downstream metabolites. These transitions should be empirically optimized on the specific mass spectrometer being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Acetyl-D-methionine-d4	196.1	136.1
D-methionine-d4	154.1	108.1
α-keto-γ-(methylthio)butyrate-d4	153.1	107.1
L-methionine-d4	154.1	108.1
S-adenosylmethionine-d4	403.2	255.1
S-adenosylhomocysteine-d4	389.2	136.1

Data Presentation

The following tables present illustrative quantitative data from a hypothetical metabolic tracer study using N-Acetyl-D-methionine-d4 in a cancer cell line.

Table 1: Fractional Enrichment of Methionine Cycle Metabolites

This table shows the percentage of the metabolite pool that is labeled with d4 at different time points.

Time (hours)	N-Acetyl-D-methionine-d4	D-methionine-d4	L-methionine-d4	S-adenosylmethionine-d4
0	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0
1	95.2 ± 1.5	70.3 ± 2.1	15.6 ± 1.2	5.8 ± 0.5
4	96.1 ± 1.2	85.6 ± 1.8	45.2 ± 3.5	20.1 ± 2.1
8	97.5 ± 0.9	90.1 ± 1.5	68.9 ± 4.1	42.7 ± 3.8
24	98.2 ± 0.5	92.5 ± 1.1	85.3 ± 3.2	70.4 ± 4.5

Values are presented as mean ± standard deviation (n=3).

Table 2: Metabolic Flux Rates (Illustrative)

This table presents calculated metabolic flux rates based on the isotopic enrichment data. Fluxes are expressed as nmol / 10^6 cells / hour.

Metabolic Flux	Flux Rate (nmol/10^6 cells/hr)
Uptake of N-Acetyl-D-methionine-d4	25.4 ± 2.1
Deacetylation to D-methionine-d4	22.8 ± 1.9
Conversion of D-methionine-d4 to L-methionine-d4	8.5 ± 0.9
L-methionine-d4 incorporation into SAM	7.9 ± 0.8

These values are for illustrative purposes and will vary depending on the cell type and experimental conditions.

Conclusion

The use of N-Acetyl-D-methionine-d4 as a metabolic tracer offers a powerful approach to dissect the intricacies of D-amino acid metabolism and its intersection with the central methionine cycle. The protocols and data presented here provide a comprehensive guide for researchers and drug development professionals to design and execute robust metabolic tracer studies. The ability to quantify the flux through these pathways can provide critical insights into disease mechanisms and the mode of action of novel therapeutic agents.

Application Notes and Protocols for Quantification of Methionine Metabolism with N-Acetyl-D-methionine-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methionine is an essential amino acid that plays a central role in cellular metabolism, serving as a precursor for protein synthesis and the universal methyl donor S-adenosylmethionine (SAM). The methionine cycle is intricately linked to the folate and transsulfuration pathways, which are critical for nucleotide synthesis, redox homeostasis, and the synthesis of other sulfur-containing compounds. Dysregulation of methionine metabolism has been implicated in various diseases, including cardiovascular disease, neurological disorders, and cancer.

Stable isotope tracers are powerful tools for elucidating the dynamics of metabolic pathways in vivo and in vitro. N-Acetyl-D-methionine-d4 is a deuterated analog of N-acetyl-methionine that can be used as a tracer to study the metabolic fate of the D-isomer of this amino acid derivative. Notably, studies have shown that while N-acetyl-L-methionine is metabolically equivalent to L-methionine, the acetate (B1210297) moiety of N-acetyl-D-methionine is not readily metabolized[1]. This suggests that N-Acetyl-D-methionine may follow a different metabolic route than its L-isomer, making it a valuable tool for investigating specific enzymatic pathways and the bioavailability of D-amino acid derivatives.

These application notes provide detailed protocols for the use of N-Acetyl-D-methionine-d4 as a tracer to quantify aspects of methionine metabolism, with a focus on sample preparation, LC-MS/MS analysis, and data interpretation.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key metabolic pathways involving methionine and the general experimental workflow for a tracer study using N-Acetyl-D-methionine-d4.

Caption: The Methionine Cycle and Transsulfuration Pathway.

Caption: Experimental Workflow for Tracer Analysis.

Experimental Protocols

In Vivo Tracer Study in a Rodent Model

This protocol outlines a procedure for an in vivo study in rats to investigate the pharmacokinetics and metabolism of N-Acetyl-D-methionine-d4.

Materials:

• N-Acetyl-D-methionine-d4

• Sterile saline solution (0.9% NaCl)

• Sprague-Dawley rats (male, 250-300 g)

• Anesthesia (e.g., isoflurane)

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• -80°C freezer

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week prior to the experiment.

• Tracer Preparation: Prepare a sterile solution of N-Acetyl-D-methionine-d4 in saline at a concentration of 5 mg/mL.

• Administration: Anesthetize the rats and administer a single intravenous (IV) bolus injection of the N-Acetyl-D-methionine-d4 solution at a dosage of 10 mg/kg body weight.

• Sample Collection: Collect blood samples (approximately 200 µL) from the tail vein or another appropriate site at the following time points post-injection: 0 (pre-dose), 5, 15, 30, 60, 120, and 240 minutes.

• Plasma Preparation: Immediately place the blood samples in EDTA-coated tubes and centrifuge at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

In Vitro Tracer Study in Cell Culture

This protocol describes a method for tracing the metabolism of N-Acetyl-D-methionine-d4 in a cultured cell line (e.g., HepG2 human hepatoma cells).

Materials:

• Cultured cells (e.g., HepG2)

• Complete cell culture medium

• N-Acetyl-D-methionine-d4

• Phosphate-buffered saline (PBS)

• Cell scraper

• -80°C freezer

Procedure:

• Cell Culture: Culture cells to approximately 80% confluency in appropriate culture vessels.

• Tracer Incubation: Prepare a stock solution of N-Acetyl-D-methionine-d4 in sterile water or PBS. Spike the cell culture medium with the tracer to a final concentration of 100 µM.

• Time Course: Incubate the cells with the tracer-containing medium for various time points (e.g., 0, 1, 4, 8, and 24 hours).

• Cell Harvesting: At each time point, aspirate the medium, wash the cells twice with ice-cold PBS, and then harvest the cells by scraping in a small volume of PBS.

• Sample Storage: Centrifuge the cell suspension to pellet the cells, remove the supernatant, and store the cell pellets at -80°C until analysis.

Sample Preparation for LC-MS/MS Analysis

This protocol is for the extraction of methionine and its metabolites from plasma or cell pellets for subsequent LC-MS/MS analysis.

Materials:

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade) with 0.1% formic acid

• Internal standards (e.g., commercially available stable isotope-labeled methionine, homocysteine, etc.)

• Vortex mixer

• Centrifuge

• -20°C freezer

Procedure:

• Thawing: Thaw frozen plasma samples or cell pellets on ice.

• Protein Precipitation:

  • For Plasma: To 50 µL of plasma, add 200 µL of ice-cold methanol containing the internal standards.

  • For Cell Pellets: Resuspend the cell pellet in 100 µL of water, then add 400 µL of ice-cold methanol with internal standards.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a new tube.

• Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 2% B

  • 1-5 min: 2% to 98% B

  • 5-7 min: 98% B

  • 7.1-10 min: 2% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Hypothetical for N-Acetyl-D-methionine-d4):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: The following table provides hypothetical MRM transitions. These should be optimized empirically.

Analyte	Parent Ion (m/z)	Fragment Ion (m/z)	Collision Energy (eV)
N-Acetyl-D-methionine-d4	196.1	136.1	15
Methionine-d3 (from deacetylation)	153.1	106.1	12
Methionine (endogenous)	149.1	104.1	12
Homocysteine (endogenous)	136.0	90.0	15
S-Adenosylmethionine (SAM)	399.1	250.1	20
S-Adenosylhomocysteine (SAH)	385.1	136.1	18

Data Presentation

The following tables present hypothetical quantitative data from an in vivo tracer study in rats.

Table 1: Plasma Concentrations of N-Acetyl-D-methionine-d4 and its Putative Metabolite Methionine-d3 over Time

Time (minutes)	N-Acetyl-D-methionine-d4 (µM)	Methionine-d3 (µM)
0	0.00 ± 0.00	0.00 ± 0.00
5	52.3 ± 4.1	1.2 ± 0.3
15	35.8 ± 3.5	2.5 ± 0.5
30	21.2 ± 2.8	3.1 ± 0.6
60	10.5 ± 1.9	2.8 ± 0.4
120	4.1 ± 0.8	1.9 ± 0.3
240	1.2 ± 0.3	0.8 ± 0.2

Values are presented as mean ± standard deviation (n=4).

Table 2: Enrichment of Methionine Pool with Methionine-d3

Time (minutes)	Total Methionine (µM)	Methionine-d3 (µM)	Percent Enrichment
0	25.1 ± 2.2	0.00 ± 0.00	0.00%
5	26.3 ± 2.5	1.2 ± 0.3	4.56%
15	27.6 ± 2.8	2.5 ± 0.5	9.06%
30	28.2 ± 3.1	3.1 ± 0.6	10.99%
60	27.9 ± 2.9	2.8 ± 0.4	10.04%
120	27.0 ± 2.6	1.9 ± 0.3	7.04%
240	25.9 ± 2.4	0.8 ± 0.2	3.09%

Percent Enrichment = ( [Methionine-d3] / [Total Methionine] ) * 100

Conclusion

The use of N-Acetyl-D-methionine-d4 as a stable isotope tracer provides a valuable method for investigating the metabolic fate of N-acetylated D-amino acids. The protocols outlined in these application notes offer a framework for conducting both in vivo and in vitro studies, from experimental design and sample collection to detailed LC-MS/MS analysis. The distinct metabolic behavior of the D-isomer compared to the L-isomer makes this tracer particularly useful for dissecting specific enzymatic pathways and assessing the bioavailability and metabolic contributions of D-amino acid derivatives, which are of increasing interest in pharmacology and drug development. The quantitative data generated from such studies can provide critical insights into the dynamics of methionine metabolism under various physiological and pathological conditions.

References

• 1. High-throughput and simultaneous quantitative analysis of homocysteine–methionine cycle metabolites and co-factors in blood plasma and cerebrospinal fluid by isotope dilution LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of N-Acetyl-D-methionine-d4 in Biological Matrices

Abstract

This application note provides detailed protocols for the sample preparation and quantification of N-Acetyl-D-methionine-d4 in common biological matrices such as plasma and urine. The methods described herein utilize protein precipitation and solid-phase extraction for sample cleanup, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These protocols are designed for researchers, scientists, and drug development professionals requiring robust and reproducible quantification of this deuterated amino acid derivative. All quantitative data is summarized for clarity, and a detailed experimental workflow is provided.

Introduction

N-Acetyl-D-methionine-d4 is a deuterated form of N-acetyl-D-methionine, often used as an internal standard in pharmacokinetic studies or as a tracer in metabolic research. Accurate quantification of this compound in biological samples is crucial for reliable data interpretation. The primary challenges in such analyses include the removal of interfering matrix components like proteins and salts, and achieving high sensitivity and specificity.[1][2] This note details two primary sample preparation techniques: a straightforward protein precipitation (PPT) method and a more rigorous solid-phase extraction (SPE) method for cleaner sample extracts.[3][4] The subsequent analysis is performed by LC-MS/MS, which offers excellent selectivity and sensitivity for this type of analyte.[5]

Materials and Reagents

• N-Acetyl-D-methionine-d4 reference standard

• Internal Standard (IS): N-Acetyl-D-methionine-d8 or a structurally similar deuterated compound

• LC-MS grade acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), and water

• Formic acid (FA)

• Ammonium (B1175870) hydroxide (B78521)

• Trichloroacetic acid (TCA)

• Zinc Sulfate

• Strong Cation Exchange (SCX) SPE cartridges

• Biological matrix (e.g., human plasma, urine)

Experimental Protocols

Two primary protocols are presented for sample preparation. Protocol 1 utilizes protein precipitation, which is a rapid and simple method suitable for high-throughput analysis.[6] Protocol 2 employs solid-phase extraction, which provides a cleaner sample and can reduce matrix effects, leading to improved assay performance.[7][8]

Protocol 1: Protein Precipitation (PPT)

This method is ideal for rapid sample processing and is effective for removing the bulk of proteins from plasma or serum samples.[2] Acetonitrile is a commonly used solvent for this purpose.[3]

Procedure:

• Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution to each sample, standard, and quality control (QC) sample.

• Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to the tube.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation (Optional): Dry the supernatant under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Injection: Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol uses strong cation exchange (SCX) cartridges to provide a more thorough cleanup, which is particularly useful for complex matrices like urine or when lower detection limits are required.[7][9]

Procedure:

• Sample Pre-treatment:

  • Plasma/Serum: Perform protein precipitation as described in Protocol 1 (steps 1-5). Dilute the resulting supernatant 1:1 with water containing 1% formic acid.

  • Urine: Centrifuge the urine sample at 4,000 rpm for 5 minutes. Dilute the supernatant 1:4 with water containing 1% formic acid.

• SPE Cartridge Conditioning: Condition the SCX SPE cartridge by passing 1 mL of methanol followed by 1 mL of water through it.

• Equilibration: Equilibrate the cartridge with 1 mL of water containing 1% formic acid.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water containing 1% formic acid.

  • Wash the cartridge with 1 mL of methanol to remove less polar interferences.

• Elution: Elute the N-Acetyl-D-methionine-d4 and the internal standard from the cartridge using 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation: Dry the eluate under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject a portion of the sample into the LC-MS/MS system.

LC-MS/MS Analytical Method

The following are typical LC-MS/MS parameters for the analysis of N-Acetyl-D-methionine-d4.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B for 0.5 min, linear ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1.5 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by direct infusion of the analyte and internal standard (e.g., precursor ion [M+H]⁺ to a specific product ion)
Source Temperature	150°C
Desolvation Temp.	400°C

Quantitative Data Summary

The following table summarizes the expected quantitative performance of the LC-MS/MS method following SPE sample preparation.

Parameter	Expected Performance
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85% - 115% (90% - 110% for non-LLOQ levels)
Precision (at LLOQ, LQC, MQC, HQC)	< 15% RSD (< 20% at LLOQ)
Matrix Effect	Minimal with SPE; may vary with PPT
Recovery	> 85% with SPE

LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control

Workflow Visualization

The following diagram illustrates the general workflow for the quantification of N-Acetyl-D-methionine-d4 from biological samples.

Caption: Workflow for N-Acetyl-D-methionine-d4 quantification.

Conclusion

The protocols described in this application note provide robust and reliable methods for the quantification of N-Acetyl-D-methionine-d4 in biological matrices. The choice between protein precipitation and solid-phase extraction will depend on the specific requirements of the study, such as required sensitivity, sample throughput, and the complexity of the sample matrix. The provided LC-MS/MS conditions serve as a starting point and should be optimized for the specific instrumentation used.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 3. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of free amino acids in natural waters by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amino Acid Analysis Using Mass Spectrometry: Key Techniques & Uses - Creative Proteomics [creative-proteomics.com]
• 6. agilent.com [agilent.com]
• 7. tandfonline.com [tandfonline.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Analysis of amino acids in human tears by hydrophilic interaction liquid chromatography and quadrupole orbitrap mass spectrometry - RSC Advances (RSC Publishing) DOI:10.1039/C9RA05956C [pubs.rsc.org]

Application of N-Acetyl-D-methionine-d4 in Proteomics and Metabolomics

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of proteomics and metabolomics, accurate quantification of proteins and metabolites is crucial for understanding biological processes, identifying biomarkers, and accelerating drug development. Stable isotope-labeled internal standards are essential tools in mass spectrometry-based quantitative analysis, as they correct for variability in sample preparation and instrument response.[1] N-Acetyl-D-methionine-d4 is a deuterated analog of N-acetyl-methionine, designed to serve as a high-quality internal standard for the precise quantification of methionine and its derivatives in complex biological samples.

The D-isomeric configuration of N-Acetyl-D-methionine-d4 renders it resistant to incorporation into newly synthesized proteins by the vast majority of organisms, which selectively utilize L-amino acids. This metabolic inertia is a key advantage for an internal standard, ensuring that its concentration remains stable throughout the experiment and does not interfere with the biological processes being studied. The N-acetylation provides additional stability and distinct chromatographic properties. The four deuterium (B1214612) atoms provide a distinct mass shift, allowing for clear differentiation from the endogenous, unlabeled analyte in the mass spectrometer.

This document provides detailed application notes and protocols for the use of N-Acetyl-D-methionine-d4 as an internal standard in quantitative proteomics and metabolomics workflows.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for quantitative analysis. It involves the addition of a known amount of a stable isotope-labeled version of the analyte (the internal standard) to a sample. The internal standard is chemically identical to the analyte but has a different mass due to the isotopic label.[1][2] By measuring the ratio of the mass spectrometric signal of the analyte to that of the internal standard, the concentration of the analyte in the original sample can be accurately determined. This method effectively corrects for sample loss during preparation and variations in ionization efficiency in the mass spectrometer.

Applications

The primary application of N-Acetyl-D-methionine-d4 is as an internal standard for the accurate quantification of:

• Methionine: A crucial amino acid involved in protein synthesis and various metabolic pathways.[3]

• N-acetyl-methionine: A metabolite with potential roles in cellular protection against oxidative stress.

• Other methionine derivatives: In targeted metabolomics studies.

This is particularly relevant in drug development for pharmacokinetic and drug metabolism studies, where precise measurement of drug candidates and their metabolites is essential.

Product Specifications

Feature	Specification
Product Name	N-Acetyl-D-methionine-d4
Isotopic Labeling	Deuterium (d4)
Position of Labeling	3,3,4,4-d4
Chemical Formula	C₇H₉D₄NO₃S
Molecular Weight	195.27 g/mol
Purity	≥98%
Isotopic Enrichment	≥99 atom % D

Note: The exact position of the deuterium labels at 3,3,4,4 is crucial for fragmentation analysis in MS/MS.[4]

Experimental Protocols

Protocol 1: Quantification of Methionine in Plasma

This protocol describes the use of N-Acetyl-D-methionine-d4 as an internal standard for the quantification of free methionine in human plasma using LC-MS/MS.

Materials:

• N-Acetyl-D-methionine-d4

• Human plasma samples

• Methionine standard

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Protein precipitation solution (e.g., 80:20 ACN:water with 0.1% FA)

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Preparation of Internal Standard Stock Solution:

  • Prepare a 1 mg/mL stock solution of N-Acetyl-D-methionine-d4 in water.

  • From the stock solution, prepare a working solution of 10 µg/mL in water.

• Preparation of Calibration Standards:

  • Prepare a 1 mg/mL stock solution of unlabeled methionine in water.

  • Perform serial dilutions to create a series of calibration standards ranging from 1 µM to 200 µM.

  • Spike each calibration standard with the internal standard working solution to a final concentration of 1 µg/mL.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of each plasma sample, add 10 µL of the 10 µg/mL internal standard working solution.

  • Add 400 µL of cold protein precipitation solution.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98:2 water:ACN with 0.1% FA).

• LC-MS/MS Analysis:

  • Inject 5-10 µL of the reconstituted sample onto the LC-MS/MS system.

  • LC Conditions (Example):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A suitable gradient to separate methionine from other plasma components.

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 40°C

  • MS/MS Conditions (Example):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Multiple Reaction Monitoring (MRM) transitions:

      • Methionine: e.g., m/z 150.1 -> 104.1

      • N-Acetyl-D-methionine-d4: e.g., m/z 196.1 -> 150.1 (Note: The exact transitions should be optimized based on the instrument and the fragmentation of the specific deuterated standard).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of methionine to N-Acetyl-D-methionine-d4 against the concentration of the methionine standards.

  • Determine the concentration of methionine in the plasma samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data Presentation

The following tables represent typical data that would be generated from the protocol described above.

Table 1: Calibration Curve Data

Methionine Concentration (µM)	Methionine Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.010
5	76,170	1,525,432	0.050
10	153,876	1,515,321	0.102
25	382,190	1,505,678	0.254
50	765,432	1,512,345	0.506
100	1,523,456	1,509,876	1.009
200	3,045,678	1,511,234	2.015

Table 2: Quantification of Methionine in Plasma Samples

Sample ID	Methionine Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µM)
Control 1	287,654	1,498,765	0.192	19.0
Control 2	312,456	1,523,456	0.205	20.3
Treated 1	456,789	1,501,234	0.304	30.1
Treated 2	487,654	1,510,987	0.323	31.9

Niche Application: Enzymatic Deacetylation Studies

While not suitable for general metabolic labeling, N-Acetyl-D-methionine-d4 can be a valuable tool for studying the activity of D-aminoacylases. These enzymes are capable of deacetylating N-acetyl-D-amino acids.[5][6] By using the deuterated substrate, researchers can monitor the enzymatic reaction by LC-MS, quantifying the formation of D-methionine-d4. This can be useful for enzyme characterization, inhibitor screening, and understanding the role of D-amino acid metabolism in specific biological systems.

Conclusion

N-Acetyl-D-methionine-d4 is a highly specific and reliable tool for quantitative proteomics and metabolomics. Its primary application as an internal standard ensures the accuracy and reproducibility of measurements of methionine and its derivatives. While not suitable for metabolic labeling of proteins, its unique properties make it valuable for specialized enzymatic assays. The detailed protocols and data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize N-Acetyl-D-methionine-d4 in their studies.

References

• 1. iroatech.com [iroatech.com]
• 2. benchchem.com [benchchem.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. N-Acetyl-D-Methionine-3,3,4,4-d4 | LGC Standards [lgcstandards.com]
• 5. Revisiting D‐Acylases for D‐Amino Acid Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for N-Acetyl-D-methionine-d4 in Flux Analysis of Methionine Pathways

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to Methionine Metabolism and Flux Analysis

Methionine is an essential sulfur-containing amino acid crucial for numerous cellular functions, including protein synthesis, methyl group donation for methylation reactions, and the synthesis of polyamines and cysteine.[1][2] The methionine metabolic network is comprised of two major interconnected pathways: the methionine cycle and the transsulfuration pathway .[3][4] The methionine cycle is responsible for regenerating methionine and producing S-adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids.[1][3] The transsulfuration pathway, on the other hand, channels homocysteine, an intermediate of the methionine cycle, towards the synthesis of cysteine, a precursor for the major intracellular antioxidant glutathione.[4]

Dysregulation of methionine metabolism is implicated in various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders.[2] Cancer cells, in particular, often exhibit a heightened dependence on methionine, a phenomenon known as "methionine addiction," making these pathways attractive targets for therapeutic intervention.[5][6] Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of metabolic reactions within a cell, providing a detailed snapshot of cellular physiology.[7][8] By using stable isotope-labeled tracers, researchers can track the fate of atoms through metabolic pathways and elucidate the contributions of different pathways to cellular metabolism.[9]

Principle of N-Acetyl-D-methionine-d4 as a Tracer

N-Acetyl-D-methionine-d4 is a deuterated analog of N-acetyl-methionine. The "d4" designation indicates that four hydrogen atoms in the methionine molecule have been replaced by deuterium (B1214612), a stable isotope of hydrogen. This mass difference allows it to be distinguished from its unlabeled counterpart by mass spectrometry.

The use of N-Acetyl-D-methionine-d4 as a tracer for methionine pathways is contingent on its cellular uptake and subsequent metabolism to enter the endogenous methionine pool. This process involves two key enzymatic steps:

• Deacetylation: The acetyl group from N-Acetyl-D-methionine must be removed by an aminoacylase (or deacetylase) to yield D-methionine-d4.[10]

• Conversion of D- to L-methionine: D-methionine is not the biologically active enantiomer. Its conversion to the usable L-form is typically catalyzed by D-amino acid oxidase (DAO) , which converts D-methionine to its corresponding α-keto acid (α-keto-γ-(methylthio)butyrate). This α-keto acid can then be transaminated to form L-methionine.[11]

Crucial Consideration: The activities of aminoacylases and D-amino acid oxidase can vary significantly between different cell types and tissues.[12] Therefore, before using N-Acetyl-D-methionine-d4 for flux analysis, it is essential to validate that the cell line or organism of interest possesses the necessary enzymatic machinery to convert it into L-methionine that can enter the central methionine pathways. The acetate (B1210297) moiety of N-acetyl-D-methionine is not readily metabolized.[13]

Potential Applications

• Quantifying Methionine Pathway Fluxes: Determine the rates of transmethylation, transsulfuration, and remethylation in response to genetic perturbations, drug treatments, or changes in the cellular environment.

• Studying Methionine Dependency in Cancer: Investigate the metabolic reprogramming of methionine pathways in cancer cells to identify novel therapeutic targets.[5][6]

• Drug Development: Evaluate the on-target and off-target effects of drugs that modulate methionine metabolism.

• Understanding Disease Pathogenesis: Elucidate the role of altered methionine flux in the pathophysiology of various diseases.

Data Presentation

The following tables summarize quantitative data on methionine pathway fluxes from published studies. These values can serve as a reference for expected flux rates in different biological systems.

Table 1: Methionine Metabolic Fluxes in a Human Fibrosarcoma Cell Line

Metabolic Flux	Rate (nmol/μL-cells/h)	Reference
Net Methionine Uptake	0.75 ± 0.05	[14]
Transmethylation	~0.11 (15% of uptake)	[14]
Propylamine Transfer	~0.11 (15% of uptake)	[14]

Data from a study using ¹³C-methionine tracing in a human fibrosarcoma cell line.[14]

Table 2: Whole-Body Methionine Kinetics in Piglets

Metabolic Process	Rate (μmol·kg⁻¹·h⁻¹)	Reference
Intravenous Tracer Infusion
Methionine Flux	130 ± 4	[15]
Transmethylation	33 ± 3	[15]
Transsulfuration	26 ± 2	[15]
Intraduodenal Tracer Infusion
Methionine Flux	147 ± 2	[15]
Transmethylation	40 ± 3	[15]
Transsulfuration	26 ± 2	[15]

Data from a study using [1-¹³C]methionine and [methyl-²H₃]methionine tracers in piglets.[15]

Experimental Protocols

Protocol 1: Cell Culture and Isotope Labeling with N-Acetyl-D-methionine-d4

This protocol outlines the general procedure for labeling cultured mammalian cells with N-Acetyl-D-methionine-d4.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Methionine-free cell culture medium

• Dialyzed fetal bovine serum (dFBS)

• N-Acetyl-D-methionine-d4

• Phosphate-buffered saline (PBS), sterile

• Cell culture flasks or plates

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Cell Seeding: Seed cells in culture flasks or plates at a density that will result in ~80% confluency at the time of harvest.

• Cell Growth: Culture cells in complete medium containing 10% dFBS until they reach the desired confluency. The use of dialyzed FBS is crucial to minimize the concentration of unlabeled methionine from the serum.

• Preparation of Labeling Medium: Prepare methionine-free medium supplemented with dFBS and the desired concentration of N-Acetyl-D-methionine-d4. The optimal concentration should be determined empirically but should be in a similar range to the physiological concentration of methionine.

• Isotope Labeling:

  • Aspirate the complete medium from the cells.

  • Gently wash the cells once with pre-warmed sterile PBS.

  • Add the prepared labeling medium to the cells.

• Time-Course Incubation: Incubate the cells in the labeling medium for a predetermined time course (e.g., 0, 2, 4, 8, 12, 24 hours) to monitor the incorporation of the tracer into downstream metabolites. The timing will depend on the turnover rates of the metabolites of interest.

• Cell Harvesting: At each time point, harvest the cells for metabolite extraction.

  • For adherent cells: Aspirate the labeling medium, wash the cells twice with ice-cold PBS, and then proceed immediately to metabolite extraction.

  • For suspension cells: Transfer the cell suspension to a centrifuge tube, pellet the cells by centrifugation at 4°C, wash the pellet twice with ice-cold PBS, and then proceed to metabolite extraction.

Protocol 2: Metabolite Extraction from Cultured Cells

This protocol describes a common method for extracting polar metabolites from cultured cells.

Materials:

• Harvested cell pellets

• 80% Methanol (B129727) (LC-MS grade), pre-chilled to -80°C

• Microcentrifuge tubes

• Centrifuge capable of reaching high speeds at 4°C

• Lyophilizer or vacuum concentrator

Procedure:

• Metabolism Quenching and Cell Lysis:

  • To the cell pellet (or directly to the washed adherent cells on the plate), add a sufficient volume of ice-cold 80% methanol to fully submerge the cells. The volume will depend on the size of the cell pellet or plate.

  • Incubate at -80°C for at least 15 minutes to precipitate proteins and quench metabolic activity.

• Scraping (for adherent cells): If using adherent cells, scrape the cells from the plate in the cold methanol and transfer the lysate to a microcentrifuge tube.

• Centrifugation: Centrifuge the cell lysate at maximum speed (e.g., >13,000 x g) for 15 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant, which contains the polar metabolites, to a new clean microcentrifuge tube.

• Drying: Dry the metabolite extract completely using a lyophilizer or a vacuum concentrator.

• Storage: Store the dried metabolite pellets at -80°C until analysis.

Protocol 3: LC-MS/MS Analysis of Methionine Pathway Metabolites

This protocol provides a general framework for the analysis of key metabolites in the methionine pathways using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Dried metabolite extracts

• LC-MS grade water with 0.1% formic acid (Solvent A)

• LC-MS grade acetonitrile (B52724) with 0.1% formic acid (Solvent B)

• Appropriate LC column for polar metabolite separation (e.g., HILIC or reversed-phase C18)

• LC-MS/MS system (e.g., triple quadrupole or high-resolution mass spectrometer)

• Standards for all metabolites of interest

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a small volume of a suitable solvent (e.g., 50% methanol or the initial LC mobile phase composition). Vortex and centrifuge to remove any insoluble material.

• LC Separation:

  • Inject the reconstituted samples onto the LC system.

  • Separate the metabolites using a gradient of Solvent A and Solvent B. The specific gradient will depend on the column and the metabolites being analyzed.

• MS/MS Detection:

  • Analyze the eluting metabolites using the mass spectrometer in positive ion mode.

  • Use a targeted approach, such as Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, to detect and quantify the specific metabolites and their deuterated isotopologues. This involves defining the precursor and product ion transitions for each analyte.

• Data Analysis:

  • Integrate the peak areas for each metabolite and its d4-labeled isotopologues.

  • Calculate the isotopic enrichment and use this data in metabolic flux models to determine the rates of the methionine pathway reactions.

Mandatory Visualizations

Caption: The Methionine Metabolic Pathways and the entry route of the N-Acetyl-D-methionine-d4 tracer.

Caption: A generalized experimental workflow for metabolic flux analysis using stable isotope tracers.

References

• 1. researchgate.net [researchgate.net]
• 2. Methionine Cycle Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. Overview of Methionine Cycle and Folate Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Transsulfuration pathway - Wikipedia [en.wikipedia.org]
• 5. Human Metabolome Database: Showing metabocard for N-Acetyl-L-methionine (HMDB0011745) [hmdb.ca]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. mdpi.com [mdpi.com]
• 9. One‐shot 13C15N‐metabolic flux analysis for simultaneous quantification of carbon and nitrogen flux - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of N-acetyl methionine in human and murine brain and neuronal and glial derived cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A deuterium surface coil NMR study of the metabolism of D-methionine in the liver of the anesthetized rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A quantitative metabolomics assay targeting 14 intracellular metabolites associated with the methionine transsulfuration pathway using LC-MS/MS in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparative metabolism of L-methionine and N-acetylated derivatives of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantitation of cellular metabolic fluxes of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for Cell Culture Experiments Using N-Acetyl-D-methionine-d4 Tracer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing N-Acetyl-D-methionine-d4 as a stable isotope tracer in cell culture experiments. This powerful technique allows for the detailed investigation of methionine metabolism, which is crucial in various cellular processes, including protein synthesis, methylation reactions, and redox homeostasis. Dysregulation of methionine metabolism is implicated in numerous diseases, most notably cancer, making it a key area of interest for therapeutic development.

N-Acetyl-D-methionine-d4 serves as a valuable tool to trace the metabolic fate of the D-isoform of methionine. While L-methionine is the proteinogenic form, the metabolism of D-methionine and its N-acetylated derivative can provide insights into specific enzymatic activities and metabolic pathways that may be altered in pathological states. The deuterium (B1214612) (d4) label allows for sensitive and specific detection by mass spectrometry, enabling the quantification of its incorporation into downstream metabolites.

Core Applications

• Metabolic Flux Analysis: Quantify the rate of uptake and incorporation of N-Acetyl-D-methionine-d4 into key metabolic pathways.

• Pathway Elucidation: Trace the conversion of N-Acetyl-D-methionine-d4 to downstream metabolites to understand the activity of relevant enzymes.

• Drug Discovery and Development: Evaluate the effect of novel therapeutic agents on methionine metabolism by monitoring changes in tracer incorporation.

• Cancer Metabolism Research: Investigate the well-documented "methionine dependency" of cancer cells by tracing the metabolism of this essential amino acid derivative.[1]

Quantitative Data Summary

While specific quantitative data for N-Acetyl-D-methionine-d4 is not extensively available in published literature, the following tables provide a representative summary of expected results based on studies using similar labeled methionine tracers (e.g., ¹³CD₃-methionine).[2] These tables are intended to serve as a template for data presentation and comparison.

Table 1: Isotopic Enrichment of Key Metabolites in Cancer Cells Following N-Acetyl-D-methionine-d4 Labeling

Metabolite	Isotopic Enrichment (Atom Percent Excess - APE)	Fold Change (Cancer vs. Normal Cells)
N-Acetyl-D-methionine-d4	95.2 ± 2.1%	1.0 (Tracer Input)
D-Methionine-d4	45.8 ± 5.3%	1.8
S-Adenosyl-D-methionine (SAM)-d4	15.3 ± 3.1%	2.5
S-Adenosylhomocysteine (SAH)-d4	10.1 ± 2.5%	2.2
Homocysteine-d4	5.7 ± 1.8%	1.5
Cystathionine-d4	2.1 ± 0.9%	1.2
Cysteine-d4	1.5 ± 0.6%	1.1

Data are hypothetical and presented as mean ± standard deviation.

Table 2: Relative Abundance of d4-Labeled Methylated Species

Methylated Species	Relative Abundance (%)
Trimethyl-lysine-d3	35.2%
1-Methyl-nicotinamide-d3	20.5%
Creatine-d3	15.8%
Phosphatidylcholine-d3	12.3%
Other Methylated Metabolites	16.2%

Data are hypothetical and based on the expected distribution of methyl group donation from SAM derived from the tracer.

Signaling and Metabolic Pathways

The metabolism of methionine is intricately linked to several critical cellular signaling and metabolic pathways. The primary pathways of interest when using an N-Acetyl-D-methionine-d4 tracer are the Methionine Cycle and the Transsulfuration Pathway.

Methionine Cycle

The methionine cycle is central to cellular methylation reactions. Methionine is converted to S-adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids.[3] Following the donation of its methyl group, SAM is converted to S-adenosylhomocysteine (SAH), which is then hydrolyzed to homocysteine. Homocysteine can then be remethylated to regenerate methionine, completing the cycle.

Caption: The Methionine Cycle.

Transsulfuration Pathway

Homocysteine, derived from the methionine cycle, can also enter the transsulfuration pathway. In this pathway, homocysteine is irreversibly converted to cysteine.[4][5] Cysteine is a precursor for the synthesis of glutathione (B108866) (GSH), a major cellular antioxidant. This pathway, therefore, links methionine metabolism to cellular redox balance.

Caption: The Transsulfuration Pathway.

Experimental Protocols

The following protocols provide a general framework for conducting cell culture experiments with N-Acetyl-D-methionine-d4. These should be optimized for specific cell lines and experimental goals.

Experimental Workflow

The general workflow for a stable isotope tracing experiment involves several key steps, from initial cell culture to final data analysis.

Caption: General experimental workflow.

Protocol 1: Stable Isotope Labeling of Adherent Cells

Materials:

• Adherent cells of interest

• Complete growth medium

• Phosphate-buffered saline (PBS), ice-cold

• Methionine-free RPMI 1640 or DMEM

• Dialyzed fetal bovine serum (dFBS)

• N-Acetyl-D-methionine-d4 (sterile stock solution)

• 80% Methanol (B129727) (-80°C)

• Cell scraper

• Microcentrifuge tubes

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• Preparation of Labeling Medium:

  • Prepare methionine-free RPMI 1640 or DMEM supplemented with 10% dFBS and other necessary components (e.g., glutamine, penicillin-streptomycin).

  • Add N-Acetyl-D-methionine-d4 to the desired final concentration (e.g., 200 µM). The optimal concentration should be determined empirically.

  • Warm the labeling medium to 37°C in a cell culture incubator.

• Isotopic Labeling:

  • Aspirate the complete growth medium from the cells.

  • Gently wash the cells once with pre-warmed PBS.

  • Add the pre-warmed labeling medium to each well.

  • Incubate the cells for the desired time period (e.g., 0, 1, 4, 8, 24 hours). A time-course experiment is recommended to determine optimal labeling duration.

• Metabolism Quenching and Metabolite Extraction:

  • At each time point, aspirate the labeling medium.

  • Immediately wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well and place the plate on dry ice for 10 minutes to quench all enzymatic activity.

  • Scrape the cells in the cold methanol and transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant containing the metabolites to a new tube.

  • Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Store the dried extracts at -80°C until analysis.

Protocol 2: Sample Preparation for LC-MS/MS Analysis

Materials:

• Dried metabolite extracts

• LC-MS grade water

• LC-MS grade acetonitrile (B52724)

• Formic acid

• Vortex mixer

• Centrifuge

• LC vials

Procedure:

• Reconstitution: Reconstitute the dried metabolite extracts in a suitable volume (e.g., 100 µL) of an appropriate solvent, such as 50% acetonitrile in water with 0.1% formic acid.

• Centrifugation: Vortex the reconstituted samples for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C to remove any remaining particulate matter.

• Transfer: Carefully transfer the supernatant to LC vials for analysis.

• LC-MS/MS Analysis: Analyze the samples using a high-resolution mass spectrometer coupled with a liquid chromatography system. Develop a targeted LC-MS/MS method to detect and quantify N-Acetyl-D-methionine-d4 and its expected downstream metabolites. The method should include the precursor and product ions for each analyte.

Concluding Remarks

The use of N-Acetyl-D-methionine-d4 as a tracer in cell culture experiments offers a powerful approach to dissect the complexities of methionine metabolism. The protocols and data presentation formats provided here serve as a robust starting point for researchers aiming to employ this technique. Careful optimization of experimental parameters and rigorous data analysis will be critical for obtaining high-quality, reproducible results that can significantly advance our understanding of cellular metabolism in health and disease.

References

• 1. Altered Methionine Metabolism in Cancer Cells | Springer Nature Experiments [experiments.springernature.com]
• 2. Development of methionine methylation profiling and relative quantification in human breast cancer cells based on metabolic stable isotope labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tracing of Amino Acids Dynamics in Cell Lines Based on 18O Stable Isotope Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis Using a Deuterated Internal Standard

Quantitative Determination of N-Acetyl-D-methionine using N-Acetyl-D-methionine-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction:

In quantitative bioanalysis by mass spectrometry, precision and accuracy are paramount. The use of stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, is a cornerstone of robust analytical methodology.[1][2] Deuterated internal standards, such as N-Acetyl-D-methionine-d4, are ideal for quantitative analysis because they exhibit nearly identical chemical and physical properties to the analyte of interest, in this case, N-Acetyl-D-methionine.[1][2] This similarity ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variability in extraction efficiency, matrix effects, and instrument response.[1][3] The mass shift introduced by the deuterium (B1214612) atoms allows the mass spectrometer to distinguish between the analyte and the internal standard.[1] This application note provides a detailed protocol for the preparation of calibration curves for the quantitative analysis of N-Acetyl-D-methionine using N-Acetyl-D-methionine-d4 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle:

The fundamental principle is isotope dilution mass spectrometry.[4][5][6] A known and constant amount of the deuterated internal standard (N-Acetyl-D-methionine-d4) is added to all calibration standards, quality control (QC) samples, and unknown samples. The concentration of the analyte is determined by calculating the ratio of the analyte's peak area to the internal standard's peak area.[1] A calibration curve is generated by plotting these peak area ratios against the known concentrations of the analyte in the calibration standards. This ratiometric approach corrects for potential variations during the analytical process, leading to highly accurate and precise quantification.[1][3]

Experimental Protocols

1. Materials and Reagents:

• N-Acetyl-D-methionine (Analyte)

• N-Acetyl-D-methionine-d4 (Internal Standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma)

2. Preparation of Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Acetyl-D-methionine and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Acetyl-D-methionine-d4 and dissolve it in 10 mL of methanol.

3. Preparation of Working Solutions:

• Analyte Working Solutions (for Calibration Curve): Prepare a series of working solutions by serially diluting the Analyte Stock Solution with methanol to achieve the desired concentration range for the calibration curve.

• Internal Standard Working Solution (50 ng/mL): Dilute the Internal Standard Stock Solution with methanol to a final concentration of 50 ng/mL. This concentration should provide a stable and appropriate response on the mass spectrometer.

4. Preparation of Calibration Standards:

• Label a series of microcentrifuge tubes for each calibration point (e.g., Blank, Cal 1 to Cal 8).

• To each tube (except the blank), add the appropriate volume of the corresponding Analyte Working Solution.

• Add a constant volume of the Internal Standard Working Solution (e.g., 20 µL of 50 ng/mL) to all tubes (except the blank).

• Add the biological matrix (e.g., human plasma) to each tube to a final volume of 100 µL.

• Vortex each tube to ensure homogeneity.

5. Sample Preparation (Protein Precipitation):

• To each 100 µL of the prepared calibration standards, add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[1]

• Vortex vigorously for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.[1]

• Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[1]

• Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).[1]

• Vortex and centrifuge briefly before injection into the LC-MS/MS system.

6. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Selected Reaction Monitoring (SRM)

  • Transitions:

    • N-Acetyl-D-methionine: Q1/Q3 (e.g., m/z 192.1 -> 132.1)

    • N-Acetyl-D-methionine-d4: Q1/Q3 (e.g., m/z 196.1 -> 136.1)

7. Data Processing and Quantification:

• Integrate the peak areas of the analyte and the deuterated internal standard.[1]

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).[1]

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.[1]

• Perform a weighted (e.g., 1/x²) linear regression to determine the best fit for the curve.[1]

Data Presentation

Table 1: Example Calibration Curve Data for N-Acetyl-D-methionine

Calibration Standard	Nominal Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
Cal 1	1	5,234	1,012,345	0.0052
Cal 2	5	26,170	1,025,678	0.0255
Cal 3	10	51,890	1,008,912	0.0514
Cal 4	50	255,430	1,015,789	0.2515
Cal 5	100	510,210	1,020,456	0.5000
Cal 6	250	1,285,670	1,018,901	1.2618
Cal 7	500	2,543,890	1,011,234	2.5156
Cal 8	1000	5,098,760	1,015,678	5.0201

Table 2: Example Calibration Curve Performance

Parameter	Value
Regression	Weighted Linear (1/x²)
Correlation Coefficient (r²)	> 0.995
Calibration Range	1 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. texilajournal.com [texilajournal.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. Isotope dilution liquid chromatography-tandem mass spectrometry for quantitative amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Acetyl-D-methionine-d4 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of N-Acetyl-D-methionine-d4, a stable isotope-labeled analog of methionine, in pharmacokinetic (PK) research. The inclusion of a deuterium-labeled internal standard is a robust method for enhancing the accuracy and precision of quantitative bioanalysis.[][2]

Introduction to N-Acetyl-D-methionine-d4 in Pharmacokinetics

N-Acetyl-D-methionine-d4 is a deuterated form of N-acetyl-D-methionine. Stable isotope labeling has become a cornerstone in modern pharmacokinetic studies for several reasons[]:

• Internal Standard: It serves as an ideal internal standard in quantitative mass spectrometry-based assays (e.g., LC-MS/MS). Since it is chemically identical to the analyte but has a different mass, it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects, leading to more accurate quantification.[]

• Tracer in Metabolic Studies: It can be used as a tracer to investigate the metabolic fate of N-acetyl-D-methionine and other methionine analogs in vivo.[2][] Deuteration can sometimes alter metabolic rates, a phenomenon known as the "kinetic isotope effect," which can be a subject of investigation itself.

• Bioavailability Studies: Co-administration of a labeled and unlabeled drug allows for the determination of absolute bioavailability in a single study, reducing inter-subject variability.[]

N-acetylated amino acids, such as N-acetyl-L-methionine, are known to be bioavailable sources of their corresponding amino acids.[4] Studies have shown that N-acetyl-L-methionine is metabolically equivalent to free L-methionine.[5] However, the utilization of the D-isomer of methionine can be less efficient in humans compared to the L-isomer.[6]

Experimental Protocols

In Vivo Pharmacokinetic Study in a Rodent Model

This protocol outlines a typical pharmacokinetic study in rats to determine the plasma concentration-time profile of a methionine analog using N-Acetyl-D-methionine-d4 as an internal standard.

Objective: To determine the pharmacokinetic parameters of an unlabeled methionine analog after intravenous administration.

Materials:

• Test Article: Methionine analog

• Internal Standard: N-Acetyl-D-methionine-d4

• Vehicle: Sterile saline or other appropriate vehicle

• Subjects: Male Sprague-Dawley rats (or other suitable model)

• Blood Collection Tubes: K2EDTA-coated microcentrifuge tubes

• Centrifuge

• Freezer (-80°C)

Procedure:

• Dosing:

  • Acclimatize animals for at least one week before the study.

  • Fast animals overnight with free access to water.

  • Prepare a dosing solution of the methionine analog in the chosen vehicle.

  • Administer the methionine analog intravenously (e.g., via tail vein injection) at a predetermined dose.

• Blood Sampling:

  • Collect blood samples (approximately 100-200 µL) from the jugular or tail vein at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, and 480 minutes) post-dose.

  • Place blood samples into K2EDTA tubes and mix gently.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C to separate plasma.

  • Transfer the plasma supernatant to clean microcentrifuge tubes.

  • Store plasma samples at -80°C until analysis.

Bioanalytical Method: LC-MS/MS Analysis of Plasma Samples

This protocol describes the quantification of a methionine analog in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with N-Acetyl-D-methionine-d4 as an internal standard.

Materials:

• Plasma samples from the in vivo study

• N-Acetyl-D-methionine-d4 (Internal Standard)

• Methionine analog (for calibration standards)

• Acetonitrile (B52724) (ACN)

• Formic Acid (FA)

• Water (LC-MS grade)

• Protein Precipitation Agent (e.g., trichloroacetic acid or cold acetonitrile)

• LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

• Analytical column suitable for polar compounds (e.g., HILIC or mixed-mode)[7][8]

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a stock solution of the methionine analog and N-Acetyl-D-methionine-d4 in a suitable solvent.

  • Prepare a series of calibration standards by spiking blank plasma with the methionine analog stock solution to cover the expected concentration range.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples, calibration standards, and QCs on ice.

  • To a 50 µL aliquot of each sample, add 150 µL of cold acetonitrile containing the internal standard (N-Acetyl-D-methionine-d4).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS method with optimized parameters for the methionine analog and N-Acetyl-D-methionine-d4. This includes selecting appropriate precursor and product ion transitions (MRM), collision energy, and other MS parameters.

  • Equilibrate the analytical column with the initial mobile phase conditions.

  • Inject the prepared samples onto the LC-MS/MS system.

  • Acquire data for each sample.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of the methionine analog in the unknown samples and QCs using the calibration curve.

Data Presentation

The following table provides an example of pharmacokinetic data that could be obtained from a study using a deuterated methionine analog. The data presented here is based on a study of [2H7]methionine in rats and is for illustrative purposes.[9]

Pharmacokinetic Parameter	Value (Mean ± SD)	Unit
Half-life (t½)	35.0 ± 6.9	minutes
Dose	5	mg/kg body wt.
Route of Administration	Intravenous bolus	-
Fraction Remethylated	0.185 ± 0.028	-

Visualizations

Experimental Workflow

References

• 2. chempep.com [chempep.com]
• 4. Detection of N-acetyl methionine in human and murine brain and neuronal and glial derived cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative metabolism of L-methionine and N-acetylated derivatives of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of equimolar doses of L-methionine, D-methionine and L-methionine-dl-sulfoxide on plasma and urinary amino acid levels in normal adult humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Pharmacokinetic studies of methionine in rats using deuterium-labeled methionine quantitative assessment of remethylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting isotopic interference with N-Acetyl-D-methionine-d4

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing N-Acetyl-D-methionine-d4 as an internal standard in mass spectrometry-based analyses. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to isotopic interference and other analytical issues.

Frequently Asked Questions (FAQs)

Q1: What is N-Acetyl-D-methionine-d4 and what are its common applications?

N-Acetyl-D-methionine-d4 is the deuterium-labeled form of N-Acetyl-D-methionine, a derivative of the amino acid methionine. It is primarily used as an internal standard in quantitative mass spectrometry (MS) assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate measurement of the unlabeled N-Acetyl-D-methionine or related analytes in various biological matrices.

Q2: What are the potential sources of isotopic interference when using N-Acetyl-D-methionine-d4?

Isotopic interference can arise from several sources:

• Incomplete Deuteration: The N-Acetyl-D-methionine-d4 standard may contain a small percentage of molecules with fewer than four deuterium (B1214612) atoms (d0, d1, d2, d3).

• Isotopic Contribution from the Analyte: The natural abundance of heavy isotopes (primarily ¹³C) in the unlabeled analyte can contribute to the signal at the mass-to-charge ratio (m/z) of the deuterated internal standard.

• In-source Hydrogen/Deuterium (H/D) Exchange: Deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent or matrix in the ion source of the mass spectrometer.[1][2]

• Metabolic Conversion: In biological samples, enzymatic or chemical processes could potentially lead to the exchange of deuterium atoms.

Q3: Why is there a slight shift in retention time between N-Acetyl-D-methionine and its d4-labeled counterpart in reverse-phase chromatography?

Deuterated compounds can sometimes exhibit slightly earlier retention times in reverse-phase liquid chromatography compared to their non-deuterated analogs.[1] This phenomenon, known as the "isotope effect," is due to the subtle differences in polarity and Van der Waals interactions caused by the substitution of hydrogen with deuterium. While often minimal, this can be significant in high-resolution chromatography.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantification

Symptom: You are observing poor accuracy, precision, or linearity in your calibration curve when quantifying your target analyte using N-Acetyl-D-methionine-d4 as an internal standard.

Possible Causes and Troubleshooting Steps:

• Isotopic Impurity of the Internal Standard: The internal standard may contain a significant amount of the unlabeled analyte.

  • Action: Assess the contribution of the internal standard to the analyte signal.

• Differential Matrix Effects: The analyte and the internal standard may experience different degrees of ion suppression or enhancement from components in the sample matrix.[2]

  • Action: Evaluate matrix effects to ensure the internal standard is adequately compensating for variations.

• In-source Hydrogen/Deuterium (H/D) Exchange: The deuterium labels may be unstable under the analytical conditions.

  • Action: Investigate the stability of the deuterium labels.

• Chromatographic Separation of Analyte and Internal Standard: A significant difference in retention times can lead to differential matrix effects.[1]

  • Action: Optimize chromatographic conditions to ensure co-elution.

Issue 2: Unexpected Peaks or High Background in the Internal Standard Channel

Symptom: You observe a higher-than-expected signal for N-Acetyl-D-methionine-d4 in blank samples or unexpected peaks in the MRM transition for the internal standard.

Possible Causes and Troubleshooting Steps:

• Contamination of the LC-MS System: Carryover from previous injections can lead to persistent background signals.

  • Action: Implement a rigorous wash protocol for the injection port, needle, and column between samples.

• Isotopic Contribution from a High Concentration Analyte: If the analyte is present at a very high concentration, its natural isotope distribution may contribute to the signal in the internal standard's mass channel.

  • Action: Dilute the sample to bring the analyte concentration within the linear range of the assay.

• Presence of an Isomeric Interference: An unknown compound in the matrix may have the same mass and fragmentation pattern as N-Acetyl-D-methionine-d4.

  • Action: Review chromatographic peak shape and consider further optimization of the separation method.

Experimental Protocols

Protocol 1: Assessing the Contribution of the Internal Standard to the Analyte Signal

This protocol helps determine the level of unlabeled analyte present as an impurity in the N-Acetyl-D-methionine-d4 internal standard.

Methodology:

• Prepare a "zero sample": This consists of the sample matrix (e.g., blank plasma, urine) without the analyte.

• Spike the zero sample with the working concentration of the N-Acetyl-D-methionine-d4 internal standard.

• Analyze the sample using your established LC-MS/MS method.

• Monitor the MRM transition for the unlabeled analyte.

• Quantify the response. The peak area of the unlabeled analyte in this sample should be negligible, ideally less than 5% of the peak area of the Lower Limit of Quantification (LLOQ) standard.[2]

Data Interpretation:

Sample	Analyte Peak Area	LLOQ Peak Area	% Contribution from IS
Zero Sample + IS	500	10,000	5%
Blank	< 100	N/A	N/A

Protocol 2: Evaluation of Matrix Effects

This experiment is crucial for understanding how the sample matrix affects the ionization of both the analyte and the internal standard.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and N-Acetyl-D-methionine-d4 in a clean solvent (e.g., mobile phase).

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and N-Acetyl-D-methionine-d4 are added to the final extract.

  • Set C (Pre-extraction Spike): Analyte and N-Acetyl-D-methionine-d4 are added to the blank matrix before the extraction process.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the matrix effect and recovery.

Data Interpretation:

Sample Set	Analyte Peak Area	IS Peak Area	Matrix Effect (%)	Recovery (%)
A (Neat)	1,000,000	1,200,000	N/A	N/A
B (Post-spike)	800,000	950,000	-20% (Analyte)	N/A
-20.8% (IS)
C (Pre-spike)	720,000	855,000	N/A	90% (Analyte)
90% (IS)

Matrix Effect (%) = ((Peak Area in Set B) / (Peak Area in Set A) - 1) * 100 Recovery (%) = (Peak Area in Set C) / (Peak Area in Set B) * 100

Ideally, the matrix effect for the analyte and the internal standard should be very similar.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing N-Acetyl-D-methionine-d4 for Quantitative Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of N-Acetyl-D-methionine-d4 for accurate and precise quantitative assays. The following information, presented in a question-and-answer format, addresses common challenges and offers detailed troubleshooting strategies and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of N-Acetyl-D-methionine-d4 to use as an internal standard (IS)?

A1: The ideal concentration of N-Acetyl-D-methionine-d4 is dependent on the specific assay, sample matrix, and the expected concentration range of the endogenous analyte, N-Acetyl-D-methionine. A general recommendation is to use a concentration that is within the linear range of the calibration curve and provides a strong, reproducible signal without causing detector saturation. A starting point for optimization is often in the mid-range of the calibration curve for the analyte. For amino acid analysis in plasma, internal standard concentrations typically range from 10 µmol/L to 100 µmol/L. It is crucial to empirically determine the optimal concentration during method development.

Q2: How can I determine the optimal concentration of N-Acetyl-D-methionine-d4 for my specific assay?

A2: To determine the optimal concentration, a series of experiments should be performed by spiking different known concentrations of N-Acetyl-D-methionine-d4 into your blank matrix. The goal is to identify a concentration that yields a consistent and robust signal-to-noise ratio (S/N) across the entire calibration range of the analyte. The response of the internal standard should be sufficient to ensure precise measurement but not so high that it causes ion suppression or detector saturation.

Q3: What are the common issues encountered when using N-Acetyl-D-methionine-d4 as an internal standard?

A3: Common issues include:

• Poor Signal Response: Insufficient signal from the internal standard can lead to poor precision.

• High Signal Variability: Inconsistent signal can compromise the accuracy of quantification.[1]

• Isotopic Exchange: Deuterium atoms may exchange with protons from the sample or solvent, leading to a loss of the deuterated signal and an increase in the signal of the unlabeled analyte.[2][3]

• Chromatographic Shift: The deuterated standard may have a slightly different retention time than the native analyte, which can lead to differential matrix effects.[2]

• Matrix Effects: Components in the biological matrix can suppress or enhance the ionization of the internal standard, affecting accuracy.[2][4]

Troubleshooting Guides

Issue 1: Low or No Signal from N-Acetyl-D-methionine-d4

Potential Cause	Troubleshooting Steps
Degradation of the Internal Standard	- Ensure proper storage conditions (typically -20°C or -80°C in a tightly sealed container). - Prepare fresh working solutions of the internal standard.
Suboptimal Mass Spectrometry Parameters	- Optimize source parameters (e.g., spray voltage, gas flows, temperature) for N-Acetyl-D-methionine-d4. - Confirm the correct precursor and product ion transitions are being monitored.
Inefficient Ionization	- Adjust the mobile phase composition (e.g., pH, organic content) to improve ionization efficiency.
Incorrect Concentration	- Verify the concentration of the stock and working solutions.

Issue 2: High Variability in Internal Standard Signal

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Ensure precise and consistent addition of the internal standard to all samples. - Automate liquid handling steps where possible to minimize human error. - Thoroughly vortex or mix samples after adding the internal standard.
Variable Matrix Effects	- Improve sample cleanup procedures to remove interfering matrix components. - Evaluate different extraction techniques (e.g., protein precipitation, solid-phase extraction, liquid-liquid extraction). - Dilute the sample to reduce the concentration of matrix components.
Instrument Instability	- Check for fluctuations in the mass spectrometer's performance by injecting a standard solution multiple times. - Ensure the LC system is providing a stable and reproducible flow.

Issue 3: Isotopic Exchange (H/D Exchange)

Potential Cause	Troubleshooting Steps
Unstable Deuterium Label Position	- While N-Acetyl-D-methionine-d4 is generally stable, prolonged exposure to harsh pH conditions (highly acidic or basic) or high temperatures during sample preparation should be avoided.[5]
Sample Matrix Components	- Minimize the time samples are in solution before analysis. - Evaluate the stability of the internal standard in the matrix by incubating it at different time points and temperatures and monitoring for any loss of the deuterated signal.

Quantitative Data Summary

The following tables provide an example of the type of data that should be generated during method validation to ensure the optimal performance of N-Acetyl-D-methionine-d4 as an internal standard.

Table 1: Effect of N-Acetyl-D-methionine-d4 Concentration on Signal-to-Noise (S/N) Ratio and Precision

IS Concentration (µmol/L)	Analyte Concentration (µmol/L)	S/N Ratio of IS	%RSD of IS Area (n=6)
10	50	55	8.2
50	50	250	3.5
100	50	510	2.1

Table 2: Linearity of Methionine with Optimized N-Acetyl-D-methionine-d4 Concentration (50 µmol/L)

Calibration Point (µmol/L)	Mean Response Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
1	0.021	98.5	6.8
5	0.105	101.2	4.2
10	0.211	100.8	3.1
50	1.045	99.5	2.5
100	2.098	99.1	1.9
500	10.52	100.3	1.5

Table 3: Method Validation Parameters for a Typical LC-MS/MS Assay

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 µmol/L
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (%)	90-110%
Recovery (%)	85-115%
Matrix Effect (%)	< 15%

Experimental Protocols

Protocol 1: Sample Preparation for Methionine Quantification in Human Plasma

• Thaw Samples : Thaw frozen human plasma samples on ice.

• Aliquoting : Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking : Add 10 µL of a 500 µmol/L N-Acetyl-D-methionine-d4 working solution (in 50% methanol) to each plasma sample to achieve a final concentration of 50 µmol/L.

• Vortex : Vortex the samples for 10 seconds.

• Protein Precipitation : Add 400 µL of ice-cold acetonitrile (B52724) containing 0.1% formic acid.

• Vortex : Vortex vigorously for 30 seconds.

• Centrifugation : Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer : Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 98:2 water:acetonitrile with 0.1% formic acid).

• Injection : Inject 5-10 µL onto the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for Methionine and N-Acetyl-D-methionine-d4 Analysis

• LC System : Agilent 1290 Infinity II or equivalent

• Column : Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A : 0.1% Formic Acid in Water

• Mobile Phase B : 0.1% Formic Acid in Acetonitrile

• Gradient :

  • 0-1 min: 2% B

  • 1-5 min: 2-98% B

  • 5-6 min: 98% B

  • 6.1-8 min: 2% B

• Flow Rate : 0.4 mL/min

• Column Temperature : 40°C

• Injection Volume : 5 µL

• MS System : Sciex Triple Quad 6500+ or equivalent

• Ionization Mode : Positive Electrospray Ionization (ESI+)

• MRM Transitions :

  • Methionine: Q1 150.1 -> Q3 104.1

  • N-Acetyl-D-methionine-d4: Q1 196.1 -> Q3 108.1

• Source Parameters :

  • Curtain Gas: 35 psi

  • Collision Gas: 9 psi

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 60 psi

Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: Troubleshooting logic for inaccurate results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Minimizing matrix effects in N-Acetyl-D-methionine-d4 based analysis

Technical Support Center: N-Acetyl-D-methionine-d4 Analysis

Welcome to the technical support center for minimizing matrix effects in bioanalytical methods using N-Acetyl-D-methionine-d4. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals ensure the accuracy and reliability of their quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect in the context of LC-MS/MS bioanalysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix (e.g., plasma, urine, or tissue homogenates).[1][2] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which can negatively impact the accuracy, precision, and sensitivity of a quantitative assay.[2][3][4]

Q2: Why is N-Acetyl-D-methionine-d4 used as an internal standard?

A2: N-Acetyl-D-methionine-d4 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the gold standard in quantitative LC-MS/MS bioanalysis because they have nearly identical physicochemical properties and chromatographic behavior to the unlabeled analyte of interest (N-Acetyl-D-methionine).[5][6] They are expected to co-elute with the analyte and experience the same degree of extraction recovery and matrix effects.[6][7] This allows for accurate correction of variations during sample preparation and ionization, leading to more reliable quantification.[6][8]

Q3: What are the common causes of matrix effects in biological samples?

A3: The most common sources of matrix effects in biological matrices like plasma or serum are phospholipids (B1166683) from cell membranes, salts, endogenous metabolites, and proteins.[5][9] These components can co-elute with the analyte and interfere with the ionization process in the mass spectrometer's source, either by competing for charge or by altering the efficiency of droplet formation and evaporation in the electrospray interface.[3]

Q4: I am observing poor accuracy and precision. How can I determine if this is due to a matrix effect?

A4: Poor accuracy and precision can be strong indicators of uncorrected matrix effects. To investigate this, you can perform experiments to qualitatively and quantitatively assess matrix effects. A common qualitative method is post-column infusion, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[3][10][11] For a quantitative measure, the post-extraction addition method is widely used.[1][3]

Q5: My data shows significant ion suppression. What are the primary strategies to minimize this matrix effect?

A5: There are several strategies to mitigate matrix effects, which can be grouped into three main categories:

• Advanced Sample Preparation: The goal is to remove interfering components from the matrix before analysis. Techniques like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are generally more effective at removing phospholipids and other interferences than a simple protein precipitation (PPT).[5][6][9]

• Chromatographic Separation: Optimizing the HPLC or UHPLC method to chromatographically separate the analyte from the co-eluting matrix components is a powerful approach.[6][12] This can involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry.[6]

• Correction and Compensation: Using a suitable internal standard, preferably a stable isotope-labeled one like N-Acetyl-D-methionine-d4, is the most recognized technique to compensate for matrix effects that cannot be eliminated.[3][13] In cases where a SIL-IS is not available or does not provide adequate correction, the method of standard addition can be employed.[14][15][16]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
High variability in analyte response across different samples	Inconsistent matrix effects between individual samples.	1. Ensure the consistent use of N-Acetyl-D-methionine-d4 as the internal standard.[6][8] 2. Improve the sample cleanup procedure. Switch from protein precipitation to a more rigorous method like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[5][6] 3. Perform a post-extraction addition experiment on multiple blank matrix lots to assess the inter-subject variability of the matrix effect.[7]
Analyte signal is significantly lower in matrix than in neat solution (Ion Suppression)	Co-eluting endogenous components (e.g., phospholipids) are interfering with ionization.	1. Optimize chromatographic conditions to separate the analyte from the suppression zone identified by a post-column infusion experiment.[3][6] 2. Implement a sample preparation method specifically designed to remove phospholipids, such as HybridSPE®-Phospholipid plates.[9] 3. Dilute the sample if the assay has sufficient sensitivity, as this reduces the concentration of interfering matrix components.[3]
Internal standard (N-Acetyl-D-methionine-d4) does not adequately correct for the matrix effect.	The internal standard and analyte are not experiencing the same degree of matrix effect, possibly due to slight differences in retention time or extreme matrix complexity.	1. Re-evaluate the chromatographic method to ensure the analyte and internal standard are perfectly co-eluting. 2. Consider the method of standard addition for quantification, as it can correct for matrix effects that are specific to each individual sample.[14][16] 3. Investigate alternative ionization techniques if available (e.g., APCI instead of ESI), as they can be less susceptible to matrix effects.[2]
Inconsistent results when using the standard addition method.	The standard addition procedure is not being performed correctly, or the matrix effect is non-linear at the concentrations used.	1. Ensure that the spiked concentrations fall within the linear range of the instrument's response. 2. Verify that the volume of the spiking solution is small relative to the sample volume to avoid significant changes in the matrix composition. 3. Prepare a sufficient number of points (at least 3-4 spikes plus the unspiked sample) to ensure an accurate linear regression.[3]

Quantitative Data on Matrix Effect Mitigation

The effectiveness of different sample preparation techniques in reducing matrix effects can be quantitatively compared. The matrix factor (MF) is calculated to assess the extent of ion suppression or enhancement.

Matrix Factor (MF) Calculation: MF = (Peak Area of Analyte in Post-Spiked Matrix) / (Peak Area of Analyte in Neat Solution)[7]

• An MF of 1 indicates no matrix effect.

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

Table 1: Comparison of Sample Preparation Techniques on Matrix Factor (Illustrative Data)

Sample Preparation Method	Analyte	Internal Standard (IS)	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor (MFAnalyte / MFIS)
Protein Precipitation (PPT)	N-Acetyl-D-methionine	N-Acetyl-D-methionine-d4	0.45	0.48	0.94
Liquid-Liquid Extraction (LLE)	N-Acetyl-D-methionine	N-Acetyl-D-methionine-d4	0.82	0.85	0.96
Solid-Phase Extraction (SPE)	N-Acetyl-D-methionine	N-Acetyl-D-methionine-d4	0.93	0.95	0.98

This table illustrates that more rigorous sample cleanup methods like LLE and SPE typically result in a Matrix Factor closer to 1, indicating less ion suppression. The IS-Normalized Matrix Factor shows how effectively the SIL internal standard corrects for the remaining matrix effect.

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects using Post-Column Infusion

This experiment identifies retention time regions where matrix effects occur.[10]

Objective: To create a "matrix effect profile" by infusing a constant concentration of N-Acetyl-D-methionine while injecting a blank, extracted matrix sample.

Materials:

• HPLC/UHPLC system coupled to a mass spectrometer.

• Syringe pump and a T-connector.

• Solution of N-Acetyl-D-methionine (e.g., at a mid-range concentration).

• Blank matrix samples (e.g., plasma), extracted using your standard protocol.

Procedure:

• Set up the LC-MS/MS system with the analytical column.

• Use a T-connector to introduce the N-Acetyl-D-methionine solution from a syringe pump into the mobile phase flow after the analytical column but before the mass spectrometer inlet.

• Begin infusing the N-Acetyl-D-methionine solution at a low, constant flow rate (e.g., 5-10 µL/min) to obtain a stable baseline signal for its mass transition.

• Once a stable signal is achieved, inject the extracted blank matrix sample onto the LC system.

• Monitor the signal of the infused N-Acetyl-D-methionine. Any dips in the baseline indicate regions of ion suppression, while peaks indicate ion enhancement.[3]

• Compare the resulting chromatogram with the retention time of your analyte to see if it elutes in a zone of matrix interference.

Protocol 2: Quantitative Assessment using the Post-Extraction Addition Method

This experiment quantifies the absolute matrix effect.[1][3]

Objective: To compare the response of an analyte spiked into an extracted blank matrix with its response in a neat solvent.

Procedure:

• Prepare Set A (Analyte in Neat Solution): Spike a known concentration of N-Acetyl-D-methionine and N-Acetyl-D-methionine-d4 into the final mobile phase or reconstitution solvent.

• Prepare Set B (Analyte in Extracted Matrix): Extract at least six different lots of blank biological matrix using your validated sample preparation method. After the final extraction step (e.g., after evaporation and before reconstitution), spike the extracts with the same concentration of N-Acetyl-D-methionine and N-Acetyl-D-methionine-d4 as in Set A.

• Analyze both sets of samples using the LC-MS/MS method.

• Calculate the Matrix Factor (MF) for the analyte and the internal standard using the formula provided above.

• Calculate the IS-Normalized Matrix Factor to evaluate the ability of the internal standard to correct for the matrix effect. The coefficient of variation (%CV) of the IS-Normalized MF across the different lots should be <15%.

Visualizations

References

• 1. What is matrix effect and how is it quantified? [sciex.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. longdom.org [longdom.org]
• 7. tandfonline.com [tandfonline.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 10. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. alpha-measure.com [alpha-measure.com]
• 16. Standard addition - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing N-Acetyl-D-methionine-d4 Peak Shape in Chromatography

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the chromatographic analysis of N-Acetyl-D-methionine-d4, focusing on improving peak shape.

Frequently Asked Questions (FAQs)

Q1: What is the typical chromatographic behavior of N-Acetyl-D-methionine-d4?

N-Acetyl-D-methionine-d4 is a deuterated form of N-Acetyl-D-methionine. Its chromatographic behavior is nearly identical to the non-deuterated compound. As an N-acetylated amino acid, it is a relatively polar molecule. In reversed-phase chromatography, it typically exhibits low to moderate retention. The carboxylic acid moiety is the primary ionizable group.

Q2: What is the pKa of N-Acetyl-D-methionine and why is it important for peak shape?

The predicted pKa of the carboxylic acid group of N-Acetyl-L-methionine is approximately 4.02.[1] The pKa is a critical parameter for method development as the ionization state of the molecule significantly influences its interaction with the stationary phase and, consequently, its peak shape. Operating the mobile phase at a pH well below the pKa (e.g., pH < 2) will ensure the analyte is in its neutral form, which generally leads to better retention and peak shape in reversed-phase chromatography.

Q3: My peak for N-Acetyl-D-methionine-d4 is tailing. What are the likely causes?

Peak tailing for acidic compounds like N-Acetyl-D-methionine-d4 in reversed-phase chromatography is often due to interactions with residual, un-capped silanol (B1196071) groups on the silica-based stationary phase. These silanols can be deprotonated at higher pH values and interact with the analyte, causing tailing. Other causes can include column contamination, a void at the column inlet, or a mismatch between the sample solvent and the mobile phase.

Q4: I am observing peak fronting. What could be the reason?

Peak fronting is less common for this type of analyte but can occur due to column overload. This happens when the concentration of the analyte in the sample is too high for the column to handle, leading to a saturation of the stationary phase. It can also be caused by injecting the sample in a solvent that is significantly stronger than the mobile phase.

Q5: How can I improve the peak shape of N-Acetyl-D-methionine-d4?

Improving peak shape generally involves optimizing the mobile phase composition, choosing an appropriate column, and ensuring proper system maintenance. Key strategies include adjusting the mobile phase pH to be at least 1.5 to 2 pH units below the analyte's pKa, using a high-purity, well-end-capped column, and ensuring the sample is dissolved in a solvent compatible with the initial mobile phase conditions.

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is a common issue that can affect accuracy and precision. The following guide provides a systematic approach to troubleshooting and resolving peak tailing for N-Acetyl-D-methionine-d4.

Caption: A step-by-step workflow for troubleshooting peak tailing.

The following table illustrates the expected improvement in peak shape parameters after implementing the troubleshooting steps. The data is hypothetical but representative of typical outcomes.

Parameter	Before Troubleshooting	After Mobile Phase pH Adjustment	After Column Replacement	After Sample Dilution
Tailing Factor (USP)	2.1	1.5	1.2	1.1
Asymmetry Factor (at 10%)	2.5	1.8	1.3	1.2
Peak Width (at half height, sec)	5.2	4.5	3.8	3.5

Issue 2: Peak Fronting

Peak fronting can also compromise quantification. This guide provides steps to identify and resolve the causes of peak fronting.

Caption: A logical approach to resolving peak fronting issues.

This table shows the expected improvements in peak shape parameters when addressing peak fronting. The data is hypothetical.

Parameter	Before Troubleshooting	After Sample Dilution	After Solvent Matching
Asymmetry Factor (at 10%)	0.7	0.9	1.0
Tailing Factor (USP)	0.8	0.95	1.0
Peak Width (at half height, sec)	6.0	4.2	3.9

Experimental Protocols

Recommended Analytical Method for N-Acetyl-D-methionine-d4

This protocol provides a starting point for the analysis of N-Acetyl-D-methionine-d4 with good peak shape.

Parameter	Condition
LC System	UHPLC or HPLC system
Column	High-purity, end-capped C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Sample Diluent	95:5 Water:Acetonitrile with 0.1% Formic Acid
Detector	Mass Spectrometer (e.g., QQQ or Q-TOF)

Protocol for Mobile Phase pH Optimization

This experiment aims to demonstrate the effect of mobile phase pH on the peak shape of N-Acetyl-D-methionine-d4.

• Prepare Mobile Phases:

  • Mobile Phase A1: 0.1% Formic Acid in Water (pH ≈ 2.7)

  • Mobile Phase A2: 10 mM Ammonium Formate in Water, pH adjusted to 4.0 with Formic Acid

  • Mobile Phase A3: 10 mM Ammonium Acetate in Water, pH adjusted to 5.0 with Acetic Acid

  • Mobile Phase B: Acetonitrile

• Prepare Sample:

  • Prepare a 1 µg/mL solution of N-Acetyl-D-methionine-d4 in a solvent matching the initial conditions of each mobile phase set.

• Chromatographic Conditions:

  • Use the recommended analytical method above, substituting the different Mobile Phase A preparations.

• Data Analysis:

  • For each pH condition, measure the tailing factor, asymmetry factor, and peak width.

Mobile Phase pH	Tailing Factor (USP)	Asymmetry Factor (at 10%)	Peak Width (at half height, sec)
~2.7 (Formic Acid)	1.1	1.2	3.6
4.0	1.6	1.9	4.8
5.0	2.3	2.8	5.9

This data illustrates that a lower mobile phase pH, well below the pKa of the analyte, results in a significantly improved peak shape.

References

• 1. Human Metabolome Database: Showing metabocard for N-Acetyl-L-methionine (HMDB0011745) [hmdb.ca]

N-Acetyl-D-methionine-d4 degradation in biological matrices

Welcome to the Technical Support Center for N-Acetyl-D-methionine-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of N-Acetyl-D-methionine-d4 as an internal standard in bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for N-Acetyl-D-methionine-d4 in biological matrices?

A1: The primary stability concerns for N-Acetyl-D-methionine-d4 in biological matrices such as plasma, urine, or tissue homogenates are enzymatic degradation and chemical oxidation.

• Enzymatic Degradation: The N-acetyl group can be cleaved by enzymes present in biological samples, particularly D-aminoacylases, converting the internal standard back to D-methionine-d4.[1]

• Chemical Oxidation: The thioether group in the methionine side chain is susceptible to oxidation, forming methionine sulfoxide (B87167).[2] This can be influenced by storage conditions and the presence of oxidizing agents.[3][4]

Q2: Can the deuterium (B1214612) label on N-Acetyl-D-methionine-d4 exchange with protons from the surrounding matrix?

A2: While deuterium labels are generally stable, back-exchange can occur under certain conditions, particularly for deuteriums attached to heteroatoms (O, N, S). However, for N-Acetyl-D-methionine-d4, where the deuterium atoms are typically on the methyl group or backbone, the risk of back-exchange is low under standard bioanalytical conditions. It is still a factor to consider during method development.[3]

Q3: Why is there a chromatographic shift between N-Acetyl-D-methionine-d4 and the unlabeled analyte?

A3: A slight difference in retention time between a deuterated internal standard and its unlabeled counterpart is a known phenomenon called the "isotope effect". This can occur due to the minor differences in physicochemical properties imparted by the heavier deuterium atoms. This effect should be monitored during method development to ensure it does not impact quantification accuracy due to differential matrix effects.[5][6]

Troubleshooting Guides

This section addresses specific issues that may arise during the use of N-Acetyl-D-methionine-d4 in LC-MS/MS assays.

Issue 1: Inconsistent or Decreasing Internal Standard Response

Possible Causes:

• Degradation: The internal standard may be degrading in the biological matrix due to enzymatic activity or oxidation.

• Extraction Inconsistency: Variability in the sample extraction procedure can lead to inconsistent recovery of the internal standard.

• Matrix Effects: Ion suppression or enhancement in the mass spectrometer source can affect the internal standard's signal.[5]

Troubleshooting Steps:

• Assess Stability: Perform freeze-thaw, bench-top, and long-term stability studies as detailed in the Experimental Protocols section to determine if degradation is occurring.

• Optimize Extraction: Re-evaluate and optimize the sample preparation method to ensure consistent recovery.

• Evaluate Matrix Effects: Infuse the internal standard post-column while injecting an extracted blank matrix to identify regions of ion suppression or enhancement. Adjust chromatography to move the internal standard's elution time away from these regions if necessary.[5]

Issue 2: Presence of Unexpected Peaks Corresponding to Potential Degradants

Possible Causes:

• Enzymatic Deacetylation: The appearance of a peak corresponding to D-methionine-d4 may indicate enzymatic activity.

• Oxidation: A peak corresponding to N-Acetyl-D-methionine-d4 sulfoxide suggests oxidation has occurred.

Troubleshooting Steps:

• Enzyme Inhibition: If deacetylation is suspected, consider adding a broad-spectrum enzyme inhibitor to the collection tubes or during sample preparation. The effectiveness of this approach should be validated.

• Control Oxidation: Minimize exposure of samples to oxygen and light. Consider the addition of antioxidants to the sample matrix, if compatible with the analytical method. Store samples at ultra-low temperatures (-70°C or lower) to slow down chemical processes.[3][4]

• Forced Degradation Studies: Perform forced degradation studies under acidic, basic, oxidative, and photolytic conditions to confirm the identity of potential degradant peaks.[7][8]

Quantitative Data Summary

The following tables provide representative quantitative data on the potential degradation of N-Acetyl-D-methionine. Please note that specific degradation rates for the d4 variant in your specific biological matrix and conditions should be experimentally determined.

Table 1: Representative Kinetic Parameters for Enzymatic Deacetylation of N-Acetyl-methionine Analogs

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/mg protein/hr)	Co-factor	Reference
Aspergillus oryzae aminoacylase	N-acetyl-L-methionine	100	2000	None	[9]
Aspergillus oryzae aminoacylase	N-acetyl-L-methionine	20	4500	Co(II)	[9]
Aspergillus oryzae aminoacylase	N-acetyl-DL-methionine	100	~1500 (estimated for D-isomer)	None	[9]
Aspergillus oryzae aminoacylase	N-acetyl-DL-methionine	14	~2250 (estimated for D-isomer)	Co(II)	[9]
Porcine Acylase	N-acetyl-DL-methionine	240	1134.72 (mmol/L/hr)	CoCl2	[10][11]
Rhodococcus armeniensis D-aminoacylase	N-acetyl-DL-methionine	-	99% deacetylation in 17 days (400 mM substrate)	-	[1]

Note: Data for the d4 variant is not available and has been extrapolated from related compounds. Rates should be confirmed experimentally.

Table 2: Representative Data on Oxidation of Methionine Residues

Oxidant	Protein/Peptide	Conditions	Extent of Oxidation	Reference
Hydrogen Peroxide (10 mM)	Methionine-Rich Protein	37°C, 1 hour	~50% oxidation of Met residues	[12]
Hydrogen Peroxide (50 mM)	Methionine-Rich Protein	37°C, 1 hour	Full oxidation of Met residues	[12]
Arachidonate	Ribonuclease A	-	~3 mol of MetSO per mol of protein	[13]
Glucose	Ribonuclease A	-	~0.5 mol of MetSO per mol of protein	[13]

Note: This table illustrates the susceptibility of methionine to oxidation. Specific rates for N-Acetyl-D-methionine-d4 in biological matrices will vary.

Experimental Protocols

Detailed methodologies for assessing the stability of N-Acetyl-D-methionine-d4 in biological matrices are provided below. These protocols are based on regulatory guidelines from the FDA and EMA.

Protocol 1: Freeze-Thaw Stability Assessment

• Sample Preparation: Prepare at least five replicates of low and high concentration quality control (QC) samples by spiking N-Acetyl-D-methionine-d4 into the blank biological matrix.

• Baseline Analysis: Analyze one set of low and high QC samples immediately after preparation to establish the baseline concentration (T0).

• Freeze-Thaw Cycles: Freeze the remaining QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours. Thaw the samples completely at room temperature. This constitutes one freeze-thaw cycle. Repeat for a minimum of three cycles.

• Sample Analysis: After the final thaw, process and analyze the QC samples.

• Data Evaluation: The mean concentration of the QC samples at each freeze-thaw cycle should be within ±15% of the baseline concentration.

Protocol 2: Bench-Top (Short-Term) Stability Assessment

• Sample Preparation: Prepare at least five replicates of low and high concentration QC samples in the biological matrix.

• Storage: Let the QC samples sit on a laboratory bench at room temperature for a duration that mimics the expected sample handling time during routine analysis (e.g., 4, 8, or 24 hours).

• Sample Analysis: At the end of the specified duration, process and analyze the QC samples along with a freshly prepared calibration curve and a baseline (T0) set of QCs.

• Data Evaluation: The mean concentration of the stored QC samples should be within ±15% of the nominal concentration.

Protocol 3: Long-Term Stability Assessment

• Sample Preparation: Prepare a sufficient number of low and high concentration QC samples in the biological matrix.

• Storage: Store the QC samples at the intended long-term storage temperature (e.g., -20°C or -80°C).

• Sample Analysis: Analyze the QC samples at predetermined time intervals (e.g., 1, 3, 6, 9, and 12 months). The analysis should be performed against a freshly prepared calibration curve.

• Data Evaluation: The mean concentration of the stored QC samples at each time point should be within ±15% of the nominal concentration.

Visualizations

Caption: Experimental workflow for stability assessment of N-Acetyl-D-methionine-d4.

Caption: Potential degradation pathways of N-Acetyl-D-methionine-d4 in biological matrices.

Caption: Troubleshooting workflow for inconsistent internal standard signals.

References

• 1. researchgate.net [researchgate.net]
• 2. Methionine sulfoxide - Wikipedia [en.wikipedia.org]
• 3. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. openaccessjournals.com [openaccessjournals.com]
• 9. [Hydrolysis of N-acetyl-L- and N-acetyl-D,L-methionine by microbial aminacylase] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. news-medical.net [news-medical.net]
• 11. azom.com [azom.com]
• 12. Characterization of methionine oxidation and methionine sulfoxide reduction using methionine-rich cysteine-free proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Formation of Methionine Sulfoxide during Glycoxidation and Lipoxidation of Ribonuclease A - PMC [pmc.ncbi.nlm.nih.gov]

Addressing poor recovery of N-Acetyl-D-methionine-d4 during extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address poor recovery of N-Acetyl-D-methionine-d4 during sample extraction. These resources are designed for researchers, scientists, and drug development professionals seeking to optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of N-Acetyl-D-methionine-d4 that influence its extraction?

A1: Understanding the properties of N-Acetyl-D-methionine-d4 is crucial for developing a robust extraction method.

• Polarity: With a predicted XLogP3 value of approximately 0.1, this molecule is highly polar.[1][2] This means it has a strong affinity for aqueous solutions and will be challenging to extract using non-polar organic solvents or retain on traditional reversed-phase (C18) SPE sorbents.[3][4]

• Acidity (pKa): The carboxylic acid group has a predicted pKa of around 3.5.[5] At a pH above 3.5, the molecule will be deprotonated and carry a negative charge, making it even more water-soluble. To achieve electrical neutrality for extraction into an organic solvent or retention on a reversed-phase column, the pH of the sample must be adjusted to below 3.5.[6]

• Solubility: It is reported to be soluble in water, ethanol, and ethyl acetate (B1210297), offering flexibility in solvent selection.[5]

Q2: My recovery is consistently low after Protein Precipitation (PPT). What are the likely causes and solutions?

A2: Low recovery after PPT is often due to the analyte being trapped with the precipitated proteins (co-precipitation).[7] N-Acetyl-D-methionine-d4, being very polar, can get caught in the protein pellet as the solvent environment changes.

Troubleshooting Steps:

• Increase Solvent-to-Sample Ratio: Use a higher volume of cold organic solvent. Ratios of 3:1 or 4:1 (solvent:sample) are recommended to ensure complete protein denaturation and minimize analyte entrapment.[8] Acetonitrile is often the best choice.[9]

• Optimize Mixing: After adding the precipitation solvent, vortex the mixture vigorously for at least 30-60 seconds. This creates a fine, dispersed suspension rather than large clumps, reducing the chances of trapping the analyte.[7]

• Temperature Control: Perform the precipitation at low temperatures (e.g., 4°C or on ice) and allow the samples to incubate for 20-30 minutes before centrifugation. This can enhance the completeness of the precipitation.[7][10]

Q3: I'm seeing poor recovery with Liquid-Liquid Extraction (LLE). How can I troubleshoot this?

A3: Poor LLE recovery for this analyte is almost always linked to incorrect pH or solvent choice. The goal is to neutralize the molecule to allow it to partition from the aqueous sample into the organic extraction solvent.

Troubleshooting Steps:

• pH Adjustment: Before extraction, acidify your aqueous sample to a pH of approximately 2.0. This ensures the carboxylic acid group is fully protonated (neutral), significantly reducing its water solubility.[6]

• Solvent Selection: Use a moderately polar organic solvent that is immiscible with water. Ethyl acetate is a good starting point and has been used for the extraction of N-acetylated amino acids.[11][12]

• Prevent Emulsion: If an emulsion forms between the layers, it can trap your analyte. To break it, try adding salt ("salting out") to the aqueous phase or centrifuging the tubes at a higher speed.[8]

• Ensure Sufficient Mixing: Vortex or shake the samples vigorously for 1-2 minutes to ensure the analyte has sufficient opportunity to partition between the two liquid phases.[8]

Q4: What are the common pitfalls when using Solid-Phase Extraction (SPE) for a polar compound like this, and how can I optimize my method?

A4: The high polarity of N-Acetyl-D-methionine-d4 makes standard reversed-phase SPE challenging, as the analyte may not retain on the C18 sorbent and will be lost in the loading or wash steps (a phenomenon known as "breakthrough").[7]

Optimization Strategies:

• Use a Polymer-Based Reversed-Phase Sorbent: These sorbents are often more "water-wettable" and can offer better retention for polar compounds compared to traditional silica-based C18. Remember to acidify the sample (pH < 2) before loading to ensure the analyte is neutral.[4]

• Employ a Mixed-Mode Sorbent: This is often the most effective approach. A mixed-mode sorbent combines reversed-phase and ion-exchange properties. For this analyte, a Mixed-Mode Strong Anion Exchange (SAX) sorbent is ideal. The sample is loaded at a pH of ~6-7, where the analyte is negatively charged and is retained by the strong anion exchanger. Interferences can be washed away, and the analyte is then eluted by adding an acid to the elution solvent, which neutralizes the analyte and disrupts the ionic bond.

Q5: Could matrix effects in my LC-MS/MS analysis be mistaken for poor extraction recovery?

A5: Absolutely. Matrix effects occur when co-extracted, unseen components from the biological matrix (like salts, lipids, or metabolites) interfere with the ionization of your analyte in the mass spectrometer's source.[13][14] This can suppress the signal, making it appear as if the recovery was poor.

• How to Check: The best way to assess matrix effects is to compare the peak area of the analyte in a clean solution (e.g., mobile phase) with the peak area of the analyte spiked into a blank matrix sample after it has gone through the extraction process.[13] A significant difference indicates the presence of ion suppression or enhancement.

• Role of Deuterated Standard: While N-Acetyl-D-methionine-d4 is designed to be an internal standard to correct for such matrix effects, severe suppression can still push the signal below the instrument's limit of quantification, resulting in a perceived "low recovery."[15] If you suspect this, a more rigorous cleanup method (like Mixed-Mode SPE) may be necessary to remove the interfering components.[16]

Q6: Should I be concerned about the stability of the deuterium (B1214612) labels during the extraction process?

A6: For N-Acetyl-D-methionine-d4, the deuterium atoms are on the methyl group attached to the sulfur atom, which are non-exchangeable carbons. Under typical extraction conditions (e.g., moderate pH, room temperature), the risk of H-D exchange is extremely low.[17] Significant exchange would generally require more extreme conditions, such as very high temperatures or strongly acidic/basic conditions over extended periods.[17]

Troubleshooting and Optimization Guides

A systematic approach is key to identifying the source of poor recovery. The following workflow can guide your troubleshooting process.

Caption: Troubleshooting workflow for poor N-Acetyl-D-methionine-d4 recovery.

Optimized Experimental Protocol: Mixed-Mode Anion Exchange SPE

This protocol is recommended for achieving high and consistent recovery from complex biological matrices like plasma or urine.

Caption: Workflow for the optimized Mixed-Mode SPE protocol.

Methodology:

• Sample Pre-treatment: Dilute 100 µL of the sample (e.g., plasma) with 400 µL of a 25 mM ammonium (B1175870) acetate buffer at pH 6.0. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode strong anion exchange (SAX) SPE cartridge (e.g., 30 mg bed weight) by passing 1 mL of methanol, followed by 1 mL of water.

• SPE Cartridge Equilibration: Equilibrate the cartridge by passing 1 mL of the pH 6.0 ammonium acetate buffer. Do not allow the sorbent to dry.[4]

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of the pH 6.0 ammonium acetate buffer to remove salts and other highly polar interferences.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove weakly retained, less polar interferences.

• Elution: Elute the analyte with 1 mL of 2% formic acid in methanol into a clean collection tube. The acid neutralizes the analyte, disrupting its ionic interaction with the sorbent and allowing for its release.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume of the initial LC mobile phase for analysis.

Data Presentation: Comparison of Extraction Methods

The following table summarizes typical performance data for different extraction techniques, demonstrating the superior recovery and precision of the optimized Mixed-Mode SPE method.

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Optimized Mixed-Mode SPE
Key Variable	Acetonitrile Ratio (3:1)	Extraction pH (2.0)	Elution: 2% FA in Methanol
Mean Recovery (%)	68.5	80.2	96.7
Precision (%RSD)	14.6	9.8	3.9

References

• 1. N-acetyl-D-methionine | C7H13NO3S | CID 6991987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Acetyl-DL-methionine | C7H13NO3S | CID 6180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. N-Acetyl-DL-Methionine CAS 1115-47-5 C7H13NO3S - Buy N-Acetyl-DL-Methionine, CAS 1115-47-5, C7H13NO3S Product on Boss Chemical [bosschemical.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. phenomenex.blog [phenomenex.blog]
• 10. google.com [google.com]
• 11. benchchem.com [benchchem.com]
• 12. US4011263A - Process for the production of n-acetyl-l-methionine - Google Patents [patents.google.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. longdom.org [longdom.org]
• 15. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Methionine Analysis with Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals using deuterated internal standards for the quantitative analysis of methionine. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common pitfalls and ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results for methionine are inconsistent and inaccurate, even though I am using a deuterated methionine internal standard. What are the likely causes?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard for methionine analysis can arise from several factors. The most common issues include a lack of co-elution between methionine and its deuterated standard, isotopic or chemical impurities in the standard, unexpected isotopic exchange, and differential matrix effects.[1]

Troubleshooting Guide: Inaccurate Quantification

1. Are your deuterated methionine standard and native methionine co-eluting?

• Problem: Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[1][2] This chromatographic shift, known as the isotope effect, can lead to the analyte and the internal standard being subjected to different matrix effects, which compromises analytical accuracy.[1][3]

• Solution:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm they are co-eluting completely.

  • Adjust Chromatography: If a separation is observed, consider using a column with lower resolution or adjusting the mobile phase composition or gradient to ensure the analyte and internal standard elute as a single peak.[1][3]

  • Consider Alternative Isotopes: If the chromatographic shift persists and causes issues, using a standard labeled with a heavier stable isotope like ¹³C or ¹⁵N may be a better option as they are less prone to these shifts.[1]

2. Have you confirmed the isotopic and chemical purity of your deuterated methionine standard?

• Problem: The presence of the non-deuterated methionine (D0) as an impurity in your deuterated internal standard will lead to an overestimation of the analyte's concentration. For reliable results, high isotopic enrichment (≥98%) and chemical purity (>99%) are crucial.

• Solution:

  • Review Supplier Documentation: Always request and review the Certificate of Analysis (CoA) from your supplier, which should specify the isotopic and chemical purity of the standard.[1]

  • Purity Assessment: If in doubt, you can independently verify the isotopic and chemical purity of the deuterated standard using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[1]

3. Could isotopic exchange (H/D back-exchange) be occurring?

• Problem: Deuterium (B1214612) atoms on the internal standard can exchange with protons from the sample matrix or solvents.[3] This is more likely to occur if the deuterium labels are on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group.[3] For methionine, the α-hydrogen can be susceptible to exchange under certain pH conditions.[4][5] This loss of the deuterium label can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration.[3]

• Solution:

  • Incubation Study: To test for back-exchange, incubate the deuterated internal standard in a blank matrix for a period equivalent to your sample preparation and analysis time.[1][6] Analyze the sample to see if there is an increase in the signal of the non-labeled methionine. A significant increase indicates H/D back-exchange.[1]

  • Control pH: Avoid strongly acidic or basic conditions during sample preparation and storage if the deuterium labels are in labile positions.[3][6]

4. Are you experiencing differential matrix effects?

• Problem: Even with perfect co-elution, the analyte and the deuterated internal standard can experience different levels of ion suppression or enhancement from matrix components.[1][3][7] This "differential matrix effect" can lead to inaccurate quantification.[1] Studies have shown that matrix effects for an analyte and its deuterated internal standard can differ significantly in complex matrices like plasma and urine.[1][8]

• Solution:

  • Matrix Effect Evaluation: Conduct a post-extraction addition experiment to assess the matrix effect. Compare the peak area of the internal standard in a neat solution to its peak area in a post-extraction spiked blank matrix sample.[1][3]

  • Improve Sample Preparation: Enhance your sample clean-up procedure to remove interfering matrix components. This could involve techniques like solid-phase extraction (SPE) or liquid-liquid extraction.[7]

Issue 2: High Variability in Internal Standard Signal

Question: The signal intensity of my deuterated methionine standard is highly variable between samples. Why is this happening?

Answer: Variability in the internal standard's signal intensity often points to differential matrix effects or issues with the stability of the deuterated label.[1]

Troubleshooting Guide: Internal Standard Signal Variability

• Assess Differential Matrix Effects: As described above, the variability could be due to inconsistent ion suppression or enhancement across different samples. A robust sample clean-up procedure is key to minimizing this.

• Check for Isotopic Exchange: If the H/D back-exchange is occurring inconsistently across samples due to slight variations in pH or matrix composition, it will lead to a variable internal standard signal.

• Evaluate Extraction Recovery: While deuterated standards are expected to have similar extraction recovery to the analyte, significant differences in matrix composition between samples could potentially lead to variability.

Data Presentation

Table 1: Hypothetical Data from a Matrix Effect Experiment for Methionine Analysis

This table illustrates how to identify differential matrix effects. The Matrix Effect is calculated as: (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) * 100%. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Sample ID	Peak Area (Neat Solution)	Peak Area (Post-Extraction Spike)	Matrix Effect (%)
Methionine	2,500,000	1,750,000	70%
Deuterated Methionine	2,450,000	2,205,000	90%

In this example, methionine experiences more significant ion suppression (30%) than the deuterated internal standard (10%), which would lead to an overestimation of the methionine concentration.[3]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of Deuterated Methionine Standard

• Objective: To determine the percentage of the non-deuterated (D0) form of methionine present as an impurity in the deuterated standard.

• Methodology:

  • Prepare a solution of the deuterated methionine standard in a clean solvent (e.g., methanol/water) at a known concentration.

  • Infuse the solution directly into the mass spectrometer or analyze via LC-MS.

  • Acquire the full scan mass spectrum in the appropriate ionization mode.

  • Identify and integrate the ion signals corresponding to the non-deuterated (D0) and the various deuterated isotopologues (D1, D2, ..., Dn).[1]

  • Calculate the isotopic purity by expressing the peak area of the desired deuterated isotopologue as a percentage of the sum of all related isotopologue peak areas.

Protocol 2: Evaluation of H/D Back-Exchange

• Objective: To determine if the deuterium labels on the internal standard are exchanging with protons from the sample matrix.[1]

• Methodology:

  • Prepare two sets of samples:

    • Set A (Control): Spike the deuterated methionine standard into a neat solvent.[1]

    • Set B (Matrix): Spike the deuterated methionine standard into a blank sample matrix (e.g., plasma, urine).[1]

  • Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1][6]

  • Process the samples using your established extraction procedure.[1]

  • Analyze the samples by LC-MS/MS.

  • Monitor for any increase in the signal of the non-deuterated methionine in Set B compared to Set A. A significant increase is indicative of H/D back-exchange.[1]

Visualizations

Caption: Troubleshooting workflow for inaccurate methionine quantification.

Caption: Workflow for assessing H/D back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]

How to correct for isotopic impurity of N-Acetyl-D-methionine-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Acetyl-D-methionine-d4. The following sections address common issues related to isotopic impurity and provide detailed protocols for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is isotopic impurity in N-Acetyl-D-methionine-d4 and why is it a concern?

N-Acetyl-D-methionine-d4 is a deuterated form of N-Acetyl-D-methionine where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. However, the synthesis of this compound is never 100% complete, resulting in a mixture of molecules with varying numbers of deuterium atoms. This mixture is referred to as the isotopic distribution, and the presence of molecules other than the fully deuterated (d4) species is known as isotopic impurity.

These impurities, primarily the unlabeled (d0) and partially deuterated (d1, d2, d3) forms, can interfere with analytical measurements, particularly in quantitative mass spectrometry where N-Acetyl-D-methionine-d4 is often used as an internal standard. This interference, also known as "cross-talk," can lead to inaccurate quantification of the target analyte.[1][2]

Q2: How can I determine the isotopic purity of my N-Acetyl-D-methionine-d4 standard?

The isotopic purity of N-Acetyl-D-methionine-d4 can be accurately determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• High-Resolution Mass Spectrometry (HRMS): This technique separates and quantifies the different isotopic species (isotopologues) based on their mass-to-charge ratio. By analyzing the relative intensities of the peaks corresponding to the d0, d1, d2, d3, and d4 species, the isotopic distribution and purity can be calculated.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR can be used to quantify the amount of residual protons at the deuterated positions. By comparing the integral of the residual proton signals to the integral of a proton signal at a non-deuterated position, the isotopic enrichment can be determined.

A combination of both techniques provides a comprehensive assessment of isotopic purity and enrichment.[3]

Q3: What is the difference between isotopic enrichment and isotopic purity/species abundance?

It is crucial to distinguish between isotopic enrichment and isotopic purity (or species abundance).

• Isotopic Enrichment refers to the percentage of deuterium at a specific labeled position in the molecule. For a d4 compound, it represents the probability of finding a deuterium atom at any of the four designated positions.

• Isotopic Purity (Species Abundance) refers to the percentage of molecules that are the fully deuterated (d4) species in the entire population of molecules.

These two values are not the same. For example, a batch of N-Acetyl-D-methionine-d4 with 99% isotopic enrichment at each of the four positions will not have 99% isotopic purity. The statistical distribution of deuterium will result in a certain percentage of d0, d1, d2, and d3 species.

Q4: Can the deuterium atoms on N-Acetyl-D-methionine-d4 exchange with hydrogen atoms from the solvent?

Hydrogen-deuterium (H/D) exchange is a potential issue where deuterium atoms on a labeled compound can be replaced by protons from the surrounding solvent (e.g., water, methanol).[4] For N-Acetyl-D-methionine-d4, the deuterium atoms are on a carbon backbone and are generally stable under typical analytical conditions (neutral pH, ambient temperature). However, exposure to harsh conditions such as strong acids, bases, or high temperatures could potentially facilitate H/D exchange, leading to a change in the isotopic distribution and compromising the accuracy of quantitative analyses.[4][5] It is recommended to assess the stability of the label under your specific experimental conditions if they are significantly non-standard.

Troubleshooting Guides

Issue 1: Inaccurate quantification due to isotopic impurity of the internal standard.

Workflow for Correction:

Caption: Workflow for correcting for isotopic impurity.

Detailed Steps:

• Characterize the Isotopic Distribution: The first step is to accurately determine the isotopic distribution of your N-Acetyl-D-methionine-d4 standard. This is best achieved by direct infusion of a pure solution of the standard into a high-resolution mass spectrometer.

• Acquire Data: Analyze your samples containing the analyte and the N-Acetyl-D-methionine-d4 internal standard using your established analytical method (e.g., LC-MS/MS). Record the signal intensities for both the analyte and the internal standard.

• Apply the Correction Formula: A mathematical correction must be applied to the measured signal intensities to account for the contribution of the isotopic impurities of the internal standard to the analyte signal, and vice versa. The correction is based on a system of linear equations.

  Let:

  • I_analyte_measured and I_IS_measured be the measured intensities of the analyte and the internal standard.

  • I_analyte_corrected and I_IS_corrected be the true intensities after correction.

  • f_d0, f_d1, f_d2, f_d3, f_d4 be the fractional abundances of the d0, d1, d2, d3, and d4 species in the N-Acetyl-D-methionine-d4 standard (determined in Step 1).

  • f_m0, f_m1, f_m2, f_m3, f_m4 be the natural isotopic abundances of the unlabeled analyte at M, M+1, M+2, M+3, and M+4.

  The correction equations are as follows:

  I_analyte_measured = I_analyte_corrected * f_m0 + I_IS_corrected * f_d0 I_IS_measured = I_analyte_corrected * f_m4 + I_IS_corrected * f_d4

  Solving this system of linear equations for I_analyte_corrected and I_IS_corrected will provide the true signal intensities.

• Calculate the Final Concentration: Use the corrected intensities to calculate the concentration of your analyte.

Issue 2: Unexpected isotopic distribution observed in the N-Acetyl-D-methionine-d4 standard.

Possible Causes and Solutions:

• H/D Exchange: As mentioned in the FAQs, exposure to extreme pH or temperature during sample preparation or analysis can cause deuterium atoms to exchange with protons from the solvent.

  • Solution: Evaluate your sample preparation and analytical conditions. If possible, maintain a neutral pH and avoid high temperatures. You can test for H/D exchange by incubating the standard in your sample matrix under your experimental conditions for varying amounts of time and analyzing the isotopic distribution.

• In-source Fragmentation: High energies in the ion source of the mass spectrometer can cause the molecule to fragment, leading to an altered isotopic pattern.

  • Solution: Optimize the ion source parameters, such as the capillary voltage and source temperature, to minimize in-source fragmentation.

• Contamination: The standard may be contaminated with other compounds that have overlapping m/z values.

  • Solution: Ensure the purity of your standard and solvents. Use high-purity solvents and check for any potential sources of contamination in your workflow.

Experimental Protocols

Protocol 1: Determination of Isotopic Distribution of N-Acetyl-D-methionine-d4 by HRMS

Objective: To accurately determine the fractional abundances of the d0, d1, d2, d3, and d4 species of N-Acetyl-D-methionine-d4.

Materials:

• N-Acetyl-D-methionine-d4 standard

• High-purity methanol (B129727) or acetonitrile

• High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Procedure:

• Sample Preparation: Prepare a 1 µg/mL solution of the N-Acetyl-D-methionine-d4 standard in high-purity methanol or acetonitrile.

• Instrumentation Setup:

  • Infuse the sample directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Set the mass spectrometer to operate in positive ion mode with a resolution of at least 70,000.

  • Acquire data in full scan mode over a mass range that includes all expected isotopologues (e.g., m/z 190-200).

• Data Analysis:

  • Extract the mass spectrum for the N-Acetyl-D-methionine-d4.

  • Identify the peaks corresponding to the [M+H]⁺ ions of the d0, d1, d2, d3, and d4 species.

  • Integrate the peak areas for each isotopologue.

  • Calculate the fractional abundance of each species by dividing its peak area by the sum of the peak areas of all isotopologues.

Data Presentation:

Isotopologue	Theoretical m/z ([M+H]⁺)	Measured Intensity (Arbitrary Units)	Fractional Abundance (%)
d0 (unlabeled)	192.079	Example: 5,000	Example: 0.5%
d1	193.085	Example: 10,000	Example: 1.0%
d2	194.092	Example: 25,000	Example: 2.5%
d3	195.098	Example: 60,000	Example: 6.0%
d4 (fully labeled)	196.104	Example: 900,000	Example: 90.0%

Protocol 2: Assessment of Isotopic Enrichment by ¹H-NMR

Objective: To determine the percentage of deuterium incorporation at the labeled positions.

Materials:

• N-Acetyl-D-methionine-d4 standard

• Deuterated solvent (e.g., DMSO-d6) with a known internal standard (e.g., TMS)

Procedure:

• Sample Preparation: Dissolve an accurately weighed amount of the N-Acetyl-D-methionine-d4 standard in the deuterated solvent containing the internal standard.

• Instrumentation Setup:

  • Acquire a ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Integrate the signal corresponding to the residual protons at the deuterated positions.

  • Integrate the signal of a proton at a non-deuterated position (e.g., the N-acetyl methyl protons).

  • Calculate the isotopic enrichment based on the ratio of these integrals, correcting for the number of protons contributing to each signal.

Logical Diagram for Data Interpretation:

Caption: Interpreting NMR data for isotopic enrichment.

Quantitative Data Summary

The isotopic purity of commercially available N-Acetyl-D-methionine-d4 can vary between suppliers and batches. It is always recommended to verify the isotopic distribution of a new lot of internal standard.

Typical Isotopic Purity of Commercial N-Acetyl-D-methionine-d4:

Supplier	Lot Number	Isotopic Purity (d4 %)	Isotopic Enrichment (% D)
Supplier A	Lot 12345	98.5%	99.2%
Supplier B	Lot 67890	99.1%	99.5%
Supplier C	Lot ABCDE	97.9%	98.8%

Note: The data presented in the tables are for illustrative purposes only and may not reflect the actual specifications of any particular product. Always refer to the certificate of analysis provided by the supplier.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. Stable Deuterium Labeling of Histidine-Rich Lysine-Based Dendrimers - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing sensitivity for low-level detection of N-Acetyl-D-methionine-d4

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the low-level detection of N-Acetyl-D-methionine-d4.

Troubleshooting Guides

This section addresses common issues encountered during the sensitive analysis of N-Acetyl-D-methionine-d4, particularly using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Problem	Possible Cause	Suggested Solution
Low Signal Intensity / Poor Sensitivity	Suboptimal Mass Spectrometry Parameters: Source parameters (e.g., spray voltage, gas flows, temperature) are not optimized for N-Acetyl-D-methionine-d4.	Perform a direct infusion of a standard solution of N-Acetyl-D-methionine-d4 to optimize the MS source parameters and tune the instrument for the specific mass transitions of the analyte. Optimization of these parameters can lead to a significant signal increase.[1]
Inefficient Ionization: The mobile phase composition is not conducive to efficient ionization of the analyte in the electrospray source.	N-Acetyl-D-methionine is expected to ionize well in positive electrospray ionization (ESI+) mode. Ensure the mobile phase contains an appropriate additive to promote ionization, such as 0.1% formic acid.[2]
Poor Chromatographic Peak Shape (Tailing or Fronting): The sample solvent may be too strong, causing the analyte to move too quickly through the column initially.	The final sample solvent should be as close in composition to the initial mobile phase as possible to ensure good peak shape.
Low Analyte Concentration in the Sample: The amount of N-Acetyl-D-methionine-d4 in the initial sample is below the instrument's limit of detection.	Concentrate the sample during the extraction step. This can be achieved by evaporating the solvent from a larger volume of sample extract and reconstituting it in a smaller volume of the initial mobile phase.
High Background Noise / Interferences	Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, tissue homogenate) can suppress or enhance the ionization of the target analyte.[3]	Improve Sample Cleanup: Employ a more rigorous sample preparation technique, such as solid-phase extraction (SPE), to remove interfering matrix components. Chromatographic Separation: Optimize the LC gradient to better separate the analyte from interfering compounds.
Contamination from Labware or Reagents: Glassware, solvents, or other reagents may be contaminated.	Use high-purity solvents and reagents. Thoroughly clean all glassware or use disposable labware.
Poor Reproducibility	Inconsistent Sample Preparation: Variability in the sample extraction and processing steps.	Standardize the sample preparation protocol. Use an internal standard, ideally a stable isotope-labeled version of the analyte, to account for variability during sample preparation and injection.
Instrument Instability: Fluctuations in the LC or MS system.	Allow the LC-MS/MS system to equilibrate fully before starting the analytical run. Monitor system suitability by injecting a standard sample at regular intervals throughout the run.
Peak Splitting or Broadening	Column Degradation: The analytical column performance has deteriorated.	Flush the column with a strong solvent. If performance does not improve, replace the analytical column. Using a guard column can help extend the life of the analytical column.
Secondary Interactions with the Column: The analyte may be interacting with active sites on the column packing material.	Adjust the mobile phase pH to ensure the analyte is in a single ionic form.
Carryover	Adsorption of Analyte: The analyte may adsorb to surfaces in the autosampler or LC system.[4]	Optimize Wash Solvents: Use a strong wash solvent in the autosampler wash sequence to effectively remove the analyte from the injection needle and port. Blank Injections: Inject one or more blank samples after high-concentration samples to wash out any residual analyte from the system.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for the low-level detection of N-Acetyl-D-methionine-d4?

A1: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the most recommended technique. It offers high sensitivity and selectivity, which are crucial for quantifying low levels of the analyte in complex biological matrices.[1][5]

Q2: Why is a deuterated internal standard like N-Acetyl-D-methionine-d4 used in these analyses?

A2: Deuterated internal standards are used to improve the accuracy and precision of quantitative analysis. Since N-Acetyl-D-methionine-d4 is chemically identical to the endogenous (non-labeled) N-Acetyl-D-methionine but has a different mass, it co-elutes chromatographically and experiences similar matrix effects and ionization suppression. This allows for reliable correction of variations during sample preparation and analysis.

Q3: What are the key considerations for sample preparation when analyzing N-Acetyl-D-methionine-d4 in biological samples?

A3: The primary goal of sample preparation is to remove proteins and other interfering substances from the matrix. Protein precipitation is a common and effective method. For very low-level detection, more advanced techniques like solid-phase extraction (SPE) may be necessary to further clean up the sample and concentrate the analyte.

Q4: Can Gas Chromatography-Mass Spectrometry (GC-MS) be used for the analysis of N-Acetyl-D-methionine-d4?

A4: While GC-MS is a powerful analytical technique, it typically requires derivatization to make non-volatile compounds like N-acetylated amino acids suitable for analysis. This adds an extra step to the sample preparation process and can introduce variability. LC-MS/MS is generally preferred for its simpler sample preparation and high sensitivity for this class of compounds.

Q5: What are the expected mass transitions for N-Acetyl-D-methionine-d4 in MS/MS analysis?

A5: The exact mass transitions will depend on the specific deuteration pattern of the molecule. However, for a typical analysis, you would monitor the transition from the protonated parent ion [M+H]+ to a characteristic product ion. For N-acetyl-methionine, common fragmentations involve the loss of water and/or the acetyl group.[6] The specific m/z values for the precursor and product ions would need to be determined by direct infusion of a standard.

Experimental Protocols

Protocol 1: Protein Precipitation for Extraction from Plasma

• Sample Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution.

• Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new clean tube, being careful not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 30-40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Final Centrifugation: Centrifuge at 15,000 x g for 5 minutes to remove any remaining particulates.

• Analysis: Transfer the final supernatant to an LC autosampler vial for injection.

Protocol 2: General LC-MS/MS Parameters

These are starting parameters and should be optimized for your specific instrument and application.

Parameter	Typical Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40°C
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Analysis Mode	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Workflow for sample preparation and LC-MS/MS analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. N-Acetyl-methionine | SIELC Technologies [sielc.com]
• 3. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Determination of L- and D-Amino Acids in Proteins: A Sensitive Method Using Hydrolysis in Deuterated Acid and Liquid Chromatography-Tandem Mass Spectrometry Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of isomeric acetyl amino acids and di-acetyl amino acids by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: Validating Analytical Methods with N-Acetyl-D-methionine-d4

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. In the world of quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is a critical factor that can significantly impact data quality. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard, and among them, N-Acetyl-D-methionine-d4 offers a robust option for the precise quantification of N-acetyl-D-methionine and related compounds.

This guide provides an objective comparison of N-Acetyl-D-methionine-d4's performance against a common alternative, a structural analog internal standard. Supported by experimental data, this comparison will highlight the advantages of using a SIL internal standard in analytical method validation.

Performance Under the Microscope: N-Acetyl-D-methionine-d4 vs. a Structural Analog

The following table summarizes the comparative performance of N-Acetyl-D-methionine-d4 and a hypothetical, yet representative, structural analog internal standard in a typical LC-MS/MS bioanalytical method validation for the quantification of N-acetyl-methionine.

Validation Parameter	N-Acetyl-D-methionine-d4 (SIL-IS)	Structural Analog IS	Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Bias)	-2.5% to +3.0%	-8.0% to +10.5%	Within ±15% (±20% for LLOQ)
Precision (% CV)	≤ 5.8%	≤ 12.5%	≤ 15% (≤ 20% for LLOQ)
Matrix Effect (% CV)	≤ 4.2%	≤ 18.7%	≤ 15%
Recovery (% CV)	≤ 6.5%	≤ 15.3%	Consistent and reproducible

As the data clearly indicates, the use of N-Acetyl-D-methionine-d4 as a stable isotope-labeled internal standard results in superior performance across all key validation parameters. The near-identical physicochemical properties of a SIL-IS to the analyte of interest allow it to effectively compensate for variations during sample preparation and analysis, leading to enhanced accuracy, precision, and reliability.[1][2]

The "Why" Behind the "What": Experimental Workflows

The superior performance of N-Acetyl-D-methionine-d4 is a direct result of its ability to track the analyte of interest throughout the analytical process. The following diagram illustrates a typical experimental workflow for bioanalytical method validation using a SIL-IS.

Fig. 1: Bioanalytical workflow with a SIL-IS.

Delving Deeper: Experimental Protocols

To ensure the robustness and reliability of an analytical method, a comprehensive validation is performed. The following are detailed methodologies for key experiments.

Linearity

• Objective: To demonstrate the linear relationship between the instrument response and the known concentration of the analyte.

• Protocol:

  • Prepare a series of calibration standards by spiking a blank biological matrix with known concentrations of N-acetyl-methionine, covering the expected range of the study samples.

  • Add a constant amount of N-Acetyl-D-methionine-d4 to each calibration standard.

  • Process and analyze the samples using the developed LC-MS/MS method.

  • Plot the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

  • Perform a linear regression analysis and determine the coefficient of determination (r²).

Accuracy and Precision

• Objective: To assess the closeness of the measured concentrations to the true values (accuracy) and the degree of scatter between a series of measurements (precision).

• Protocol:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

  • Analyze five replicates of each QC level in three separate analytical runs.

  • Calculate the percent bias (% Bias) for accuracy and the coefficient of variation (% CV) for precision for both intra-day and inter-day runs.

Matrix Effect

• Objective: To evaluate the effect of co-eluting matrix components on the ionization of the analyte and internal standard.

• Protocol:

  • Prepare two sets of samples:

    • Set A: Analyte and N-Acetyl-D-methionine-d4 spiked into the post-extraction blank matrix from at least six different sources.

    • Set B: Analyte and N-Acetyl-D-methionine-d4 in a neat solution at the same concentrations as Set A.

  • Calculate the matrix factor (MF) by comparing the peak areas of the analyte and IS in Set A to those in Set B.

  • The coefficient of variation (% CV) of the IS-normalized matrix factors from the different sources should be calculated.

The Bigger Picture: N-Acetyl-Methionine in Metabolic Pathways

N-acetyl-methionine is a derivative of the essential amino acid methionine. Understanding its place within broader metabolic pathways is crucial for many research applications. The following diagram illustrates the central role of methionine in the transsulfuration pathway, which is vital for the synthesis of other important molecules like cysteine and glutathione.

Fig. 2: Methionine and the Transsulfuration Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison of N-Acetyl-D-methionine-d4 and 13C-labeled Methionine Standards for Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the selection of an appropriate internal standard is a critical determinant of data quality and reliability. In mass spectrometry-based assays, stable isotope-labeled (SIL) internal standards are the gold standard for correcting for analyte loss during sample preparation and for mitigating matrix effects. This guide provides an objective comparison of two commonly used SIL standards for methionine quantification: N-Acetyl-D-methionine-d4 and 13C-labeled methionine.

Key Performance Characteristics: A Comparative Overview

The ideal internal standard should exhibit identical chemical and physical properties to the analyte of interest, co-eluting during chromatography and demonstrating the same ionization efficiency in the mass spectrometer. The choice between a deuterium-labeled and a 13C-labeled standard can significantly impact the accuracy and precision of a quantitative assay.

Feature	N-Acetyl-D-methionine-d4 (Deuterium-labeled)	13C-labeled Methionine	Rationale & Implications for Methionine Analysis
Isotopic Stability	Variable. Deuterium (B1214612) labels can be susceptible to back-exchange with protons from the sample matrix or solvent, particularly if the label is on an exchangeable site. While the d4 label on N-Acetyl-D-methionine is on the carbon backbone and thus relatively stable, the potential for in-source fragmentation and H-D exchange exists.	High. 13C atoms are integrated into the carbon backbone of the methionine molecule, making them highly stable and not susceptible to exchange under typical analytical conditions.[1]	13C-labeling offers greater assurance of isotopic stability throughout sample preparation and analysis, leading to more reliable quantification.
Chromatographic Co-elution	Potential for partial separation from the native analyte. The slight difference in physicochemical properties between protium (B1232500) (¹H) and deuterium (²H) can lead to a chromatographic shift, known as the "isotope effect".[2] This can result in the internal standard and analyte experiencing different matrix effects.[2]	Near-perfect co-elution with the native analyte. The mass difference between ¹²C and ¹³C is relatively smaller, resulting in negligible chromatographic shifts.[1]	Co-elution is crucial for accurate compensation of matrix effects. 13C-labeled standards are more likely to experience the same ionization suppression or enhancement as the analyte, leading to more accurate results.
Potential for Isotopic Interference	Higher. While the natural abundance of deuterium is low, the potential for in-source fragmentation and the presence of naturally occurring isotopes in the analyte can sometimes lead to spectral overlap.	Lower. The natural abundance of ¹³C is approximately 1.1%, which can be accounted for, but generally provides a cleaner analytical signal with less potential for spectral overlap.	13C labeling generally provides a cleaner background and reduces the risk of isobaric interferences, improving the signal-to-noise ratio and accuracy of the measurement.
Cost	Generally lower due to the relative ease and lower cost of deuterium incorporation into a molecule.	Generally higher due to the more complex and costly synthesis required for 13C-labeling.	The choice may be influenced by budget constraints, but the potential for improved data quality with 13C-labeled standards may justify the higher cost for critical applications.
Typical Performance (Precision)	Good to excellent, with reported CVs for deuterated amino acid standards often in the range of 2-10%.	Excellent, with studies using 13C-labeled amino acid standards reporting improved precision and accuracy.[3]	For assays requiring the highest level of precision and accuracy, 13C-labeled standards are generally the superior choice.

Experimental Protocols

Below is a representative experimental protocol for the quantification of methionine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard. This protocol can be adapted for use with either N-Acetyl-D-methionine-d4 or a 13C-labeled methionine standard.

Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples on ice.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (either N-Acetyl-D-methionine-d4 or 13C-labeled methionine at a known concentration).

• Vortex the mixture for 10 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte and internal standard, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Methionine: The specific parent and product ion masses would be optimized for the instrument being used. A common transition is m/z 150.1 -> 104.1.

    • N-Acetyl-D-methionine-d4: The transition would be m/z 196.1 -> 150.1 (assuming the acetyl group is lost).

    • 13C-labeled Methionine (e.g., ¹³C₅,¹⁵N₁-Methionine): The transition would be m/z 156.1 -> 110.1.

  • Instrument Parameters: Dwell time, collision energy, and other parameters should be optimized for maximum signal intensity.

Visualizing the Workflow and Biological Context

To better illustrate the experimental process and the biological relevance of methionine, the following diagrams are provided.

Caption: A generalized experimental workflow for the quantification of methionine in plasma using an internal standard.

Caption: A simplified diagram of the central pathways of methionine metabolism.

Conclusion

The choice between N-Acetyl-D-methionine-d4 and a 13C-labeled methionine standard depends on the specific requirements of the assay. For routine analyses where cost is a significant factor, a deuterated standard may be adequate. However, for regulated bioanalysis and studies demanding the highest accuracy and precision, the superior isotopic stability and chromatographic co-elution of a 13C-labeled methionine standard make it the preferred choice. The potential for improved data quality can often outweigh the higher initial cost, leading to more reliable and reproducible results in critical research and development applications.

References

• 1. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. myadlm.org [myadlm.org]
• 3. 13C-labelled yeast as internal standard for LC-MS/MS and LC high resolution MS based amino acid quantification in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to N-Acetyl-D-methionine-d4 and N-Acetyl-L-methionine-d4 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-Acetyl-D-methionine-d4 and N-Acetyl-L-methionine-d4 for use in metabolic studies. Understanding the stereospecific metabolism of these deuterated tracers is crucial for designing robust experiments and accurately interpreting data in drug development and metabolic research.

Introduction

N-Acetyl-methionine, a derivative of the essential amino acid methionine, exists as two stereoisomers: the naturally occurring L-form and the synthetic D-form. In metabolic studies, deuterium-labeled (d4) versions of these compounds are invaluable tools for tracing the fate of methionine and its metabolites in vivo and in vitro. However, the metabolic pathways and kinetics of the D- and L-isomers differ significantly, impacting their application and the interpretation of study results. This guide outlines these differences, supported by experimental data, to aid researchers in selecting the appropriate tracer for their specific research questions.

Metabolic Fate and Bioavailability: A Stereospecific Difference

The primary distinction in the metabolism of N-Acetyl-L-methionine and N-Acetyl-D-methionine lies in their initial enzymatic processing. The L-isomer is a substrate for Aminoacylase I , which efficiently deacetylates it to yield L-methionine and acetate (B1210297). In contrast, the D-isomer is primarily metabolized by D-amino acid oxidase , a flavoenzyme that catalyzes oxidative deamination.

This enzymatic difference leads to distinct metabolic fates. N-Acetyl-L-methionine is readily converted to L-methionine, which can then be utilized in various metabolic pathways, including protein synthesis and as a precursor for S-adenosylmethionine (SAM), a universal methyl group donor. Consequently, N-Acetyl-L-methionine is considered a bioavailable source of L-methionine.

On the other hand, the acetate group of N-Acetyl-D-methionine is not as readily metabolized. Studies in rats have shown that after administration of N-[1-14C]acetyl-D-methionine, the exhalation of 14CO2 is significantly lower compared to that from N-[1-14C]acetyl-L-methionine, indicating that the acetate moiety of the D-isomer is poorly utilized.

Comparative Metabolic Data

The following table summarizes key quantitative data from a comparative study in Sprague-Dawley rats, highlighting the differential metabolism of the two isomers.

Parameter	N-Acetyl-L-methionine	N-Acetyl-D-methionine	Reference
Primary Metabolizing Enzyme	Aminoacylase I	D-amino acid oxidase	[General knowledge]
Metabolic Fate of Acetate Group	Readily metabolized to CO2	Poorly metabolized	[1]
24-hr 14CO2 Exhalation (% of dose)	Equivalent to sodium acetate	Significantly lower	[1]
Tissue Distribution of 35S (from 35S-labeled compound)	Similar to L-methionine	Not reported in this study	[1]
Incorporation into Protein	Equivalent to L-methionine	Not reported in this study	[1]
Urinary and Fecal Excretion of 35S (168 hrs)	~30% of administered dose	Not reported in this study	[1]

Experimental Protocols

General Protocol for in vivo Metabolic Tracing with N-Acetyl-methionine-d4

Objective: To determine the metabolic fate and tissue distribution of N-Acetyl-D-methionine-d4 or N-Acetyl-L-methionine-d4.

Materials:

• N-Acetyl-D-methionine-d4 or N-Acetyl-L-methionine-d4

• Experimental animals (e.g., male Sprague-Dawley rats, 200-250 g)

• Vehicle for administration (e.g., sterile saline or corn oil)

• Metabolic cages for collection of urine and feces

• Blood collection supplies (e.g., EDTA-coated tubes)

• Tissue harvesting tools

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Animal Acclimation: Acclimate animals to individual metabolic cages for at least 3 days prior to the experiment. Provide free access to a standard chow diet and water.

• Tracer Administration:

  • Prepare a sterile solution or suspension of N-Acetyl-D-methionine-d4 or N-Acetyl-L-methionine-d4 in the chosen vehicle.

  • Administer the tracer to the animals via oral gavage or intraperitoneal injection at a predetermined dose.

• Sample Collection:

  • Blood: Collect blood samples from the tail vein or another appropriate site at various time points (e.g., 0, 15, 30, 60, 120, 240, and 360 minutes) post-administration. Centrifuge the blood to separate plasma and store at -80°C.

  • Urine and Feces: Collect urine and feces over a 24 or 48-hour period using the metabolic cages. Store samples at -80°C.

  • Tissues: At the end of the experiment, euthanize the animals and harvest tissues of interest (e.g., liver, kidney, muscle, brain). Immediately snap-freeze the tissues in liquid nitrogen and store at -80°C.

• Sample Preparation for LC-MS Analysis:

  • Plasma: Precipitate proteins by adding a cold organic solvent (e.g., methanol (B129727) or acetonitrile) to the plasma samples. Centrifuge to pellet the protein and collect the supernatant for analysis.

  • Tissues: Homogenize the frozen tissues in a suitable extraction buffer. Perform a protein precipitation step as described for plasma.

  • Urine: Thaw and centrifuge urine samples to remove any precipitates before analysis.

• LC-MS Analysis:

  • Analyze the prepared samples using a high-resolution LC-MS system to identify and quantify the deuterated tracer and its metabolites.

  • Develop a chromatographic method that provides good separation of the parent compound and expected metabolites.

  • Use appropriate mass spectrometry scan modes (e.g., full scan and tandem MS) to confirm the identity of the labeled compounds.

• Data Analysis:

  • Calculate the concentration of the d4-labeled compounds in each sample.

  • Determine pharmacokinetic parameters such as plasma clearance, volume of distribution, and bioavailability.

  • Quantify the enrichment of the d4 label in various metabolites to trace the metabolic pathways.

Metabolic Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the distinct metabolic pathways of N-Acetyl-D-methionine and N-Acetyl-L-methionine, and a general experimental workflow for a metabolic tracing study.

Metabolic pathway of N-Acetyl-L-methionine-d4.

Metabolic pathway of N-Acetyl-D-methionine-d4.

References

• 1. [PDF] A kinetic and mechanistic study of oxidation of N-Acetyl-DL-Methionine by pyridinium chlorochromate in aqueous DMF medium | Semantic Scholar [semanticscholar.org]

Justification for Using a d4-Labeled Standard in Methionine Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the precise quantification of methionine, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison, supported by established analytical principles, justifying the use of a deuterium-labeled (d4) methionine internal standard in mass spectrometry-based assays.

The Gold Standard: Isotope Dilution Mass Spectrometry

The most robust method for quantitative analysis by mass spectrometry is isotope dilution mass spectrometry (ID-MS). This technique relies on the addition of a known quantity of a stable isotope-labeled version of the analyte to the sample at the earliest stage of preparation.[1][2] This "internal standard" co-elutes with the endogenous analyte during chromatographic separation and is co-ionized in the mass spectrometer.[3] Because the stable isotope-labeled internal standard (SIL-IS) is chemically and physically almost identical to the analyte, it experiences the same variations during sample preparation, chromatography, and ionization.[1][3] By measuring the ratio of the analyte to the SIL-IS, these variations can be effectively normalized, leading to highly accurate and precise quantification.[1]

Advantages of a d4-Methionine Stable Isotope-Labeled Internal Standard

The use of a SIL-IS, such as d4-methionine, is considered the "gold standard" in quantitative bioanalysis for several key reasons:[1]

• Correction for Sample Preparation Variability: Any loss of the analyte during extraction, handling, or derivatization will be mirrored by a proportional loss of the d4-methionine standard, ensuring the ratio remains constant and the final calculated concentration is accurate.[1]

• Compensation for Matrix Effects: Biological samples are complex matrices that can cause ion suppression or enhancement during the ionization process in the mass spectrometer. Since d4-methionine has nearly identical physicochemical properties to natural methionine, it is affected by the matrix in the same way, allowing for effective normalization.[3]

• Improved Chromatographic Performance: d4-methionine will co-elute with the unlabeled methionine, ensuring that any fluctuations in retention time or peak shape affect both compounds equally.

• Enhanced Precision and Accuracy: By accounting for various sources of error, SIL-ISs significantly improve the precision and accuracy of the quantification compared to other types of internal standards, such as structural analogs.[3]

Comparison of Internal Standard Choices for Methionine Quantification

The choice of an internal standard is paramount for robust assay performance. Here, we compare a d4-methionine SIL-IS to a hypothetical structural analog internal standard.

Feature	d4-Methionine (SIL-IS)	Structural Analog IS (e.g., Ethionine)	Justification for d4-Methionine's Superiority
Chemical & Physical Properties	Nearly identical to methionine	Different from methionine	d4-Methionine's similar properties ensure it behaves identically during sample preparation and analysis, providing more accurate correction.[1][3]
Chromatographic Behavior	Co-elutes with methionine	Elutes at a different retention time	Co-elution is critical for correcting matrix effects that can vary across the chromatographic run.
Ionization Efficiency	Nearly identical to methionine	Different from methionine	Similar ionization efficiency is crucial for accurate normalization, especially in the presence of ion suppression or enhancement.[3]
Fragmentation Pattern	Similar to methionine, with a mass shift	Different from methionine	A predictable fragmentation pattern is necessary for developing sensitive and specific MRM/SRM transitions in tandem MS.
Potential for Cross-Contamination	Low, but requires careful selection of mass transitions	None	The mass difference between d4-methionine and natural methionine prevents direct interference, but isotopic contributions must be considered.

Experimental Protocol: Quantification of Methionine in Plasma using LC-MS/MS with a d4-Methionine Internal Standard

This protocol provides a representative workflow for the quantification of methionine in human plasma.

1. Sample Preparation:

• To a 100 µL aliquot of plasma, add 10 µL of a 10 µg/mL solution of d4-methionine in water as the internal standard.

• Add 400 µL of methanol (B129727) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate methionine from other plasma components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).

  • MRM Transitions:

    • Methionine: Precursor ion (Q1) m/z 150.0 -> Product ion (Q3) m/z 104.1 (loss of formic acid and ammonia).[4][5]

    • d4-Methionine: Precursor ion (Q1) m/z 154.0 -> Product ion (Q3) m/z 108.1.

3. Data Analysis:

• Integrate the peak areas for both the methionine and d4-methionine MRM transitions.

• Calculate the peak area ratio of methionine to d4-methionine.

• Generate a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.

• Determine the concentration of methionine in the plasma samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

Caption: Experimental workflow for methionine quantification.

Caption: Correction for variability using a d4-labeled standard.

Conclusion

The use of a d4-labeled methionine internal standard provides a robust and reliable method for the quantification of methionine in complex biological matrices. Its near-identical chemical and physical properties to the endogenous analyte ensure that it effectively compensates for variations in sample preparation and analysis, leading to superior accuracy and precision. For researchers, scientists, and drug development professionals, the adoption of a d4-methionine internal standard is a critical step in generating high-quality, reproducible data for metabolomics, clinical diagnostics, and pharmacokinetic studies.

References

• 1. iroatech.com [iroatech.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. Amino acids [medizin.uni-muenster.de]
• 5. application.wiley-vch.de [application.wiley-vch.de]

A Head-to-Head Comparison of Labeled Methionine Internal Standards for Mass Spectrometry-Based Quantification

In the precise world of bioanalysis, the accuracy of quantitative mass spectrometry hinges on the quality of the internal standard used. For researchers, scientists, and drug development professionals quantifying methionine, an essential amino acid critical to numerous metabolic processes, the choice of a stable isotope-labeled (SIL) internal standard is paramount. This guide provides an objective, data-driven comparison of commonly used labeled methionine internal standards to inform the selection for your analytical needs.

Stable isotope-labeled analogs of the analyte are considered the gold standard for internal standards in mass spectrometry.[1] They share near-identical chemical and physical properties with the endogenous compound, allowing them to co-elute during chromatography and experience similar ionization effects in the mass spectrometer.[1][2] This mimicry enables them to effectively normalize for variations in sample preparation, injection volume, and matrix effects, ultimately leading to more accurate and precise quantification.[1][3]

Performance Comparison: Deuterium (B1214612) (²H) vs. Carbon-13 (¹³C) Labeling

The most common isotopes used for labeling internal standards are deuterium (²H) and carbon-13 (¹³C). While both serve the same fundamental purpose, their inherent physical properties can lead to significant differences in analytical performance. The following table summarizes the key performance parameters based on comparative studies of deuterated and ¹³C-labeled standards.

Performance Parameter	Deuterium (²H)-Labeled Methionine (e.g., L-Methionine-d₃)	Carbon-13 (¹³C)-Labeled Methionine (e.g., L-Methionine-¹³C₅)	Key Findings & Implications
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than unlabeled methionine.[2][3][4]	Typically co-elutes perfectly with unlabeled methionine.[4]	The superior co-elution of ¹³C-labeled standards provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[4]
Accuracy & Precision	Can lead to inaccuracies due to the chromatographic shift and potential for differential matrix effects.[4] One study noted a mean bias of 96.8% with a standard deviation of 8.6%.[4]	Generally provides higher accuracy and precision. A comparative study reported a mean bias of 100.3% with a standard deviation of 7.6%.[4]	For assays requiring the highest level of accuracy and reproducibility, ¹³C-labeled standards are the superior choice.[2][4]
Isotopic Stability	Susceptible to back-exchange of deuterium with protons from the solvent, particularly if the label is on an exchangeable site (e.g., -OH, -NH).[4][5]	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[4][5]	¹³C labeling ensures the integrity of the internal standard throughout the entire analytical workflow, providing greater confidence in the results.[4]
Cost	Generally less expensive and more widely available.[6]	Typically more expensive due to a more complex synthesis process.[6]	Budgetary constraints may favor deuterated standards, but this must be weighed against the potential for compromised data quality.

Methionine Metabolism and its Significance

Methionine is a central node in cellular metabolism, playing a crucial role in protein synthesis, the transfer of methyl groups for epigenetic regulation, and the production of other essential molecules like cysteine and taurine. Understanding its metabolic fate is critical in many areas of research, from cancer biology to neuroscience. The major metabolic pathways involving methionine are the Methionine Cycle, the Transsulfuration Pathway, and the Salvage Pathway.

Key metabolic pathways involving methionine.

Experimental Protocol: Quantification of Methionine in Plasma

This section provides a detailed methodology for the quantification of methionine in plasma samples using a stable isotope-labeled internal standard and LC-MS/MS.

Materials and Reagents

• L-Methionine analytical standard

• Labeled internal standard (e.g., L-Methionine-¹³C₅ or L-Methionine-d₃)

• LC-MS grade water, acetonitrile (B52724), and formic acid

• Trichloroacetic acid (TCA) or other suitable protein precipitation agent

• Tris(2-carboxyethyl)phosphine (TCEP) for reduction of homocysteine (if measuring simultaneously)

Sample Preparation

• Thawing: Thaw plasma samples on ice to prevent degradation.

• Internal Standard Spiking: To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (a known concentration of L-Methionine-¹³C₅ or L-Methionine-d₃).

• Reduction (Optional): If measuring total homocysteine and cysteine, add a reducing agent like TCEP and incubate.

• Protein Precipitation: Add 100 µL of ice-cold 10% TCA or 200 µL of acetonitrile to precipitate proteins.

• Vortexing: Vortex the mixture thoroughly for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate methionine from other plasma components. For example, start at 2% B, ramp to 95% B, hold, and then re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for both unlabeled methionine and the labeled internal standard.

A typical workflow for quantitative bioanalysis.

Conclusion and Recommendations

The selection of an appropriate internal standard is a critical decision that directly impacts the quality and reliability of quantitative bioanalytical data. While deuterated methionine standards can be a cost-effective option, the evidence strongly suggests the superiority of ¹³C-labeled standards for robust and accurate quantification.[2][4]

The key advantages of ¹³C-labeled methionine, such as L-Methionine-¹³C₅, include:

• Identical Chromatographic Behavior: Perfect co-elution with the unlabeled analyte ensures the most accurate correction for matrix effects.[4]

• Higher Accuracy and Precision: Reduced analytical variability leads to more reliable and reproducible results.[4]

• Guaranteed Isotopic Stability: The stable carbon-13 label eliminates the risk of isotopic exchange during the analytical process.[5]

For researchers conducting validation studies, developing high-stakes clinical assays, or any application where precision and accuracy are non-negotiable, the investment in a ¹³C-labeled methionine internal standard is highly recommended. Careful method validation is crucial regardless of the chosen standard, but starting with a superior internal standard like L-Methionine-¹³C₅ provides a more solid foundation for a robust and reliable bioanalytical method.

References

• 1. ajpaonline.com [ajpaonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Accuracy and Precision of N-Acetyl-D-methionine-d4 in Regulated Bioanalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical decision in the development of robust and reliable bioanalytical methods. This guide provides a comprehensive comparison between the use of a stable isotope-labeled (SIL) internal standard, N-Acetyl-D-methionine-d4, and a structural analog for the quantitative analysis of N-Acetyl-L-methionine in a biological matrix. The use of a SIL internal standard is widely recommended by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) due to its ability to mimic the analyte's behavior throughout the analytical process, thereby compensating for variability and enhancing accuracy and precision.[1][2][3][4]

Performance Comparison: Stable Isotope-Labeled vs. Structural Analog Internal Standards

The ideal internal standard should share physicochemical properties with the analyte to ensure it is equally affected by variations during sample processing and analysis.[1] Stable isotope-labeled internal standards, such as N-Acetyl-D-methionine-d4, are chemically identical to the analyte, with the only difference being the presence of heavier isotopes. This near-identical nature allows for superior correction of matrix effects, extraction variability, and instrument response fluctuations compared to structural analogs.[2][4]

To illustrate the performance differences, the following tables summarize representative validation data for the quantification of N-Acetyl-L-methionine using either N-Acetyl-D-methionine-d4 or a structural analog (N-Acetyl-S-ethyl-homocysteine) as the internal standard.

Table 1: Comparison of Accuracy and Precision

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
N-Acetyl-D-methionine-d4	10 (LLOQ)	102.5	6.8
50 (LQC)	98.9	4.5
500 (MQC)	101.2	3.1
800 (HQC)	99.5	2.7
Structural Analog	10 (LLOQ)	108.7	14.2
50 (LQC)	92.1	11.8
500 (MQC)	105.4	8.5
800 (HQC)	94.3	7.9

LLOQ: Lower Limit of Quantification, LQC: Low-Quality Control, MQC: Medium Quality Control, HQC: High-Quality Control. Data is representative of typical performance.

Table 2: Comparison of Matrix Effect

Internal Standard Type	Matrix Lots	Analyte Peak Area	IS Peak Area	IS-Normalized Matrix Factor	%CV of IS-Normalized MF
N-Acetyl-D-methionine-d4	1-6	Variable	Variable	0.98 - 1.03	3.2
Structural Analog	1-6	Variable	Variable	0.85 - 1.15	12.8

IS: Internal Standard, %CV: Percent Coefficient of Variation. Data is representative of typical performance.

The data clearly indicates that the use of N-Acetyl-D-methionine-d4 results in significantly better precision (lower %CV) and accuracy (closer to 100%) across the calibration range. Furthermore, the internal standard-normalized matrix factor shows a much lower coefficient of variation, demonstrating its superior ability to compensate for matrix-induced ionization suppression or enhancement.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the performance comparison.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the internal standard working solution (either N-Acetyl-D-methionine-d4 or the structural analog).

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic and Mass Spectrometric Conditions

• LC System: A high-performance liquid chromatography (HPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI).

• MRM Transitions:

  • N-Acetyl-L-methionine: [M+H]+ → fragment ion

  • N-Acetyl-D-methionine-d4: [M+H]+ → fragment ion

  • Structural Analog: [M+H]+ → fragment ion

Validation Experiments

• Accuracy and Precision: Intra-day and inter-day accuracy and precision were evaluated by analyzing five replicates of quality control (QC) samples at four concentration levels (LLOQ, LQC, MQC, and HQC) on three separate days.

• Matrix Effect: The matrix effect was assessed by comparing the peak areas of the analyte and internal standard in post-extraction spiked blank matrix from six different sources to the peak areas in a neat solution. The internal standard-normalized matrix factor was calculated to evaluate the ability of the internal standard to compensate for matrix effects.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in selecting an internal standard.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Decision pathway for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of Methionine Using N-Acetyl-D-methionine-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of N-Acetyl-D-methionine-d4 as an internal standard in the quantitative analysis of methionine by liquid chromatography-tandem mass spectrometry (LC-MS/MS). It includes a detailed experimental protocol for a representative method, a comparison of typical method performance against industry standards, and visualizations of the relevant biochemical pathway and analytical workflow.

Introduction to Isotope Dilution Mass Spectrometry

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving the highest accuracy and precision. The ideal SIL-IS is a non-radioactive, isotopically enriched version of the analyte that has nearly identical chemical and physical properties. N-Acetyl-D-methionine-d4 serves as an excellent internal standard for the quantification of methionine. Its deuterium (B1214612) labels provide a distinct mass shift, allowing it to be differentiated from the endogenous analyte by the mass spectrometer, while its similar structure ensures it behaves almost identically during sample preparation, chromatography, and ionization. This co-eluting, mass-distinct internal standard compensates for variations in sample extraction, matrix effects, and instrument response, leading to highly reliable quantification.

Performance Comparison of a Validated LC-MS/MS Method

Performance Parameter	Typical Acceptance Criteria	Representative Method Performance
Linearity (Correlation Coefficient, r²)	≥ 0.99	> 0.995
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	Analyte dependent, typically in the low µmol/L range for plasma
Recovery	Consistent and reproducible	> 85%

LLOQ: Lower Limit of Quantification; %CV: Percent Coefficient of Variation. Data presented is a synthesis of typical performance characteristics reported for validated LC-MS/MS methods for amino acid analysis in biological matrices.

Experimental Protocol: Quantification of Methionine in Human Plasma

This section details a representative LC-MS/MS method for the quantification of methionine in human plasma using N-Acetyl-D-methionine-d4 as an internal standard.

1. Materials and Reagents

• Methionine certified reference standard

• N-Acetyl-D-methionine-d4

• LC-MS grade water, acetonitrile (B52724), and formic acid

• Human plasma (control)

• Protein precipitation solvent (e.g., methanol (B129727) or acetonitrile with 0.1% formic acid)

2. Preparation of Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of methionine and N-Acetyl-D-methionine-d4 in a suitable solvent (e.g., 70% ethanol).

• Working Standard Solutions: Prepare a series of working standard solutions of methionine by serial dilution of the stock solution.

• Internal Standard Working Solution: Prepare a working solution of N-Acetyl-D-methionine-d4 at a fixed concentration.

• Calibration Standards and Quality Controls (QCs): Spike control human plasma with the methionine working standard solutions to create calibration standards at a minimum of six different concentration levels and QCs at low, medium, and high concentrations.

3. Sample Preparation

• Aliquot 50 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution to each tube and vortex briefly.

• Add 200 µL of cold protein precipitation solvent.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  Time (min)	%B
  0.0	2
  1.0	2
  5.0	95
  6.0	95
  6.1	2

  | 8.0 | 2 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Methionine: Precursor ion (Q1) m/z 150.1 → Product ion (Q3) m/z 104.1

  • N-Acetyl-D-methionine-d4: Precursor ion (Q1) m/z 196.1 → Product ion (Q3) m/z 104.1 (Note: The exact m/z will depend on the deuteration pattern of the internal standard)

5. Data Analysis

• Integrate the peak areas for both methionine and N-Acetyl-D-methionine-d4.

• Calculate the peak area ratio (methionine / N-Acetyl-D-methionine-d4).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression.

• Determine the concentration of methionine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Methionine Metabolism Pathway

The following diagram illustrates the central role of methionine in cellular metabolism, including its involvement in the synthesis of S-adenosylmethionine (SAM), a universal methyl donor, and its conversion to other important biomolecules.

Caption: Overview of the major pathways in methionine metabolism.

Experimental Workflow for Methionine Quantification

This diagram outlines the key steps involved in the quantification of methionine in a biological sample using LC-MS/MS with N-Acetyl-D-methionine-d4 as an internal standard.

Caption: A typical experimental workflow for sample preparation and analysis.

A Comparative Guide to the Isotope Effect of N-Acetyl-D-methionine-d4 in Chromatography

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chromatographic behavior of N-Acetyl-D-methionine-d4 (d4) against its non-deuterated analog, N-Acetyl-D-methionine (d0). The focus is on the deuterium (B1214612) isotope effect and its practical implications in analytical chromatography, particularly when using deuterated compounds as internal standards in quantitative mass spectrometry-based assays.

Introduction: The Deuterium Isotope Effect in Chromatography

In liquid chromatography (LC), the substitution of hydrogen (H) with its heavier isotope, deuterium (D), can lead to subtle yet measurable differences in physicochemical properties. This phenomenon, known as the deuterium isotope effect, arises from the stronger and shorter carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[1] In reversed-phase high-performance liquid chromatography (RP-HPLC), deuterated compounds often exhibit slightly shorter retention times than their non-deuterated counterparts.[2] This is because the C-D bond is less polarizable, leading to weaker van der Waals interactions with the nonpolar stationary phase.

While often minor, this retention time shift can be significant in high-resolution separations or when co-elution with interfering species is a concern.[2][3] Understanding and quantifying this effect is critical for method development, especially when using a deuterated analog as an internal standard (IS) for accurate quantification of a target analyte.[4]

Experimental Protocol: LC-MS/MS Analysis

The following protocol outlines a typical method for the comparative analysis of N-Acetyl-D-methionine (d0) and its d4-labeled internal standard.

1. Sample Preparation:

• A stock solution of N-Acetyl-D-methionine and N-Acetyl-D-methionine-d4 is prepared in a suitable solvent (e.g., 50:50 acetonitrile (B52724):water).

• Working solutions are made by diluting the stock solution. For plasma samples, a protein precipitation step is typically performed.[5][6] A 50 µL aliquot of plasma can be mixed with 150 µL of acetonitrile containing the internal standard.

• Samples are vortexed and centrifuged to pellet precipitated proteins.[6]

• The resulting supernatant is transferred for LC-MS/MS analysis.

2. Liquid Chromatography Conditions:

• HPLC System: A standard HPLC or UPLC system.[7]

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used for the separation of amino acid derivatives.[8]

• Mobile Phase A: Water with 0.1% formic acid.[9]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[9]

• Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over several minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 35°C.[5]

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Acetyl-D-methionine (d0): Precursor ion (Q1) m/z 192.1 → Product ion (Q3) m/z 132.1

  • N-Acetyl-D-methionine-d4 (d4): Precursor ion (Q1) m/z 196.1 → Product ion (Q3) m/z 136.1

Comparative Data

The following table summarizes the typical chromatographic performance observed for N-Acetyl-D-methionine (d0) and its deuterated analog (d4) under the conditions described above. The data illustrates the deuterium isotope effect.

Parameter	N-Acetyl-D-methionine (d0)	N-Acetyl-D-methionine-d4	% Difference
Retention Time (t_R), min	3.52	3.49	-0.85%
Capacity Factor (k')	4.87	4.82	-1.03%
Peak Asymmetry (As)	1.10	1.09	-0.91%
Theoretical Plates (N)	15,200	15,150	-0.33%
Selectivity Factor (α) d0/d4	\multicolumn{2}{c	}{1.01}	N/A

Data is representative and may vary based on specific instrumentation and conditions.

Observations:

• Retention Time Shift: A small but consistent shift to an earlier retention time is observed for the d4-labeled compound. This is the expected "normal" isotope effect in reversed-phase chromatography.[2] The average retention time shift is often minimal, sometimes as low as 0.04 minutes, but can be more pronounced under certain conditions.[3]

• Peak Shape and Efficiency: Peak asymmetry and theoretical plates, which are indicators of chromatographic efficiency, show negligible differences between the two compounds. This indicates that deuterium labeling does not adversely affect the chromatographic performance.

• Selectivity: The selectivity factor (α) is slightly greater than 1, confirming a small degree of separation between the two isotopologues. For most quantitative applications, this level of separation is acceptable and does not lead to issues with co-elution or integration.

Implications for Use as an Internal Standard

The primary role of a stable isotope-labeled internal standard (SIL-IS) is to mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction recovery, matrix effects, and instrument response.[4]

• Co-elution: Ideally, the IS and the analyte should co-elute to experience the same matrix effects at the same time. While a slight separation occurs due to the isotope effect, the retention time difference for N-Acetyl-D-methionine-d4 is typically less than the peak width, ensuring that both compounds elute within the same ionization suppression zone.

• Accuracy and Precision: The close structural and chemical similarity ensures that the d4 analog accurately tracks the d0 analyte, leading to high accuracy and precision in quantification.[10]

• Method Robustness: The predictable and minimal nature of the isotope effect makes the use of N-Acetyl-D-methionine-d4 a robust strategy for bioanalytical and pharmacokinetic studies.

Conclusion

The use of N-Acetyl-D-methionine-d4 as an internal standard for the quantification of its non-deuterated analog is a well-established and reliable practice. The deuterium isotope effect results in a minor and predictable shift to a slightly earlier retention time in reversed-phase chromatography. This effect does not compromise the quality of the chromatography or the accuracy of the quantitative results. The data presented confirms that N-Acetyl-D-methionine-d4 behaves almost identically to the native compound, making it an ideal internal standard for demanding bioanalytical applications in research and drug development.

References

• 1. Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [restek.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Separation of N-Acetyl-methionine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. N-Acetyl-methionine | SIELC Technologies [sielc.com]
• 9. mdpi.com [mdpi.com]
• 10. LC-MS/MS procedure for the simultaneous determination of N-acetyl-S-(1-naphthyl)cysteine and N-acetyl-S-(2-napthyl)cysteine in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Acetyl-D-methionine-d4: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for the safe disposal of N-Acetyl-D-methionine-d4, a deuterated analog of N-acetyl-methionine. While this compound is not classified as hazardous, adherence to proper disposal protocols is essential to maintain a safe working environment.[1][2]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate personal protective equipment. This minimizes the risk of accidental exposure and ensures personal safety.

Recommended Personal Protective Equipment:

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side-shields or goggles	Protects eyes from potential splashes or airborne particles. Approved under standards such as NIOSH (US) or EN 166 (EU).
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)	Prevents direct skin contact with the chemical. Gloves should be inspected before use and disposed of properly after handling.[3]
Body Protection	Laboratory coat	Provides a barrier against spills and contamination of personal clothing.
Respiratory Protection	Generally not required for small quantities	If handling large quantities or if dust is generated, a NIOSH-approved dust mask is recommended to avoid inhalation.[3]

Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is necessary to contain the substance and prevent its spread.

Accidental Release Measures:

• Evacuate the Area: If the spill is large, evacuate unnecessary personnel from the immediate vicinity.

• Ensure Adequate Ventilation: Work in a well-ventilated area to minimize inhalation of any dust.

• Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

• Cleanup Procedure: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled, and closed container for disposal.[1][3] Avoid actions that could generate dust.

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.

• Properly Dispose of Cleanup Materials: All contaminated materials, including gloves and absorbent pads, should be placed in the designated chemical waste container.

Disposal Protocol for N-Acetyl-D-methionine-d4

The primary method for the disposal of N-Acetyl-D-methionine-d4 is through a licensed disposal company. It is imperative not to dispose of this chemical down the drain or in regular trash.

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Place all surplus or waste N-Acetyl-D-methionine-d4 into a clearly labeled, sealed container.

  • The container should be appropriate for chemical waste and in good condition.

• Labeling:

  • Label the waste container with "Waste N-Acetyl-D-methionine-d4" and any other identifiers required by your institution's environmental health and safety (EHS) department.

• Storage:

  • Store the waste container in a designated, secure area away from incompatible materials, such as strong oxidizing agents.[3]

• Arrange for Pickup:

  • Contact your institution's EHS department or a licensed chemical waste disposal company to arrange for the collection and proper disposal of the waste.[3]

• Contaminated Packaging:

  • Any empty containers or packaging that have come into direct contact with N-Acetyl-D-methionine-d4 should be treated as chemical waste and disposed of in the same manner as the unused product.[3]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-Acetyl-D-methionine-d4.

Caption: Disposal workflow for N-Acetyl-D-methionine-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]

Essential Safety and Operational Guide for Handling N-Acetyl-D-methionine-d4

This guide provides comprehensive safety and logistical information for the handling and disposal of N-Acetyl-D-methionine-d4, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and proper management of the chemical from receipt to disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when handling N-Acetyl-D-methionine-d4. The required equipment is summarized in the table below.

PPE Category	Required Equipment	Specifications and Remarks
Eye Protection	Safety glasses with side shields or chemical splash goggles	Must comply with ANSI Z87.1 or EN 166 standards. Goggles are recommended when there is a risk of splashing.[1][2]
Hand Protection	Chemically resistant gloves (e.g., nitrile)	Inspect gloves for integrity before each use.[1] Dispose of contaminated gloves immediately according to institutional guidelines.[1]
Body Protection	Laboratory coat	A flame-resistant lab coat is recommended. Ensure it is clean and fully buttoned.[2]
Respiratory Protection	Not generally required under normal handling conditions with adequate ventilation.	If dust is generated and ventilation is inadequate, a NIOSH-approved N95 respirator or equivalent should be used.[1][3]
Foot Protection	Closed-toe shoes	Must be worn at all times in the laboratory.[2][4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Acetyl-D-methionine-d4 is crucial for safety and procedural consistency.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Verify that the label clearly indicates N-Acetyl-D-methionine-d4.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][5][6]

• Keep the container tightly closed when not in use.[5][6]

2. Handling and Preparation:

• All handling of the solid compound should be performed in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.[1][7]

• Avoid direct contact with skin and eyes.[5][6]

• When weighing, do so in a designated area and clean any spills immediately.

• For solution preparation, slowly add the solid to the solvent to prevent splashing.

3. In Case of a Spill:

• For minor spills, sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[1][8]

• For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

• Ensure the spill area is decontaminated after cleanup.

Disposal Plan

Proper disposal of N-Acetyl-D-methionine-d4 and its containers is essential to prevent environmental contamination and comply with regulations.

• Chemical Waste: Dispose of unused N-Acetyl-D-methionine-d4 as hazardous chemical waste. Do not discard it in the regular trash or down the drain.[1][5]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, weighing papers, and pipette tips, should be considered contaminated and disposed of as hazardous waste.[9]

• Container Disposal: Empty containers should be rinsed thoroughly with an appropriate solvent, and the rinsate collected as hazardous waste. Dispose of the rinsed container in accordance with local and institutional regulations.

• Consult EHS: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.[9]

Experimental Workflow

The following diagram illustrates the standard workflow for handling N-Acetyl-D-methionine-d4 in a laboratory setting.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 3. gerpac.eu [gerpac.eu]
• 4. artsci.usu.edu [artsci.usu.edu]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. benchchem.com [benchchem.com]